(3-Methylpyrazin-2-yl)methanamine hydrochloride

• CAS: 1523618-20-3

Core Science & Biosynthesis

Physicochemical Profiling and Analytical Characterization of (3-Methylpyrazin-2-yl)methanamine Hydrochloride

Executive Summary

(3-Methylpyrazin-2-yl)methanamine hydrochloride (CAS: 1523618-20-3) is a highly versatile bifunctional building block frequently utilized in the synthesis of complex pharmaceutical intermediates, including novel antimicrobial agents[1]. As a Senior Application Scientist, I approach the characterization of this molecule not merely as a static chemical entity, but as a dynamic physicochemical system. The presence of the electron-deficient pyrazine ring fundamentally alters the electronic environment of the adjacent methanamine group. Understanding these nuances—specifically its ionization states, thermodynamic solubility, and lipophilicity—is critical for predicting its pharmacokinetic behavior and optimizing downstream synthetic workflows.

Structural Rationale and Fundamental Properties

The molecular architecture of (3-Methylpyrazin-2-yl)methanamine consists of a pyrazine core substituted with a methyl group at the C3 position and a primary methanamine at the C2 position.

Causality of the Salt Form: The free base of this compound is a highly polar liquid or low-melting solid that is susceptible to atmospheric oxidation and carbon dioxide absorption (which forms unwanted carbamates). By isolating it as a hydrochloride salt, we achieve a highly crystalline, thermodynamically stable solid. Furthermore, the hydrochloride salt formation significantly improves aqueous solubility by lowering the crystal lattice energy barrier during dissolution, making it ideal for high-concentration aqueous assays[2].

Table 1: Physicochemical Parameters

Parameter	Value / Description
CAS Registry Number	1523618-20-3[3]
Molecular Formula	C6H10ClN3[4]
Molecular Weight	159.62 g/mol [4]
Physical State	Crystalline solid (Hydrochloride salt)
Hydrogen Bond Donors (HBD)	3 (Amine -NH3+)
Hydrogen Bond Acceptors (HBA)	2 (Pyrazine nitrogens)
Predicted pKa (Amine)	~8.5 (Lowered by pyrazine electron withdrawal)

Acid-Base Chemistry and Ionization Profiling

The ionization profile of this compound is governed by two distinct basic centers: the pyrazine ring nitrogens and the primary aliphatic amine.

Mechanistic Insight: An unsubstituted aliphatic primary amine typically exhibits a pKa of ~10.5. However, the pyrazine ring is strongly electron-withdrawing via inductive (-I) effects. This pulls electron density away from the exocyclic nitrogen, stabilizing the unprotonated amine and consequently lowering its pKa to approximately 8.5. The pyrazine nitrogens themselves are very weak bases (pKa ~0.6 to 1.5) due to their sp2 hybridization and the electronegativity of the adjacent nitrogen in the aromatic ring.

Fig 1: pH-dependent protonation states of (3-Methylpyrazin-2-yl)methanamine.

Protocol 1: Self-Validating Potentiometric pKa Determination

To accurately determine the pKa, we employ a potentiometric titration method.

Self-Validation Mechanism: A Gran plot analysis is integrated into the data acquisition software. The system continuously monitors the Nernstian slope of the pH electrode. If the slope deviates from the theoretical 59.16 mV/pH unit (at 25°C), the system flags the data as invalid. This ensures that electrode drift does not result in erroneous pKa assignments.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 2.0 mg of (3-Methylpyrazin-2-yl)methanamine HCl in 10 mL of 0.15 M KCl. Causality: The KCl maintains a constant ionic strength, preventing activity coefficient fluctuations during the titration.

• Acidification: Lower the pH to 1.8 using standardized 0.1 M HCl. Causality: This ensures the compound is fully driven into its diprotonated state before the forward titration begins.

• Titration: Titrate with standardized 0.1 M KOH under an inert argon atmosphere from pH 1.8 to 11.5. Causality: Argon prevents atmospheric CO2 absorption, which would form carbonic acid and artificially skew the equivalence points.

• Data Analysis: Utilize the Bjerrum difference plot to calculate the exact pKa values by identifying the half-equivalence points.

Lipophilicity and Thermodynamic Solubility

Lipophilicity (LogP/LogD) dictates the compound's ability to cross lipid bilayers. Given the high polarity of the pyrazine ring and the protonated amine at physiological pH (7.4), the LogD(7.4) is highly negative, indicating poor passive membrane permeability but excellent aqueous solubility.

Fig 2: Self-validating shake-flask workflow for LogD(7.4) determination.

Protocol 2: Shake-Flask LogD(7.4) Profiling with Mass Balance Validation

Self-Validation Mechanism: The protocol requires a strict mass balance calculation. Total compound mass must equal the sum of the mass in the octanol phase and the mass in the aqueous phase. A recovery of <95% indicates potential degradation, emulsion formation, or adsorption to the glass vial, immediately invalidating the run.

Step-by-Step Methodology:

• Phase Saturation: Vigorously stir equal volumes of 1-octanol and 10 mM phosphate buffer (pH 7.4) for 24 hours. Causality: Mutual saturation prevents volume shifts and phase-bleeding during the actual assay.

• Spiking: Add exactly 1.0 mg of the compound to a 20 mL glass vial containing 5 mL of each pre-saturated phase.

• Equilibration: Shake the vial mechanically at 300 rpm for 60 minutes at exactly 25.0 ± 0.1 °C. Causality: Strict temperature control is vital as partitioning is a thermodynamically driven process.

• Separation: Centrifuge the mixture at 3000 rpm for 15 minutes. Causality: Centrifugation breaks down any micro-emulsions that could cause false-positive lipophilicity readings in the octanol phase.

• Quantification: Sample both phases carefully (avoiding the interface) and quantify the concentration of the compound using LC-MS/MS (MRM mode).

• Calculation: LogD(7.4) = Log10([Concentration in Octanol] / [Concentration in Buffer]).

Conclusion

The physicochemical profile of (3-Methylpyrazin-2-yl)methanamine hydrochloride makes it an exceptionally stable and water-soluble building block. By understanding the inductive effects of the pyrazine core on the amine's pKa and employing self-validating analytical techniques, researchers can confidently integrate this compound into complex synthetic pathways and predictive pharmacokinetic models.

References

• Title: (3-Methylpyrazin-2-yl)methanamine hydrochloride Product Information | Source: Benchchem | URL:

• Title: (3-Methylpyrazin-2-yl)methanamine hydrochloride | 1523618-20-3 | Source: Sigma-Aldrich | URL:

• Title: CAS NO. 1523618-20-3 | (3-Methylpyrazin-2-yl)methanamine | Source: Arctomsci | URL:

• Title: Absorption and Drug Development: Solubility, Permeability, and Charge State | Source: John Wiley & Sons | URL:

Sources

• 1. (3-Methylpyrazin-2-yl)methanamine hydrochloride | 1523618-20-3 | Benchchem [benchchem.com]
• 2. (3-Methylpyrazin-2-yl)methanamine hydrochloride | 1523618-20-3 | Benchchem [benchchem.com]
• 3. (3-Methylpyrazin-2-yl)methanamine hydrochloride | 1523618-20-3 [sigmaaldrich.com]
• 4. arctomsci.com [arctomsci.com]

An In-depth Technical Guide to (3-Methylpyrazin-2-yl)methanamine HCl: A Key Building Block in Medicinal Chemistry

Abstract: (3-Methylpyrazin-2-yl)methanamine hydrochloride is a heterocyclic amine of significant interest to the research and pharmaceutical development sectors. Its unique pyrazine scaffold, functionalized with both a methyl and a methanamine group, renders it a versatile and valuable intermediate for the synthesis of complex bioactive molecules.[1] This guide provides a comprehensive technical overview of its molecular structure, physicochemical properties, representative synthetic strategies, and applications, with a focus on providing actionable insights for researchers, scientists, and drug development professionals. All protocols and data are presented with an emphasis on scientific integrity, causality, and authoritative grounding.

Core Chemical Identity and Physicochemical Properties

(3-Methylpyrazin-2-yl)methanamine hydrochloride is the salt form of the parent amine, which enhances its stability and solubility in aqueous media, making it more amenable to handling and use in various reaction conditions. Its fundamental properties are summarized below.

Property	Data	Source
Chemical Name	(3-Methylpyrazin-2-yl)methanamine hydrochloride	[2]
CAS Number	1523618-20-3	[2]
Molecular Formula	C₆H₁₀ClN₃	Derived from base C₆H₉N₃[1] and HCl
Molecular Weight	159.62 g/mol	Calculated from formula
Canonical SMILES	CC1=NC=CN=C1CN.Cl	[2]
InChIKey	LHQBEVFDFOYVCY-UHFFFAOYSA-N	[2]
Physical Form	Solid	[3][4]
Storage	Store in a cool, dry, well-ventilated place. Keep container tightly closed.[5][6]	-

Molecular Structure and Analysis

The structure consists of a pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4. This core is substituted at the 2-position with a methanamine group (-CH₂NH₂) and at the 3-position with a methyl group (-CH₃). The hydrochloride salt form involves the protonation of the primary amine.

Caption: Structure of (3-Methylpyrazin-2-yl)methanamine HCl.

Synthesis and Mechanistic Insights

The synthesis of functionalized pyrazines like (3-Methylpyrazin-2-yl)methanamine is a critical process for its application in drug discovery. While specific, scaled-up proprietary methods may exist, a general and logical synthetic approach can be designed based on established organometallic and reduction chemistries found in patent literature for analogous compounds.[7][8][9]

The presented workflow is a representative strategy, chosen for its reliance on common and well-documented transformations, ensuring a high degree of predictability and success.

Proposed Synthetic Workflow

The synthesis can be envisioned as a multi-step process starting from a commercially available dichloropyrazine. The choice to proceed via a nitrile intermediate is a common and robust method for introducing an aminomethyl group.

Caption: Proposed synthetic workflow for the target compound.

Rationale Behind Experimental Choices

• Step 1 (Methylation): Starting with 2,3-dichloropyrazine allows for regioselective functionalization. A selective methylation reaction is the first key step. The choice of a specific cross-coupling reaction (e.g., Suzuki, Stille) or the use of an organocuprate reagent would be determined by balancing factors like cost, yield, and functional group tolerance for large-scale synthesis.

• Step 2 (Cyanation): The conversion of the remaining chloride to a nitrile is a robust and high-yielding transformation (nucleophilic aromatic substitution). This step is critical as the nitrile group is an excellent precursor to the primary amine.

• Step 3 (Reduction): The reduction of the nitrile to a primary amine is a standard procedure. Catalytic hydrogenation (e.g., using Raney Nickel) is often preferred in industrial settings for its safety and cost-effectiveness compared to metal hydrides like LiAlH₄.[9] The choice of catalyst and conditions is crucial to avoid over-reduction of the pyrazine ring.

• Step 4 (Salt Formation): The final step involves treating the free base with hydrochloric acid in a suitable organic solvent. This not only forms the desired salt but often serves as a final purification step, as the hydrochloride salt typically has lower solubility in non-polar solvents and can be precipitated in high purity.

Applications in Research and Drug Development

The pyrazine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs. Its presence can influence a molecule's metabolic stability, solubility, and ability to form key hydrogen bonds with biological targets.

• Pharmaceutical Intermediate: The primary application of (3-Methylpyrazin-2-yl)methanamine HCl is as a key intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs).[1] Its bifunctional nature (a nucleophilic amine and a modifiable aromatic ring) allows for diverse chemical elaborations.

• Scaffold for Bioactive Molecules: It serves as a foundational piece for developing compounds targeting a range of therapeutic areas. Related pyrazine structures are used in developing drugs for neurological disorders and have shown potential in creating novel anti-cancer agents.[1][10]

• Fragment-Based Drug Discovery (FBDD): As a small, functionalized heterocyclic molecule, it is an ideal candidate for FBDD screening libraries. Researchers can use it to identify initial low-affinity hits that bind to protein targets, which can then be optimized into potent drug leads.

Spectroscopic Characterization

For any researcher using this compound, verifying its identity and purity is paramount. The following are the expected spectroscopic signatures based on its molecular structure and data from analogous compounds.[11][12]

¹H NMR Spectroscopy

• Aromatic Protons: Two doublets or singlets in the δ 8.0-8.6 ppm range, corresponding to the two protons on the pyrazine ring.

• Methylene Protons (-CH₂-): A singlet around δ 4.5-5.0 ppm. The downfield shift is due to the adjacent electron-withdrawing pyrazine ring and the ammonium group.

• Ammonium Protons (-NH₃⁺): A broad singlet, typically downfield (δ > 8.0 ppm), whose chemical shift and appearance can be highly dependent on the solvent and concentration.

• Methyl Protons (-CH₃): A sharp singlet around δ 2.6-2.8 ppm.

¹³C NMR Spectroscopy

• Aromatic Carbons: Four signals are expected in the aromatic region (δ 140-160 ppm) for the four unique carbons of the substituted pyrazine ring.

• Methylene Carbon (-CH₂-): One signal in the aliphatic region, expected around δ 40-50 ppm.

• Methyl Carbon (-CH₃): One signal in the upfield aliphatic region, expected around δ 20-25 ppm.

Mass Spectrometry (MS)

When analyzed by techniques like Electrospray Ionization (ESI), the spectrum would show the molecular ion for the free base (the cation).

• [M+H]⁺: Expected at m/z = 124.16 (for C₆H₁₀N₃⁺). The primary peak observed would correspond to the mass of the organic cation.

Infrared (IR) Spectroscopy

• N-H Stretching: A broad and strong absorption band from 2800-3200 cm⁻¹ is characteristic of the ammonium salt (R-NH₃⁺).

• C-H Stretching: Aromatic C-H stretches appear just above 3000 cm⁻¹, while aliphatic C-H stretches appear just below 3000 cm⁻¹.

• C=N and C=C Stretching: Medium to strong absorptions in the 1400-1600 cm⁻¹ region are characteristic of the pyrazine ring.

Safety, Handling, and Storage Protocols

As with any laboratory chemical, proper safety protocols must be observed. The following guidelines are synthesized from safety data sheets (SDS) of structurally related compounds.[5][13][14]

Hazard Identification

• Acute Toxicity: May be harmful if swallowed.

• Irritation: May cause skin and serious eye irritation.[14]

• Respiratory: Avoid breathing dust/fumes. Use only in a well-ventilated area or under a fume hood.[13]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[5]

• Hand Protection: Wear suitable chemical-resistant gloves.[5][13]

• Skin and Body Protection: Wear a laboratory coat.[14]

Handling and Storage

• Handling: Wash hands thoroughly after handling. Avoid contact with skin and eyes.[5]

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[5][6]

First Aid Measures

• If Swallowed: Rinse mouth and consult a physician.[13]

• In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water.

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[5]

• If Inhaled: Move person into fresh air. If breathing is difficult, give oxygen.[13]

References

• MilliporeSigma. (2025, September 15).
• TCI Chemicals.

• PubChem. (3-Chloropyrazin-2-yl)methanamine hydrochloride. Available at: [Link]

• Merck Millipore. (2024, August 23).
• Enamine.
• Fisher Scientific. (2024, February 23).

• PubChemLite. 3-methylpyrazin-2-amine hydrochloride (C5H7N3). Available at: [Link]

• ResearchGate. (2010, April 19). Patent No. US 8,513,415 B2. Available at: [Link]

• Google Patents. US8513415B2 - Preparation of C-pyrazine-methylamines.

• CAS Common Chemistry. 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide. Available at: [Link]

• mediaTUM. (2022, November 18). Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine. Available at: [Link]

• Hangzhou Longshine Bio-Tech Co.,LTD. (3-Chloropyrazin-2-yl)MethanaMine Hydrochloride/939412-86-9.

• PMC. (2024, December 16). Pyrazine derivative synthesis in a continuous-flow system. Available at: [Link]

• Reich, H. (2020, February 14). NMR Spectroscopy. University of Wisconsin. Available at: [Link]

• PMC. Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives. Available at: [Link]

• UCLA Chemistry and Biochemistry. (2000, June 22). WebSpectra - Problems in NMR and IR Spectroscopy. Available at: [Link]

• ChemComplete. (2019, October 15). Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 3. YouTube. Available at: [Link]

• Tradeindia. (3-chloropyrazin-2-yl)methanamine Hydrochloride.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. jk-sci.com [jk-sci.com]
• 3. 2-(chloromethyl)-3-methylpyrazine hydrochloride | 1609400-79-4 [sigmaaldrich.com]
• 4. 3-methylpyrazin-2-amine | 19838-08-5 [sigmaaldrich.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. researchgate.net [researchgate.net]
• 8. US8513415B2 - Preparation of C-pyrazine-methylamines - Google Patents [patents.google.com]
• 9. (3-Chloropyrazin-2-yl)MethanaMine hydrochloride | 939412-86-9 [chemicalbook.com]
• 10. Design, Synthesis, and Cytotoxic Analysis of Novel Hederagenin–Pyrazine Derivatives Based on Partial Least Squares Discriminant Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 12. 2-Methylpyrazine(109-08-0) 1H NMR [m.chemicalbook.com]
• 13. enamine.enamine.net [enamine.enamine.net]
• 14. fishersci.nl [fishersci.nl]

The Therapeutic Potential of Pyrazine Methanamine Derivatives: A Technical Guide for Drug Discovery

Executive Summary

The pyrazine ring, a six-membered aromatic heterocycle, is a cornerstone of medicinal chemistry, featuring in numerous FDA-approved drugs.[1][2] Its unique electronic properties and ability to act as a versatile scaffold have made it a "privileged structure" in the design of novel therapeutics. This guide focuses on a specific, highly promising subclass: pyrazine methanamine derivatives. By exploring their synthesis, diverse mechanisms of action, and structure-activity relationships, we illuminate their significant potential across multiple therapeutic areas, including oncology, infectious diseases, and neurology. This document provides researchers and drug development professionals with a comprehensive overview, detailed experimental protocols, and forward-looking insights to facilitate the discovery and development of next-generation therapies based on this potent chemical motif.

Introduction: The Pyrazine Scaffold in Medicinal Chemistry

Heterocyclic compounds form the backbone of a vast majority of pharmaceuticals, with their structures enabling precise interactions with biological targets.[3] The pyrazine ring, characterized by two nitrogen atoms at the 1 and 4 positions, is particularly noteworthy.[1] This arrangement creates an electron-deficient aromatic system that influences the molecule's solubility, metabolic stability, and capacity for hydrogen bonding—key determinants of pharmacokinetic and pharmacodynamic properties.[3][4]

The clinical success of pyrazine-containing drugs such as the anticancer agent Bortezomib , the antitubercular drug Pyrazinamide , and the antiviral Favipiravir validates the therapeutic importance of this scaffold.[2] The introduction of a methanamine (-CH₂NH₂) group to the pyrazine core provides a critical linker and a basic nitrogen center, offering a vector for diverse chemical modifications and specific interactions with target proteins, such as the hinge region of kinases.

Synthetic Strategies for Pyrazine Methanamine Derivatives

The efficient synthesis of pyrazine methanamine derivatives is crucial for drug discovery programs. Several routes have been developed, often starting from commercially available pyrazine precursors. A common and effective strategy involves the reaction of a dihalopyrazine with a suitable diaryl imine, followed by hydrolysis to yield the primary amine.[5]

Another robust method involves the oxidation of a methylpyrazine derivative to its corresponding aldehyde, followed by reductive amination.[6] This two-step process offers flexibility in introducing various substituents.

Generalized Synthetic Protocol: Reductive Amination Route[7]

This protocol describes a general method for synthesizing a C-pyrazin-2-yl-methanamine derivative from a corresponding methylpyrazine.

Step 1: Oxidation to Aldehyde

• Dissolve the methylpyrazine derivative (1 equivalent) in a suitable solvent (e.g., a mixture of acetonitrile and water).

• Add ceric ammonium nitrate (CAN) (2-3 equivalents) portion-wise to the solution at a controlled temperature of 20-40°C.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction with a suitable aqueous solution (e.g., sodium sulfite) and extract the aldehyde product with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude aldehyde derivative.

Step 2: Reductive Amination to Methanamine

• Dissolve the aldehyde derivative from Step 1 (1 equivalent) and hydroxylamine hydrochloride (1-1.2 equivalents) in a solvent such as pyridine or an aqueous sodium acetate solution.

• Stir the reaction at room temperature for 30-60 minutes to form the oxime intermediate.

• Add a reducing agent, such as sodium borohydride or V-Brite B (a sodium hydrosulfite-based reagent) (2-3 equivalents), to the reaction mixture.

• Allow the reaction to proceed for several hours at room temperature, monitoring by TLC.

• Once the reaction is complete, perform an aqueous workup and extract the pyrazine methanamine product with an organic solvent.

• The final product can be purified by column chromatography or converted to a salt (e.g., HCl salt) to facilitate isolation and improve stability.

Causality Note: The choice of oxidizing agent in Step 1 (CAN) is effective for benzylic-type oxidations. The two-step reductive amination via an oxime intermediate is often preferred for its stability and high conversion rates compared to direct reductive amination with ammonia, which can be challenging to control.

Caption: A generalized two-step workflow for the synthesis of pyrazine methanamine derivatives.

Therapeutic Landscape & Mechanisms of Action

Pyrazine methanamine derivatives exhibit a wide spectrum of biological activities, making them attractive candidates for treating a range of diseases.[3]

Anticancer Activity

A primary focus of research on pyrazine derivatives has been in oncology.[4] Many of these compounds function as potent inhibitors of protein kinases, which are critical regulators of cellular signaling pathways that are often dysregulated in cancer.[7]

Mechanism of Action: Kinase Inhibition Protein kinases catalyze the transfer of a phosphate group from ATP to substrate proteins, a fundamental mechanism for controlling cell proliferation, survival, and apoptosis. Pyrazine-based inhibitors are often ATP-competitive, binding to the ATP-binding pocket of the kinase to block its activity.[4] The nitrogen atoms of the pyrazine ring frequently serve as hydrogen bond acceptors, interacting with key amino acid residues in the hinge region of the kinase.

Key kinase targets for pyrazine derivatives include:

• FLT3/AXL: Gilteritinib, a pyrazine-2-carboxamide, is an FDA-approved dual inhibitor of FLT3 and AXL kinases for treating relapsed/refractory Acute Myeloid Leukemia (AML) with FLT3 mutations.

• Protein Kinase C (PKC): Darovasertib, another pyrazine-2-carboxamide derivative, is an FDA-approved PKC inhibitor for treating metastatic uveal melanoma.

• Bruton's Tyrosine Kinase (BTK): Acalabrutinib is an example of a covalent inhibitor that binds irreversibly to a cysteine residue in BTK.[4]

Caption: Step-by-step workflow for the MTT cell viability assay.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [8] Procedure:

• Prepare Inoculum: Culture the bacterial strain of interest (e.g., S. aureus) overnight. Suspend colonies in sterile saline or broth and adjust the turbidity to a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). [9]Dilute this suspension to achieve a final inoculum concentration of ~5 x 10⁵ CFU/mL in the assay wells. [8]2. Prepare Compound Plate: In a 96-well plate, perform a two-fold serial dilution of the test compound in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Controls:

  • Growth Control: Wells with broth and bacteria, but no compound. [8] * Sterility Control: Wells with broth only. [8] * Positive Control: A known antibiotic (e.g., ciprofloxacin).

• Inoculation: Add the prepared bacterial inoculum to each well (except the sterility control).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). [9]

Future Prospects & Conclusion

Pyrazine methanamine derivatives represent a highly versatile and promising class of compounds for drug discovery. Their proven success as kinase inhibitors in oncology provides a strong foundation for expansion into other therapeutic areas. Future research should focus on:

• Improving Selectivity: Designing derivatives that are highly selective for their intended target to minimize off-target effects and toxicity.

• Exploring New Targets: Moving beyond kinases to investigate other enzyme families, ion channels, and receptors where the unique properties of the pyrazine methanamine scaffold can be leveraged.

• ADMET Optimization: Early-stage profiling of absorption, distribution, metabolism, excretion, and toxicity properties to identify candidates with favorable drug-like characteristics.

References

• Hancock, R. E. W. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. Retrieved from [Link]

• Antimicrobial Testing Laboratory. (n.d.). Minimum Inhibitory Concentration Assay (MIC). Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. Retrieved from [Link]

• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Retrieved from [Link]

• Bio-protocol. (n.d.). MTT Assay. Retrieved from [Link]

• Thermo Scientific. (2022). MIC determination by broth micro dilution using Sensititre plates. FWD AMR-RefLabCap. Retrieved from [Link]

• PubMed. (2008). Structure-activity relationships of pyrazine-based CK2 inhibitors: synthesis and evaluation of 2,6-disubstituted pyrazines and 4,6-disubstituted pyrimidines. Retrieved from [Link]

• MDPI. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Retrieved from [Link]

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

• Frontiers. (2023). Pharmacological approaches to understanding protein kinase signaling networks. Retrieved from [Link]

• Google Patents. (n.d.). US8513415B2 - Preparation of C-pyrazine-methylamines.

• MDPI. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Retrieved from [Link]

• Mor. J. Chem. (2022). Chemical Transformation of Pyrazine Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. Retrieved from [Link]

• ResearchGate. (2010). (10) Patent No. - ResearchGate. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. Retrieved from [Link]

• Google Patents. (n.d.). CN103214424B - Synthesis method of pyrazine methylamine derivative.

• Central European Journal of Energetic Materials. (2007). The Study of Some Potential New Synthetic Routes to LLM-105 (2,6-Diamino-3,5-dinitropyrazine 1-oxide). Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Retrieved from [Link]

• Organic Process Research & Development. (n.d.). A Manufacturing Process to an Intermediate in the Synthesis of Acalabrutinib. Retrieved from [Link]

• PubMed. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019-2023). Retrieved from [Link]

• ResearchGate. (2025). Structure activity relationship studies of imidazo[1,2-a]pyrazine derivatives against cancer cell lines. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US8513415B2 - Preparation of C-pyrazine-methylamines - Google Patents [patents.google.com]
• 6. CN103214424B - Synthesis method of pyrazine methylamine derivative - Google Patents [patents.google.com]
• 7. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019-2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. microbe-investigations.com [microbe-investigations.com]
• 9. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]

A Technical Guide to 3-Methylpyrazin-2-yl Compounds in Medicinal Chemistry: Synthesis, Biological Activity, and Structure-Activity Relationships

Introduction

Within the landscape of medicinal chemistry, nitrogen-containing heterocyclic compounds are of paramount importance, forming the core scaffold of numerous therapeutic agents.[1][2] The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms in a 1,4-arrangement, is a privileged structure found in a wide array of biologically active molecules.[1][3] Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability make it an attractive building block for drug design. The anti-tuberculosis drug Pyrazinamide is a classic example, underscoring the therapeutic relevance of this scaffold.[1]

This technical guide focuses on a specific, highly versatile derivative: the 3-methylpyrazin-2-yl scaffold. The strategic placement of the methyl group at the 3-position and a functional handle at the 2-position creates a platform for developing compounds with diverse pharmacological profiles. This document provides an in-depth exploration of the synthesis, known and potential therapeutic applications, and critical structure-activity relationships (SAR) of 3-methylpyrazin-2-yl compounds, intended for researchers and professionals in the field of drug discovery and development.

I. Synthetic Strategies for the 3-Methylpyrazin-2-yl Scaffold

The accessibility of a chemical scaffold is fundamental to its exploration in medicinal chemistry. Several robust methods have been established for the synthesis and functionalization of 3-methylpyrazin-2-yl compounds.

A. Functionalization via Lateral Metalation

A primary strategy for creating derivatives from an inexpensive starting material like 2,3-dimethylpyrazine is through a lateral metalation-electrophilic trapping reaction. This method selectively deprotonates one of the methyl groups, creating a nucleophilic intermediate that can react with various electrophiles.[4][5] This regioselectivity is challenging but can be achieved with high efficiency under optimized conditions.[4]

Experimental Protocol: Synthesis of 2-Diphenylphosphinomethyl-3-methylpyrazine [4]

• Preparation: In a flame-dried, two-necked flask under an argon (Ar) atmosphere, dissolve 2,3-dimethylpyrazine (1.0 mmol) in anhydrous tetrahydrofuran (THF).

• Metalation: Cool the solution to room temperature. Add n-butyllithium (n-BuLi) (1.0 equiv, 1.4 M solution in cyclohexane) and stir the resulting mixture for 45 minutes.

• Electrophilic Trapping: In a separate flask, prepare a pre-cooled (-78 °C) solution of chlorodiphenylphosphine (Ph₂PCl) (1.0 equiv) in anhydrous THF.

• Reaction: Cannulate the lithiated pyrazine solution into the cold Ph₂PCl solution under Ar.

• Workup: Allow the reaction mixture to warm to room temperature and stir for 4 hours. The reaction can be monitored by thin-layer chromatography. Upon completion, the organic layer is typically filtered through a silica pad and the solvent removed under reduced pressure to yield the desired product. This procedure has been reported to achieve up to an 85% yield.[4]

Fig 1. Workflow for lateral metalation of 2,3-dimethylpyrazine.

B. Amide Bond Formation

Many of the most biologically active pyrazine derivatives are amides of pyrazine-2-carboxylic acid. The synthesis of these amides is a cornerstone of medicinal chemistry programs targeting this scaffold.

• From Acid Chlorides: A traditional and effective method involves converting the pyrazine-2-carboxylic acid to its more reactive acid chloride using reagents like thionyl chloride (SOCl₂), followed by condensation with a desired amine.[6]

• Peptide Coupling Agents: Modern coupling agents offer milder conditions and broader substrate scope. 1,1'-Carbonyldiimidazole (CDI) is frequently used to activate the carboxylic acid, forming an acylimidazole intermediate that readily reacts with an amine.[7]

• Enzymatic Synthesis: For a greener and highly selective approach, enzymes like Lipozyme® TL IM can catalyze the aminolysis of pyrazine esters (e.g., methyl 3-methylpyrazine-2-carboxylate) to form the corresponding amides under mild conditions.[8]

Fig 2. Comparative workflows for pyrazine-2-carboxamide synthesis.

II. Therapeutic Applications and Biological Activities

The 3-methylpyrazin-2-yl scaffold has been investigated for a range of therapeutic applications, with the most significant findings in the area of infectious diseases.

A. Antimycobacterial Activity

Building on the legacy of Pyrazinamide, numerous studies have explored substituted pyrazine-2-carboxamides for their activity against Mycobacterium tuberculosis. Research has shown that lipophilicity and specific substitution patterns on both the pyrazine ring and the amide moiety are critical for potent activity.[6][9]

For instance, the 3,5-bis-trifluoromethylphenyl amide of 5-tert-butyl-6-chloropyrazine-2-carboxylic acid demonstrated high antituberculotic activity, with 72% inhibition against M. tuberculosis.[6][10] This was correlated with its high lipophilicity (log P = 6.85).[6][10] Another study found that a series of 3-(alkylamino)-N-methyl-pyrazine-2-carboxamides were effective, with the hexyl, heptyl, and octyl derivatives showing a Minimum Inhibitory Concentration (MIC) of 25 μg/mL.[9]

Compound Class	Key Substituents	Biological Activity (vs. M. tuberculosis)	Reference
N-Aryl-5-tert-butyl-6-chloropyrazine-2-carboxamides	3,5-bis(trifluoromethyl)phenyl on amide N	72% Inhibition	[6][10]
3-(Alkylamino)-N-methylpyrazine-2-carboxamides	Hexyl, Heptyl, or Octyl on pyrazine N	MIC = 25 µg/mL	[9]

B. Potential Anti-inflammatory and Neuroprotective Effects

While direct experimental data for 3-methylpyrazin-2-yl compounds is emerging, the broader class of pyrazine derivatives has shown promise in modulating inflammatory pathways and protecting neuronal cells.[3] Structurally related compounds like tetramethylpyrazine are known for their neuroprotective effects, suggesting that the 3-methylpyrazin-2-yl core could serve as a valuable starting point for developing agents against neurodegenerative diseases and inflammation.[3]

Experimental Protocol: In Vitro Nitric Oxide (NO) Inhibition Assay [3]

• Cell Culture: Culture RAW 264.7 macrophage cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS).

• Treatment: Seed the cells in 96-well plates. Pre-treat the cells with varying concentrations of the test compound for 1-2 hours.

• Stimulation: Induce an inflammatory response and NO production by adding lipopolysaccharide (LPS) to the wells.

• Incubation: Incubate the plates for 24 hours.

• Quantification: Measure the amount of nitrite (a stable product of NO) in the cell culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition relative to LPS-stimulated cells without any compound.

Fig 3. Inhibition of the LPS-induced inflammatory pathway.

III. Structure-Activity Relationships (SAR)

Understanding how structural modifications influence biological activity is the essence of medicinal chemistry. For pyrazine-based compounds, several key SAR trends have been identified.

• Lipophilicity is Key: Across multiple studies, a direct correlation has been observed between increased lipophilicity (as measured by log P) and enhanced biological activity, particularly for antimycobacterial and photosynthesis-inhibiting effects.[6][9] The addition of alkyl chains or lipophilic aromatic groups often boosts potency.

• Amide Substitution: The nature of the substituent on the amide nitrogen is a critical determinant of activity. For antimycobacterial agents, bulky and electron-withdrawing groups on an N-phenyl ring can lead to potent compounds.[6] The steric and electronic properties of these substituents govern target engagement and metabolic stability.[11]

• Pyrazine Ring Decoration: Substitution on the pyrazine ring itself, at positions 5 and 6, significantly modulates activity. Groups like tert-butyl and chlorine have been shown to be favorable for antitubercular activity, likely by influencing the overall electronic character and binding orientation of the molecule.[6][10]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Structure-activity relationships in the formation of amides from substituted N-benzylanilines - PubMed [pubmed.ncbi.nlm.nih.gov]

solubility profile of (3-Methylpyrazin-2-yl)methanamine hydrochloride in water vs organic solvents

An In-Depth Technical Guide to the Solubility Profile of (3-Methylpyrazin-2-yl)methanamine Hydrochloride

Authored by: Gemini, Senior Application Scientist

Abstract

The determination of a compound's solubility is a cornerstone of early-stage drug discovery and development, profoundly influencing its bioavailability, formulation, and overall therapeutic potential. This guide provides a comprehensive technical overview of the solubility profile of (3-Methylpyrazin-2-yl)methanamine hydrochloride. We will dissect the key physicochemical properties of the molecule, explore the fundamental principles governing its dissolution in aqueous and organic media, and present authoritative, field-proven experimental protocols for both thermodynamic and kinetic solubility assessment. This document is intended for researchers, chemists, and drug development professionals, offering the theoretical grounding and practical methodologies required to accurately characterize this compound and others like it.

Physicochemical Characterization and Its Impact on Solubility

Understanding the inherent properties of (3-Methylpyrazin-2-yl)methanamine hydrochloride is paramount to predicting its behavior in different solvent systems. The molecule's structure, featuring a polar pyrazine ring, a primary amine, and its formulation as a hydrochloride salt, dictates its solubility profile.

Property	Value / Prediction	Impact on Solubility
Molecular Formula	C₆H₉N₃ · HCl	The presence of three nitrogen atoms contributes to the molecule's polarity and potential for hydrogen bonding.
Appearance	Solid (Predicted)	As a solid, its solubility will be dependent on overcoming the crystal lattice energy.[1]
pKa (Predicted)	~7-8 (for the primary amine)	The pKa indicates the compound will be predominantly protonated and ionized at physiological pH, significantly enhancing aqueous solubility. The pyrazine nitrogens are weakly basic.
logP (Predicted)	Low	A low partition coefficient (logP) suggests a preference for hydrophilic (aqueous) environments over lipophilic (organic) ones.
Salt Form	Hydrochloride	The hydrochloride salt form dramatically increases aqueous solubility compared to the free base by ensuring the molecule exists in an ionized state, which is more readily solvated by polar solvents like water.[1]

The combination of a polar heterocyclic core, a hydrogen-bonding primary amine, and, most critically, the hydrochloride salt form, strongly suggests that (3-Methylpyrazin-2-yl)methanamine hydrochloride will exhibit favorable solubility in polar, protic solvents, particularly water.

Theoretical Framework of Solubility

The principle of "like dissolves like" is the guiding tenet for predicting solubility.[2][3] A solute's ability to dissolve in a solvent is determined by the compatibility of their intermolecular forces.

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): These solvents possess O-H or N-H bonds, making them excellent hydrogen bond donors and acceptors.[2] For (3-Methylpyrazin-2-yl)methanamine hydrochloride, water is an ideal solvent. The protonated amine and pyrazine nitrogens can act as hydrogen bond donors, while the chloride anion is effectively solvated by the partial positive charges on water's hydrogen atoms through ion-dipole interactions.[4] This strong interaction network readily overcomes the compound's crystal lattice energy, leading to high solubility.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have significant dipole moments but lack O-H or N-H bonds, meaning they cannot donate hydrogen bonds.[2] They can, however, act as hydrogen bond acceptors. While less effective than protic solvents at solvating the hydrochloride salt, their polarity allows for moderate to good solubility. Dimethyl sulfoxide (DMSO) is particularly effective and is a standard solvent for preparing high-concentration stock solutions in drug discovery.[5][6]

• Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether): These solvents have weak intermolecular forces (primarily London dispersion forces) and cannot effectively solvate ions or engage in hydrogen bonding.[3] The significant mismatch in polarity between these solvents and the highly polar, ionic nature of (3-Methylpyrazin-2-yl)methanamine hydrochloride results in predictably poor solubility.

The Critical Role of pH in Aqueous Solubility

For an ionizable compound like this hydrochloride salt, pH is a master variable. The pH-solubility profile is not a single continuous curve but is governed by which species is in equilibrium with the saturated solution.[7]

• Salt Plateau Region (Low to Mid pH): At lower pH values, the compound exists as the protonated amine and its counter-ion. Its solubility is high and relatively constant.

• The Common-Ion Effect: In solutions containing an external source of chloride ions (e.g., at very low pH adjusted with HCl), the solubility of the hydrochloride salt can be suppressed, pushing the equilibrium back towards the solid salt form.

• Precipitation of the Free Base: As the pH increases and approaches the pKa of the primary amine, the compound begins to deprotonate, forming the less soluble free base. Once the concentration of the free base exceeds its intrinsic solubility, it will precipitate, causing a sharp decrease in the total amount of drug in the solution.

Experimental Determination of Solubility: Protocols and Workflows

Theoretical predictions must be confirmed by empirical data. The two most common and authoritative methods for solubility determination are the shake-flask method for thermodynamic solubility and turbidimetric assays for kinetic solubility.[5][8]

Protocol 1: Thermodynamic Solubility via the Shake-Flask Method

The shake-flask method is the gold standard for determining the equilibrium or thermodynamic solubility of a compound.[9][10] It measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.

Step-by-Step Methodology:

• Preparation of Saturated Solution: Add an excess amount of solid (3-Methylpyrazin-2-yl)methanamine hydrochloride to a known volume of the desired solvent (e.g., water, pH 7.4 phosphate buffer, ethanol) in a sealed vial. The presence of undissolved solid is essential to ensure equilibrium is reached.[11]

• Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25°C or 37°C) using an orbital shaker or rotator. Equilibration time is critical; for hydrochloride salts, 24 to 48 hours is often required to ensure a true equilibrium is established.[12][13]

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation at high speed or by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Carefully aspirate the clear supernatant and dilute it with a suitable mobile phase. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calculation: Determine the compound's concentration by comparing the analytical response to a standard calibration curve. This value represents the thermodynamic solubility.

Workflow for Thermodynamic Solubility Determination

Caption: Kinetic vs. Thermodynamic solubility pathways.

Data Summary and Interpretation

Systematically collecting and organizing solubility data is essential. The following table serves as a template for summarizing experimental findings.

Solvent System	Polarity Type	Predicted Solubility	Experimentally Determined Solubility (mg/mL or µM)	Method Used
Water	Polar Protic	High	Shake-Flask
PBS (pH 7.4)	Polar Protic (Aqueous)	High	Shake-Flask / Kinetic
0.1 M HCl (pH 1)	Polar Protic (Aqueous)	High	Shake-Flask
Methanol	Polar Protic	High	Shake-Flask
Ethanol	Polar Protic	Good	Shake-Flask
DMSO	Polar Aprotic	Good	Shake-Flask
Acetonitrile	Polar Aprotic	Moderate	Shake-Flask
Hexane	Nonpolar	Very Low	Shake-Flask
Toluene	Nonpolar	Very Low	Shake-Flask

Interpretation:

• High Aqueous Solubility (e.g., >1 mg/mL): Suggests the compound is unlikely to have dissolution-limited absorption and is suitable for developing simple aqueous formulations for in vitro and in vivo studies.

• Discrepancy between Kinetic and Thermodynamic Values: It is common for kinetic solubility to be higher than thermodynamic solubility. This indicates the formation of a stable supersaturated solution, which can sometimes be advantageous for oral absorption.

• Low Organic Solvent Solubility: Confirms the polar, ionic nature of the compound and indicates that formulation in lipid-based systems may be challenging.

Conclusion

The physicochemical profile of (3-Methylpyrazin-2-yl)methanamine hydrochloride—characterized by its polar heterocyclic structure and, most importantly, its hydrochloride salt form—dictates a strong preference for polar, protic solvents. It is predicted to be highly soluble in water and other polar solvents like ethanol and methanol, with moderate to good solubility in polar aprotic solvents such as DMSO, and very poor solubility in nonpolar solvents. These predictions must be rigorously validated using standardized experimental methods like the shake-flask protocol. A thorough understanding of this solubility profile is not an academic exercise; it is a critical prerequisite for advancing a compound through the drug development pipeline, enabling rational formulation design and ensuring the generation of reliable biological data.

References

• Domainex. (n.d.). Turbidimetric (Kinetic) Solubility Assay. Retrieved from Domainex website. [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from AxisPharm website. [Link]

• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from Dissolution Technologies website. [Link]

• Pharmaceutical Sciences. (2024, February 15). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Retrieved from Pharmaceutical Sciences website. [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Retrieved from BioDuro website. [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from Lund University website. [Link]

• Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Retrieved from Regulations.gov. [Link]

• LibreTexts Chemistry. (n.d.). 2.4. Effects of Intermolecular Forces. Retrieved from LibreTexts website. [Link]

• StudySmarter. (n.d.). Solubility and Choice of Solvents. Retrieved from StudySmarter website. [Link]

• Der Pharmacia Lettre. (2020). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. Retrieved from Scholars Research Library. [Link]

• ResearchGate. (n.d.). (PDF) Experimental and Computational Methods Pertaining to Drug Solubility. Retrieved from ResearchGate. [Link]

• Science Through Time. (2025, July 4). How Do Hydrogen Bonds Affect Solubility? [Video]. YouTube. [Link]

• Reddit. (2022, December 27). ELI5 the polarity of solvents and how it affects solubility. Retrieved from Reddit. [Link]

• Chinese Pharmaceutical Journal. (2019). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Retrieved from Chinese Pharmaceutical Journal website. [Link]

• Journal of Pharmaceutical Sciences. (n.d.). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Retrieved from Ovid website. [Link]

• Quora. (2021, February 9). What are three factors that affect the solubility of salt in water? Retrieved from Quora. [Link]

• BYJU'S. (n.d.). Factors Affecting Solubility. Retrieved from BYJU'S website. [Link]

• Pharmaceutical Technology. (2021, May 21). Salt Selection in Drug Development. Retrieved from Pharmaceutical Technology website. [Link]

• SlideShare. (2024, January 23). Solubility and distribution. Retrieved from SlideShare. [Link]

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 2.4. Effects of Intermolecular Forces – Introduction to Organic Chemistry [saskoer.ca]
• 4. chemistrystudent.com [chemistrystudent.com]
• 5. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. ovid.com [ovid.com]
• 8. researchgate.net [researchgate.net]
• 9. dissolutiontech.com [dissolutiontech.com]
• 10. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. lup.lub.lu.se [lup.lub.lu.se]
• 13. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments [journal11.magtechjournal.com]

(3-Methylpyrazin-2-yl)methanamine: A Strategic Heterocyclic Building Block

Technical Guide for Medicinal Chemistry & Drug Development

Executive Summary

(3-Methylpyrazin-2-yl)methanamine (CAS: 120739-79-9) represents a high-value heterocyclic scaffold in modern drug discovery. Unlike simple benzylamines or pyridylmethanamines, this building block offers a unique combination of reduced lipophilicity (LogP) , metabolic blocking (via the C3-methyl group), and defined vectorality .[1] It is increasingly utilized in Fragment-Based Drug Discovery (FBDD) to "escape flatland," providing a rigid heteroaromatic core with a defined exit vector for side-chain growth.[1] This guide details its physicochemical profile, synthetic utility, and application in kinase and GPCR ligand design.[1]

Chemical Profile & Physicochemical Properties[2][3][4][5]

Structural Identity[1]

• IUPAC Name: (3-Methylpyrazin-2-yl)methanamine

• Common Synonyms: 2-(Aminomethyl)-3-methylpyrazine; 3-Methyl-2-pyrazinylmethylamine

• CAS Number: 120739-79-9 (Free Base); 939412-86-9 (HCl Salt)

• Molecular Formula: C6H9N3[2]

• Molecular Weight: 123.16 g/mol [2]

Physicochemical Parameters

The incorporation of the pyrazine ring significantly alters the physicochemical landscape compared to carbocyclic analogs.[1]

Parameter	Value (Approx.)	Significance in Drug Design
cLogP	-0.6 to -0.2	High Polarity: Lowers overall lipophilicity of the drug candidate, improving solubility and reducing non-specific binding.
pKa (Amine)	~8.8 - 9.2	Basic Handle: Similar to benzylamine; exists as a cation at physiological pH, suitable for ionic interactions in binding pockets.[1]
pKa (Pyrazine N)	~0.6	Weak Base: The pyrazine nitrogens are very weakly basic, remaining unprotonated at physiological pH, acting purely as H-bond acceptors.[1]
TPSA	~52 Ų	Permeability: Moderate polar surface area supports oral bioavailability (Rule of 5 compliant).[1]

The "Ortho-Methyl" Effect

The C3-methyl group is not merely a lipophilic substituent; it serves two critical mechanistic functions:

• Conformational Restriction: It introduces steric clash with the C2-methanamine side chain, restricting rotation and pre-organizing the molecule for binding (entropic benefit).[1]

• Metabolic Blocking: The C3 position on the electron-deficient pyrazine ring is susceptible to oxidative metabolism (e.g., by aldehyde oxidase).[1] Methylation blocks this "soft spot," enhancing metabolic stability (

  ).[1]

Synthesis & Manufacturing Routes

Access to this building block typically follows two primary industrial routes. Understanding these helps in troubleshooting impurity profiles during scale-up.

Route A: Cyanopyrazine Reduction (Primary Commercial Route)

The most direct synthesis involves the catalytic hydrogenation of 3-methylpyrazine-2-carbonitrile.

• Precursor: 2-Chloro-3-methylpyrazine

  (Pd/CN) Nitrile.

• Reduction: Raney Ni or Pd/C with

  in methanolic ammonia.

• Impurity Alert: Over-reduction can lead to ring saturation (piperazine derivatives).[1]

Route B: Displacement from 2,3-Dichloropyrazine

Used when specific isotopologues or derivatives are needed.[1]

• Displacement: 2,3-Dichloropyrazine reacted with a masked methanamine equivalent (e.g., diphenylmethylidene methanamine).[1]

• Hydrolysis: Acidic cleavage yields the target amine.[1]

Medicinal Chemistry Applications

Kinase Inhibition (SHP2 & ATR Targets)

(3-Methylpyrazin-2-yl)methanamine has been identified as a pharmacophore in allosteric SHP2 inhibitors. The pyrazine nitrogen acts as a crucial hydrogen bond acceptor for the backbone NH of the kinase hinge region or specific active site residues (e.g., Cys/Thr), while the methanamine linker positions the "warhead" or tail group into the solvent-exposed region.[1]

Bioisosteric Replacement Strategy

This scaffold is a classic bioisostere for:

• 2-Picolylamine (2-(Aminomethyl)pyridine): The pyrazine lowers LogP (~1 unit lower) and reduces hERG liability often associated with electron-rich pyridines.[1]

• Benzylamine: Introduces polarity and H-bond accepting capacity without adding molecular weight.

Diagram: SAR Decision Logic

The following decision tree illustrates when to deploy this building block during Lead Optimization.

Figure 1: Strategic decision tree for selecting (3-Methylpyrazin-2-yl)methanamine during scaffold hopping and lead optimization.

Reactivity Profile & Handling

Nucleophilicity

The primary amine is highly nucleophilic and unhindered.[1] However, the electron-deficient pyrazine ring exerts a slight electron-withdrawing effect (inductive), making the amine slightly less basic than a standard benzylamine (

~8.8 vs 9.5).[1] This actually improves selectivity in acylation reactions, reducing over-acylation by-products.[1]

Stability

• Oxidation: The pyrazine ring is stable to standard oxidation conditions used in synthesis (e.g., Dess-Martin periodinane elsewhere on the molecule).[1]

• Acid Sensitivity: The pyrazine nitrogens can be protonated in strong acid (

  ~0.6), but the ring remains intact.[1]

• Storage: The free base absorbs

  from air (carbamate formation).[1] Store as the HCl salt at 4°C under inert atmosphere.

Experimental Protocols

Standard Operating Procedure: Amide Coupling (HATU Method)

This protocol describes the coupling of (3-Methylpyrazin-2-yl)methanamine (HCl salt) with a generic carboxylic acid (

).[1]

Reagents:

• Carboxylic Acid (1.0 equiv)[1]

• (3-Methylpyrazin-2-yl)methanamine HCl (1.2 equiv)

• HATU (1.2 equiv)[1]

• DIPEA (N,N-Diisopropylethylamine) (3.5 equiv)[1]

• DMF (Dimethylformamide) (anhydrous)

Step-by-Step Methodology:

• Activation: In a dried round-bottom flask, dissolve the Carboxylic Acid (1.0 mmol) in DMF (5 mL/mmol). Add HATU (1.2 mmol) and DIPEA (1.0 mmol only at this stage).[1] Stir at Room Temperature (RT) for 15 minutes to form the activated ester.

  • Expert Insight: Pre-activation prevents the amine from attacking the coupling reagent directly.[1]

• Amine Addition: Add (3-Methylpyrazin-2-yl)methanamine HCl (1.2 mmol) to the reaction mixture.

• Base Chase: Immediately add the remaining DIPEA (2.5 mmol).

  • Critical Step: The HCl salt requires excess base to liberate the free amine.[1] Failure to add sufficient base is the #1 cause of low yields with this building block.[1]

• Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS (Target mass = Acid mass + 123 - 18).

• Workup: Dilute with EtOAc, wash with saturated

  (2x), water (1x), and brine (1x). Dry over .[1]

• Purification: Flash chromatography (DCM/MeOH gradient). Pyrazine derivatives often streak on silica; adding 1%

  to the eluent is recommended.[1]

Protocol: Reductive Amination

Used to synthesize secondary amines.[1]

• Imine Formation: Dissolve Aldehyde (1.0 equiv) and (3-Methylpyrazin-2-yl)methanamine (1.1 equiv) in DCE (Dichloroethane). Add

  (anhydrous) to sequester water.[1] Stir 2 hours.

• Reduction: Cool to 0°C. Add

  (1.5 equiv). Warm to RT and stir overnight.

• Quench: Quench with saturated

  . Extract with DCM.[1]

Synthesis Workflow Visualization

The following diagram outlines the integration of this building block into a broader drug synthesis campaign.

Figure 2: Typical synthetic workflow integrating the pyrazine building block via amide coupling.

References

• BenchChem. (3-Methylpyrazin-2-yl)methanamine hydrochloride Product Page. Retrieved from [1]

• PubChem. Compound Summary: (3-Methylpyrazin-2-yl)methanamine.[3] National Library of Medicine.[1] Retrieved from [1]

• European Patent Office. LPA Antagonists and Methods of Use (EP 3666771 A1).[1] (Discusses use of pyrazin-2-ylmethanamine derivatives in medicinal chemistry). Retrieved from [1]

• Google Patents. 2,5-disubstituted 3-methyl pyrazines as allosteric SHP2 inhibitors (WO2018013597A1).[1] (Demonstrates the specific application of the 3-methylpyrazine motif). Retrieved from

• Thermo Fisher Scientific. Derivatization Reagents for Carboxylic Acids (Amine Coupling Protocols). Retrieved from

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. jk-sci.com [jk-sci.com]

Comprehensive Toxicological Profiling and Safety Protocols for Pyrazine Amine Salts

Executive Summary

Pyrazine amine salts (e.g., aminopyrazines, pyrazinamide derivatives) are foundational scaffolds in modern drug development, frequently utilized for their potent antimicrobial, antiviral, and antineoplastic properties. While the amine salt formulation significantly enhances aqueous solubility and bioavailability compared to the free base, it introduces specific occupational handling risks and complex pharmacokinetic toxicity profiles.

As a Senior Application Scientist, I have structured this technical guide to bridge the gap between standard Safety Data Sheet (SDS) compliance and the underlying mechanistic toxicology. By understanding the causality of pyrazine-induced toxicity—specifically hepatic biotransformation—researchers can implement safer handling practices and design more robust, self-validating preclinical assays.

Physicochemical Properties & SDS Baseline Data

Before designing any biological assay or safety protocol, it is critical to establish the baseline physicochemical properties of the compound. The data below is representative of 2-Aminopyrazine (CAS: 5049-61-6), a standard structural analog for this class[1],[2].

Quantitative Safety & Property Summary

Property / Parameter	Value / Classification	Mechanistic Implication
Molar Mass	95.10 g/mol	Low molecular weight facilitates rapid cellular diffusion.
LogP (XLogP3)	-0.1	Slight hydrophilicity; highly mobile in aqueous environments and biological fluids.
Appearance	Beige/White crystalline powder	Prone to aerosolization; presents an inhalation hazard during weighing.
GHS Classification	Skin Irrit. 2 (H315)Eye Irrit. 2 (H319)STOT SE 3 (H335)	Direct contact disrupts lipid bilayers in the stratum corneum and mucosal membranes.
Thermal Decomposition	Emits NOx and COx	Requires handling away from strong oxidizing agents; fire necessitates self-contained breathing apparatus (SCBA).

Data sourced from[1] and [2].

Mechanistic Toxicology: The Causality of Hepatic Injury

A common pitfall in early-stage drug development is treating pyrazine toxicity as a direct result of the parent compound. In reality, the hepatotoxicity associated with pyrazine derivatives (such as pyrazinamide) is heavily dependent on xenobiotic metabolism[3],[4].

The Biotransformation Pathway

When pyrazine amine salts enter systemic circulation, they are transported to the liver where they undergo a two-step enzymatic conversion. First, hepatic amidases cleave the compound to form pyrazinoic acid (PA). Subsequently, xanthine oxidase (XO) hydroxylates PA to form 5-hydroxypyrazinoic acid (5-OH-PA) .

Clinical and in vivo studies confirm that 5-OH-PA is the primary cytotoxic agent[3],[5]. It induces oxidative stress, disrupts mitochondrial membrane potentials, and leads to the leakage of intracellular enzymes like aspartate transaminase (AST) and alanine aminotransferase (ALT)[5],[6].

Fig 1. Hepatic metabolic pathway of pyrazine derivatives leading to 5-OH-PA toxicity.

Self-Validating Experimental Workflows

To accurately assess the toxicity of a novel pyrazine amine salt, we cannot simply apply the compound to a cell culture and measure viability. Because the toxicity is metabolite-driven, the assay must be designed as a self-validating system that proves causality.

We achieve this by introducing bis-p-nitrophenyl phosphate (BNPP), a broad-spectrum amidase inhibitor. If toxicity is observed in the standard group but reversed in the BNPP-treated group, we have definitively proven that the toxicity is amidase-dependent[5].

Protocol: In Vitro Hepatotoxicity Validation Assay

• Cell Culture Preparation: Seed HepG2 (human liver carcinoma) cells in a 96-well plate at a density of

  cells/well. Rationale: HepG2 cells retain the necessary hepatic enzymes (amidases and XO) required to metabolize pyrazines.

• Inhibitor Pre-treatment (The Self-Validating Step): Pre-treat the designated "Validation" wells with 50 µM BNPP for 1 hour prior to dosing. Rationale: This isolates the parent compound's intrinsic toxicity from its metabolic byproducts.

• Compound Formulation: Dissolve the pyrazine amine salt in DMSO, ensuring the final DMSO concentration in the culture media remains below 0.1% (v/v) to prevent solvent-induced cytotoxicity.

• Dosing: Administer the pyrazine amine salt at escalating doses (10, 50, 100, 500 µM) to both the BNPP-treated and untreated groups.

• Incubation: Incubate for 48 hours at 37°C in a 5% CO2 humidified atmosphere.

• Endpoint Analysis:

  • Perform an MTT assay to quantify cellular metabolic activity (viability).

  • Sample the supernatant and use colorimetric assay kits to quantify AST and ALT leakage.

Fig 2. Self-validating in vitro workflow for assessing amidase-dependent pyrazine toxicity.

Occupational Safety, Handling, and Emergency Response

Based on the GHS classifications (H315, H319, H335),[1], laboratory personnel must adhere to strict handling protocols to mitigate exposure risks.

• Personal Protective Equipment (PPE): Due to the compound's ability to cause skin and severe eye irritation, personnel must wear nitrile gloves (minimum thickness 0.11 mm), tightly fitting safety goggles, and a laboratory coat.

• Engineering Controls: Weighing and formulation must be conducted inside a Class II biological safety cabinet or a dedicated chemical fume hood to prevent the inhalation of aerosolized crystalline dust.

• Spill Management: In the event of a dry spill, do not use water initially, as this will solubilize the salt and increase the spread of the hazard. Use dry clean-up procedures (e.g., a HEPA-filtered vacuum or sweeping compound) to collect the powder, placing it in a sealed, labeled container for hazardous waste disposal[7].

• Storage: Pyrazine amine salts should be stored in a cool, dry, and well-ventilated environment, tightly sealed and segregated from strong oxidizing agents to prevent exothermic degradation[2].

References

• A Novel Mechanism Underlies the Hepatotoxicity of Pyrazinamide Source: Antimicrobial Agents and Chemotherapy (ASM Journals) / PubMed URL:[Link]

• Metabolism and Hepatotoxicity of Pyrazinamide, an Antituberculosis Drug Source: Clinical Pharmacology & Therapeutics / PMC URL:[Link]

• Aminopyrazine (CID 78747) - Safety and Hazards Source: PubChem, National Library of Medicine URL:[Link]

Sources

• 1. NCBI | NLM | NIH [pubmed.ncbi.nlm.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. journals.asm.org [journals.asm.org]
• 4. ClinPGx [clinpgx.org]
• 5. A novel mechanism underlies the hepatotoxicity of pyrazinamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism and Hepatotoxicity of Pyrazinamide, an Antituberculosis Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]

Protocols & Analytical Methods

Application Note &amp; Synthesis Protocols: (3-Methylpyrazin-2-yl)methanamine Hydrochloride

Introduction: The Significance of Pyrazine Scaffolds in Modern Chemistry

The pyrazine nucleus is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous biologically active compounds and functional materials.[1][2][3][4] Its unique electronic properties and ability to act as a hydrogen bond acceptor make it a critical component in designing molecules with specific pharmacological profiles. Pyrazine derivatives are found in a wide array of therapeutics, including anticancer agents, antivirals, and antimycobacterial drugs.[3][4]

(3-Methylpyrazin-2-yl)methanamine and its hydrochloride salt are valuable building blocks in drug discovery, providing a versatile handle for introducing the 3-methylpyrazine moiety into larger, more complex molecules. This guide provides detailed, field-proven protocols for its synthesis, focusing on the reduction of the readily accessible precursor, 2-cyano-3-methylpyrazine. We will explore two primary synthetic strategies: catalytic hydrogenation and chemical reduction with lithium aluminum hydride (LiAlH₄), offering researchers the flexibility to choose a method based on available equipment, scale, and safety considerations.

Overview of Synthetic Pathways

The conversion of a nitrile to a primary amine is a fundamental transformation in organic synthesis. For the preparation of (3-Methylpyrazin-2-yl)methanamine, this is most effectively achieved by the reduction of 2-cyano-3-methylpyrazine. The two most robust methods are detailed below, each with distinct advantages and operational considerations.

• Method A: Catalytic Hydrogenation. This "green" and highly scalable method utilizes hydrogen gas and a heterogeneous metal catalyst, such as Raney Nickel or Palladium on carbon.[5][6] It often provides high yields of the desired primary amine with minimal side products when conducted under optimized conditions.[5][7] This approach is particularly suited for larger-scale synthesis where the handling of pyrophoric reagents is undesirable.

• Method B: Lithium Aluminum Hydride (LiAlH₄) Reduction. LiAlH₄ is a potent and highly effective reducing agent for converting nitriles to primary amines at the lab scale.[8][9][10][11] The reaction is typically fast and high-yielding. However, it requires strict adherence to safety protocols due to the extreme reactivity of LiAlH₄ with water and moist air.[12][13]

Logical Workflow: Synthesis of (3-Methylpyrazin-2-yl)methanamine HCl

Caption: Overall synthetic workflow from the nitrile precursor.

Protocol 1: Catalytic Hydrogenation

Expertise & Causality

This protocol leverages the power of heterogeneous catalysis to achieve a clean and efficient reduction. Raney® Nickel is chosen for its high activity in nitrile hydrogenation. Acetic acid serves not only as a solvent but also helps to protonate the intermediate imine, preventing the formation of secondary amine side products, a common issue in nitrile reductions. The final conversion to the hydrochloride salt facilitates isolation and improves the stability of the final product, as primary amines can be susceptible to oxidation.

Materials and Equipment

• Reagents: 2-cyano-3-methylpyrazine, Raney® Nickel (50% slurry in water), Acetic Acid (glacial), an appropriate solvent for workup (e.g., Toluene), Hydrochloric Acid (e.g., 1N solution or as a solution in isopropanol/ether).

• Equipment: Parr hydrogenator or similar high-pressure reaction vessel, filtration apparatus (Büchner funnel), Celite® or a similar filter aid, standard laboratory glassware, rotary evaporator.

Detailed Step-by-Step Methodology

• Vessel Preparation: To a suitable high-pressure reactor, add 2-cyano-3-methylpyrazine (1.0 eq).

• Catalyst Addition: Under a nitrogen atmosphere (if possible, to prevent pre-reaction with air), carefully add Raney® Nickel catalyst (approx. 0.3-0.5 eq by weight). A patent for a similar chloro-substituted pyrazine methanamine suggests a significant amount of catalyst is effective.[14]

• Solvent Addition: Add glacial acetic acid as the solvent (approx. 8-10 mL per gram of starting material).[14]

• Hydrogenation: Seal the reactor. Purge the vessel several times with nitrogen, followed by several purges with hydrogen gas. Pressurize the reactor with hydrogen (typically 50-100 psi, but consult equipment limits) and begin vigorous stirring. The reaction is typically run at room temperature for 12-24 hours. Monitor the reaction by observing the drop in hydrogen pressure, indicating consumption.

• Catalyst Removal: Once the reaction is complete (no further hydrogen uptake), carefully vent the reactor and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to safely remove the Raney® Nickel catalyst. Caution: Raney® Nickel can be pyrophoric upon drying; keep the filter cake wet with water or solvent during and after filtration.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetic acid. Toluene can be added and co-evaporated to help remove residual traces of acetic acid.[14]

• Salt Formation and Isolation: Dissolve the crude amine residue in a suitable solvent like isopropanol or diethyl ether. Add a solution of hydrochloric acid (e.g., 1N aqueous HCl or HCl in isopropanol) dropwise with stirring until the solution is acidic. The hydrochloride salt will precipitate.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold solvent (e.g., ether) to remove any non-polar impurities. Dry the (3-Methylpyrazin-2-yl)methanamine hydrochloride under vacuum. A final recrystallization may be performed if necessary.

Data Presentation: Hydrogenation

Reagent/Parameter	Molar Eq.	Amount (Example Scale)	Notes
2-cyano-3-methylpyrazine	1.0	5.0 g	Starting material.
Raney® Nickel (slurry)	~0.4 wt. eq.	~2.0 g	Catalyst. Handle with care.
Acetic Acid	Solvent	40 mL	Solvent and reaction modifier.
Hydrogen Gas	Excess	50-100 psi	Reductant.
Reaction Time	-	12-24 hours	Monitor by H₂ uptake.
Expected Yield	-	70-85%	Varies with conditions.

Protocol 2: Lithium Aluminum Hydride (LiAlH₄) Reduction

Expertise & Causality

The mechanism of LiAlH₄ reduction involves the nucleophilic transfer of two hydride ions (H⁻) from the AlH₄⁻ complex to the electrophilic nitrile carbon.[8][9][11] The first hydride addition forms an intermediate imine salt, which is then rapidly reduced by a second hydride to a dianion.[9][15] A careful aqueous workup then protonates the dianion to yield the primary amine.[8][11] The use of anhydrous solvents like THF or diethyl ether is absolutely critical, as LiAlH₄ reacts violently and exothermically with water, consuming the reagent and creating a significant fire and explosion hazard.[12][13]

Mechanism: LiAlH₄ Reduction of a Nitrile

Caption: Simplified mechanism of nitrile reduction using LiAlH₄.

CRITICAL SAFETY WARNING: Lithium Aluminum Hydride

LiAlH₄ is a highly dangerous reagent that demands expert handling.

• Extreme Water Reactivity: Reacts violently with water, alcohols, and other protic sources to release flammable hydrogen gas.[12][13] All glassware must be oven- or flame-dried, and all solvents must be anhydrous.

• Pyrophoric Nature: Can ignite spontaneously in moist air, especially as a fine powder.[12][16] Handle under an inert atmosphere (Nitrogen or Argon).

• Personal Protective Equipment (PPE): A flame-resistant lab coat, safety glasses/face shield, and appropriate gloves are mandatory.[16][17]

• Emergency Preparedness: A Class D fire extinguisher (for combustible metals) or a bucket of dry sand must be immediately accessible. DO NOT use water or CO₂ extinguishers.[12][13]

• Quenching: The workup procedure is highly exothermic and releases hydrogen gas. It must be performed slowly, with efficient cooling, and in a well-ventilated fume hood.

Materials and Equipment

• Reagents: 2-cyano-3-methylpyrazine, Lithium Aluminum Hydride (LiAlH₄), Anhydrous Tetrahydrofuran (THF) or Diethyl Ether, Sodium Sulfate (Na₂SO₄), Hydrochloric Acid (e.g., as a solution in ether).

• Equipment: Flame-dried three-neck round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, ice bath, nitrogen or argon gas line, standard laboratory glassware.

Detailed Step-by-Step Methodology

• Apparatus Setup: Assemble the three-neck flask with the dropping funnel, condenser, and an inert gas inlet. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen or argon.

• Reagent Preparation: In the reaction flask, suspend LiAlH₄ (1.5-2.0 eq) in anhydrous THF (approx. 15 mL per gram of LiAlH₄). Cool the suspension to 0 °C using an ice bath.

• Substrate Addition: Dissolve 2-cyano-3-methylpyrazine (1.0 eq) in anhydrous THF (approx. 10 mL per gram) and add it to the dropping funnel. Add the nitrile solution dropwise to the stirred LiAlH₄ suspension at a rate that maintains the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-4 hours to ensure the reaction goes to completion.

• Careful Quenching (Fieser Workup): Cool the reaction mixture back to 0 °C in an ice bath. With extreme caution and slow, dropwise addition, quench the excess LiAlH₄ by sequentially adding:

  • 'X' mL of water (where 'X' is the mass of LiAlH₄ in grams used).

  • 'X' mL of 15% aqueous NaOH solution.

  • '3X' mL of water. This procedure is designed to produce a granular, easily filterable precipitate of aluminum salts. Note: This process is highly exothermic and generates hydrogen gas.

• Isolation of Free Amine: Stir the resulting slurry vigorously for 30 minutes, then filter it through a Büchner funnel, washing the white solid thoroughly with additional THF or ethyl acetate.

• Extraction: Combine the filtrate and washes. Dry the organic solution over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude (3-Methylpyrazin-2-yl)methanamine as an oil.

• Salt Formation: Dissolve the crude amine in a minimal amount of a suitable solvent like diethyl ether. Add a solution of HCl in ether dropwise until precipitation is complete.

• Purification: Collect the resulting solid by vacuum filtration, wash with cold ether, and dry under vacuum to yield the final hydrochloride salt.

Data Presentation: LiAlH₄ Reduction

Reagent/Parameter	Molar Eq.	Amount (Example Scale)	Notes
2-cyano-3-methylpyrazine	1.0	5.0 g	Must be anhydrous.
Lithium Aluminum Hydride	1.5	2.8 g	EXTREME HAZARD. Handle under inert gas.
Anhydrous THF	Solvent	80-100 mL	Must be dry.
Reaction Time	-	3-5 hours	Monitor by TLC.
Expected Yield	-	75-90%	Highly dependent on anhydrous technique.

Characterization and Quality Control

The identity and purity of the final product, (3-Methylpyrazin-2-yl)methanamine hydrochloride, should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To verify the molecular weight of the free amine.

• Melting Point (MP): A sharp melting point is indicative of high purity.

• Elemental Analysis: To confirm the elemental composition (C, H, N, Cl).

Troubleshooting and Field-Proven Insights

Observation / Problem	Potential Cause	Expert Recommendation
Low yield in hydrogenation (Method A)	Catalyst poisoning or incomplete reaction.	Ensure the starting material and solvent are free from sulfur or other catalyst poisons. If the reaction stalls, carefully add more catalyst or increase hydrogen pressure/reaction time.
Formation of secondary amines (Method A)	Reaction of the primary amine product with the imine intermediate.	The use of an acidic solvent like acetic acid typically suppresses this. Alternatively, adding a small amount of ammonia to the reaction can also favor primary amine formation.[7]
Violent, uncontrolled reaction (Method B)	Presence of water or protic solvents. Addition of substrate was too fast.	STOP. This is a critical safety failure. Always use rigorously dried glassware and anhydrous solvents. Maintain slow, controlled addition at 0 °C.
"Oiling out" during recrystallization	The compound's melting point is lower than the solvent's boiling point, or the wrong solvent is used.	Use a lower-boiling point solvent or a mixed-solvent system. For example, dissolve the product in a minimal amount of hot methanol or ethanol and slowly add a poor solvent like diethyl ether or hexanes until turbidity appears, then allow to cool slowly.[18]
Difficult filtration of aluminum salts (Method B)	Improper quenching procedure leading to a gelatinous precipitate.	Adhere strictly to the Fieser workup ratios (1:1:3 of water:15% NaOH:water relative to the mass of LiAlH₄). Stirring vigorously for at least 30 minutes after the workup is crucial for granulation.

References

• Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. (2025, November 23). Chemistry Steps. [Link]

• Hydrogenation of nitriles to primary amines over a highly dispersed Ni/SiC catalyst without ammonia addition. (n.d.). New Journal of Chemistry (RSC Publishing). [Link]

• US Patent 4,739,120A - Process for the hydrogenation of nitriles to primary amines. (n.d.).

• Nitriles to Amines: LiAlH4 Reduction. (2025, May 22). JoVE. [Link]

• Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. (n.d.). PMC. [Link]

• Selective catalytic hydrogenation of nitriles to primary amines using iron pincer complexes. (n.d.). Catalysis Science & Technology (RSC Publishing). [Link]

• Lithium Aluminum Hydride. (n.d.). Princeton University Environmental Health and Safety. [Link]

• Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Cobalt Pincer Complex. (n.d.). Academia.edu. [Link]

• Mechanism (LAH reduction nitrile to amine). (2011, November 23). ChemicalDesk.Com. [Link]

• Reduction of nitriles. (n.d.). Chemguide. [Link]

• Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. (2022, July 13). ResearchGate. [Link]

• Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. (2022, February 7). MDPI. [Link]

• Conversion of nitriles to 1° amines using LiAlH4. (2023, January 22). Chemistry LibreTexts. [Link]

• Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. (2022, July 13). Taylor & Francis Online. [Link]

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. (2024, February 9). ACS Publications. [Link]

• A Campus Laboratory Fire Involving Lithium Aluminum Hydride. (n.d.). Stanford Environmental Health & Safety. [Link]

• 2-AMINO-2-(4-PYRIDYL)ACETONITRILE DIHYDROCHLORIDE. (n.d.). Organic Syntheses. [Link]

Sources

• 1. lifechemicals.com [lifechemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Hydrogenation of nitriles to primary amines over a highly dispersed Ni/SiC catalyst without ammonia addition - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US4739120A - Process for the hydrogenation of nitriles to primary amines - Google Patents [patents.google.com]
• 8. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 9. Video: Nitriles to Amines: LiAlH4 Reduction [jove.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. ehs.princeton.edu [ehs.princeton.edu]
• 13. LITHIUM ALUMINUM HYDRIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. (3-Chloropyrazin-2-yl)MethanaMine hydrochloride | 939412-86-9 [chemicalbook.com]
• 15. ChemicalDesk.Com: Mechanism (LAH reduction nitrile to amine) [allchemist.blogspot.com]
• 16. A Campus Laboratory Fire Involving Lithium Aluminum Hydride – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 17. westliberty.edu [westliberty.edu]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Reductive Amination Using (3-Methylpyrazin-2-yl)methanamine Hydrochloride

Introduction: The Strategic Importance of the Pyrazine Moiety in Modern Drug Discovery

The pyrazine ring system is a privileged scaffold in medicinal chemistry, integral to the structure of numerous therapeutic agents.[1][2] Its unique electronic properties, including its ability to act as a hydrogen bond acceptor, contribute to enhanced binding affinity and specificity for a wide range of biological targets.[3][4] Consequently, pyrazine derivatives have been extensively investigated and developed for diverse pharmacological applications, including anticancer, antimicrobial, anti-inflammatory, and antitubercular therapies.[2][5][6] (3-Methylpyrazin-2-yl)methanamine, a key building block, provides a strategic entry point for the synthesis of novel compounds with significant therapeutic potential. Reductive amination stands out as a robust and versatile method for elaborating this scaffold, enabling the creation of diverse amine derivatives.[7][8]

This guide provides a comprehensive overview of the reductive amination procedure utilizing (3-Methylpyrazin-2-yl)methanamine hydrochloride, offering detailed protocols, mechanistic insights, and practical guidance for researchers in drug development.

Mechanism of Reductive Amination: A Two-Step, One-Pot Transformation

Reductive amination is a cornerstone of amine synthesis, proceeding through a two-step sequence that is often conducted in a single reaction vessel.[3][4] The process commences with the nucleophilic attack of the primary amine on the carbonyl carbon of an aldehyde or ketone. This is followed by dehydration to form an imine intermediate.[3] In the presence of a mild reducing agent, this imine is then selectively reduced to the corresponding secondary amine.[7]

A critical consideration when using an amine hydrochloride salt is the necessity to liberate the free amine for it to act as a nucleophile. This is typically achieved by the in-situ addition of a non-nucleophilic base, such as triethylamine (TEA), which neutralizes the hydrochloride salt.[9]

The choice of reducing agent is paramount to the success of the reaction. Mild hydride donors like sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are preferred as they selectively reduce the protonated imine (iminium ion) intermediate much faster than the starting carbonyl compound.[1][7] This selectivity minimizes the formation of alcohol byproducts.[1]

Caption: General workflow for reductive amination with an amine hydrochloride salt.

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination using Sodium Triacetoxyborohydride (NaBH(OAc)₃)

This protocol is recommended for a wide range of aldehydes and ketones due to the mild and selective nature of sodium triacetoxyborohydride.[10]

Materials:

• (3-Methylpyrazin-2-yl)methanamine hydrochloride

• Aldehyde or Ketone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Triethylamine (TEA)

• Anhydrous 1,2-dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon inert atmosphere setup

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add (3-Methylpyrazin-2-yl)methanamine hydrochloride (1.0 eq).

• Add anhydrous DCE or DCM (approximately 0.1-0.2 M concentration relative to the amine).

• Add triethylamine (1.1 eq) and stir the suspension for 15-20 minutes at room temperature to liberate the free amine.

• Add the aldehyde or ketone (1.0-1.2 eq) to the reaction mixture and stir for 30-60 minutes at room temperature to facilitate imine formation.

• In a single portion, add sodium triacetoxyborohydride (1.2-1.5 eq) to the stirring mixture. A slight exotherm may be observed.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-24 hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

peptide coupling reaction conditions for pyrazine methanamine derivatives

An Application Note on Peptide Coupling Strategies for Pyrazine Methanamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazine-containing scaffolds are of significant interest in medicinal chemistry due to their prevalence in biologically active molecules. However, the synthesis of peptides and amides incorporating pyrazine methanamine derivatives presents a notable challenge. The electron-withdrawing nature of the pyrazine ring deactivates the primary amine, reducing its nucleophilicity and rendering standard peptide coupling conditions sluggish and inefficient. This application note provides a comprehensive guide to overcoming these challenges, offering an in-depth analysis of reagent selection, reaction optimization, and detailed protocols tailored for the successful acylation of pyrazine methanamine and its analogues.

Introduction: The Challenge of Coupling Pyrazine Methanamine

The formation of an amide bond is the most frequent reaction in drug discovery.[1] While numerous coupling reagents and protocols have been developed, the efficiency of these methods is highly dependent on the electronic and steric nature of the amine. Pyrazine methanamine derivatives are classified as electron-deficient amines. The two nitrogen atoms in the pyrazine ring exert a strong electron-withdrawing inductive effect, which significantly lowers the pKa and nucleophilicity of the exocyclic aminomethyl group.

This reduced reactivity often leads to common issues in peptide synthesis:

• Slow or Incomplete Reactions: Standard coupling reagents may fail to drive the reaction to completion, resulting in low yields and recovery of starting materials.[2]

• Side Reactions: Forcing conditions, such as high temperatures or prolonged reaction times, can increase the likelihood of side reactions, including racemization of the activated amino acid.[3]

• Reagent Incompatibility: Many common coupling agents are simply not potent enough to effectively activate the carboxylic acid for reaction with a weakly nucleophilic amine.[2]

Therefore, a tailored approach is required, focusing on highly potent activating agents and carefully optimized reaction conditions to achieve high yields and purity.

Core Principles of Reagent Selection

The key to a successful coupling reaction is the efficient activation of the carboxylic acid partner, transforming its hydroxyl group into a better leaving group. This generates a highly reactive intermediate that can be readily attacked by the amine.

Caption: General workflow for peptide bond formation.

For electron-deficient amines like pyrazine methanamine, the choice of coupling reagent is critical. Reagents are generally categorized into several classes, each with distinct advantages and disadvantages.

Uronium/Aminium Salts

Reagents such as HATU , HBTU , and HCTU are among the most effective and popular choices for difficult couplings.[4] They react with carboxylic acids to form highly reactive OAt or OBt active esters, which are then readily acylated by the amine.[5]

• HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate]): Often considered the gold standard for challenging couplings due to its high reactivity, which is attributed to a neighboring group effect from the pyridine nitrogen that stabilizes the transition state.[5] It is highly recommended for pyrazine methanamine derivatives.

• HBTU/HCTU: Also very effective, though HATU often provides faster reaction rates and higher yields in particularly stubborn cases.[4]

Key Consideration: A potential side reaction with uronium salts is the guanidinylation of the primary amine if the reagent is used in excess or if the amine is added before the carboxylic acid has been sufficiently pre-activated.[4][6]

Phosphonium Salts

This class includes reagents like PyBOP and PyAOP . They function similarly to uronium salts by forming active esters but do not pose the risk of guanidinylation, making them a safer choice in some contexts.

• PyBOP ((Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)): A highly efficient reagent, particularly in solid-phase synthesis.[4]

• PyAOP ((7-Aza-benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): The aza-derivative of PyBOP, which often exhibits even greater reactivity and is an excellent choice for coupling N-methylated or other sterically hindered amino acids.[6][7]

Carbodiimides

Carbodiimides like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DCC (Dicyclohexylcarbodiimide) are classic coupling reagents. However, for electron-deficient amines, they are often sluggish and require additives to prevent side reactions and boost efficiency.[1]

• EDC/HOBt (or Oxyma): The addition of 1-hydroxybenzotriazole (HOBt) or Oxyma Pure® is crucial. It suppresses racemization and forms an active ester intermediate, which is more reactive than the O-acylisourea intermediate formed with EDC alone. A protocol using EDC and DMAP with a catalytic amount of HOBt has shown success for electron-deficient anilines.[1]

Specialty Reagents for Extremely Difficult Couplings

When the above reagents fail, more specialized methods may be required.

• MsCl/NMI (Methanesulfonyl Chloride/N-Methylimidazole): This combination has been demonstrated to be highly effective for coupling electron-deficient pyrazine amines where other standard coupling agents were inefficient.[2] The in-situ formation of a mixed sulfonic anhydride generates a powerfully electrophilic species that readily reacts with weak nucleophiles.

• T3P® (Propylphosphonic Anhydride): An excellent reagent for difficult couplings that produces water-soluble byproducts, simplifying reaction workup.[6][8]

Summary of Recommended Coupling Conditions

The following table summarizes recommended reagents and conditions for coupling with pyrazine methanamine derivatives, ranked by general potency and utility.

Reagent Class	Example(s)	Base	Solvent	Temperature	Pros	Cons
Uronium Salt	HATU, HCTU	DIPEA, NMM	DMF, NMP	0 °C to RT	Very high reactivity, fast reactions, suitable for difficult couplings.[4][5]	Higher cost, potential for guanidinylation side reaction.[6]
Phosphonium Salt	PyBOP, PyAOP	DIPEA, NMM	DMF, DCM	RT	High reactivity, low racemization, no guanidinylation risk.[6]	Higher cost, byproducts can be difficult to remove.
Specialty	MsCl/NMI	NMI (acts as base)	DCM, THF	0 °C to RT	Proven efficacy for electron-deficient pyrazines when others fail.[2]	Requires careful handling of MsCl.
Specialty	T3P®	DIPEA, Et3N	DMF, EtOAc	RT to 50 °C	Effective for difficult couplings, water-soluble byproducts.[6][8]	May require slightly elevated temperatures.
Carbodiimide	EDC + HOBt/Oxyma	DIPEA, Et3N	DMF, DCM	0 °C to RT	Cost-effective, water-soluble byproducts (EDC).[9]	Often sluggish for electron-deficient amines, risk of N-acylurea side product.[1]

Detailed Experimental Protocols

Safety Note: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: High-Efficiency Coupling with HATU

This is the recommended starting protocol for most pyrazine methanamine derivatives.

Materials:

• Carboxylic acid (1.0 eq)

• Pyrazine methanamine derivative (1.1 eq)

• HATU (1.1 eq)

• Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a dry, nitrogen-flushed flask, dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Stir the solution at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• Add the pyrazine methanamine derivative (1.1 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DIPEA (2.5 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Alternative Coupling with MsCl/NMI

Use this protocol for substrates that have proven unreactive with standard uronium or phosphonium reagents.[2]

Materials:

• Carboxylic acid (1.0 eq)

• Pyrazine methanamine derivative (1.2 eq)

• N-Methylimidazole (NMI) (3.0 eq)

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• In a dry, nitrogen-flushed flask, dissolve the carboxylic acid (1.0 eq) and N-methylimidazole (3.0 eq) in anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Add methanesulfonyl chloride (1.2 eq) dropwise. A precipitate may form. Stir for 10 minutes at 0 °C.

• Add a solution of the pyrazine methanamine derivative (1.2 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding water.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Protocol 3: Microwave-Assisted Coupling for Rapid Synthesis

Microwave irradiation can dramatically reduce reaction times, especially for difficult couplings.[10][11]

Materials:

• Carboxylic acid (1.0 eq)

• Pyrazine methanamine derivative (1.2 eq)

• Coupling Reagent (e.g., HATU, 1.2 eq)

• Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous DMF or NMP in a microwave-safe vessel

Procedure:

• To a microwave-safe reaction vessel, add the carboxylic acid (1.0 eq), coupling reagent (1.2 eq), pyrazine methanamine derivative (1.2 eq), and anhydrous DMF.

• Add DIPEA (3.0 eq).

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 60-80 °C) for 10-30 minutes.[12]

• After cooling, work up the reaction as described in Protocol 1.

Troubleshooting Common Issues

Caption: A decision tree for troubleshooting coupling reactions.

References

• NMI/MsCl-Mediated Amide Bond Formation of Aminopyrazines and Aryl/Heteroaryl Carboxylic Acids: Synthesis of Biologically Relevant Pyrazine Carboxamides. (2017). ResearchGate. [Link]

• A green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. (2024). RSC Publishing. [Link]

• Sterically hindered P,N-type amidophosphines {{(o-PPh2)C6H4}C(O)NH(R)}: synthesis, transition metal chemistry, and catalytic activity in stereoselective Heck coupling of aryl chlorides. (2018). Dalton Transactions. [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions. (2006). National Center for Biotechnology Information. [Link]

• Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. (2005). National Center for Biotechnology Information. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (2020). National Center for Biotechnology Information. [Link]

• Recent development of peptide coupling reagents in organic synthesis. (2005). Arkivoc. [Link]

• HATU. Wikipedia. [Link]

• Substituted phosphine synthesis by hydrophosphination or C-P coupling reaction. Organic Chemistry Portal. [Link]

• ACID AMINE COUPLING OF (1H-INDOLE-6-YL)PPIPERAZIN-1-YL)METHANONE WITH SUBSTITUTED ACIDS USING HATU COUPLING REAGENT AND THEIR ANTIMICROBIAL AND ANTIOXIDANT ACTIVITY. (2017). International Journal of Pharmaceutical Sciences and Research. [Link]

• Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. (2021). National Center for Biotechnology Information. [Link]

• Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. (2021). ResearchGate. [Link]

• Comparative study of conventional and microwave assisted synthesis. (n.d.). CEM Corporation. [Link]

• Chapter 5: Microwave-assisted Peptide Synthesis. (2015). Royal Society of Chemistry. [Link]

• Peptide Synthesis: Methods and Protocols. (2021). ResearchGate. [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. (2011). Organic & Biomolecular Chemistry. [Link]

• Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. (2019). National Center for Biotechnology Information. [Link]

• Synthesis of novel pyrazine 2-carboxylic acid derivatives of piperazines. (2015). RJPBCS. [Link]

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 4. bachem.com [bachem.com]
• 5. HATU - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. rjpbcs.com [rjpbcs.com]
• 8. peptide.com [peptide.com]
• 9. Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.cn [sigmaaldrich.cn]
• 11. PPCs Synthesis by Microwave-Assisted Orthogonal - Creative Peptides [pna.creative-peptides.com]
• 12. books.rsc.org [books.rsc.org]

using (3-Methylpyrazin-2-yl)methanamine HCl in fragment-based drug design

Application Note: Harnessing (3-Methylpyrazin-2-yl)methanamine HCl in Fragment-Based Drug Design (FBDD)

Introduction and Structural Rationale

Fragment-Based Drug Discovery (FBDD) has emerged as a transformative strategy in modern medicinal chemistry, offering a highly rational and efficient alternative to traditional high-throughput screening[1]. By utilizing low-molecular-weight fragments with moderate binding affinities, FBDD enables the systematic optimization of highly efficient ligand-protein interactions[1].

Within this paradigm, (3-Methylpyrazin-2-yl)methanamine HCl represents an optimal, "Rule of Three" (Ro3) compliant starting point. Heteroaromatic nitrogen-containing rings, such as pyrazines, are privileged scaffolds in drug discovery due to their ability to act as potent hydrogen bond acceptors[2][3].

The structural anatomy of this fragment provides three distinct functional advantages:

• The Pyrazine Core: Acts as a dual hydrogen-bond acceptor, frequently utilized to anchor molecules into the hinge region of kinases or to mimic peptide backbones in protein-protein interactions (PPIs)[4].

• The Methanamine Handle: Provides a primary amine that is protonated at physiological pH. This serves a dual purpose: it acts as a strong hydrogen bond donor/electrostatic anchor for acidic residues (e.g., Asp/Glu)[2], and it provides a highly reactive synthetic vector for downstream fragment elaboration (e.g., amide coupling)[5].

• The 3-Methyl Group: Introduces a localized hydrophobic vector. In structure-based design, this small lipophilic protrusion is ideal for probing tight, hydrophobic cavities such as the gatekeeper pockets of kinases[4].

Causality of the Salt Form: The selection of the hydrochloride (HCl) salt over the free base is a critical experimental choice. Fragments typically exhibit low initial binding affinities (

in the 100 µM to 5 mM range) and must be screened at high concentrations. The HCl salt ensures exceptional aqueous solubility, allowing for millimolar screening concentrations without the need for excessive Dimethyl Sulfoxide (DMSO), which can denature target proteins and induce false-positive aggregation artifacts.

Physicochemical Profiling

To validate the utility of (3-Methylpyrazin-2-yl)methanamine, its physicochemical properties are mapped against the Astex "Rule of Three" (Ro3), the gold standard for fragment library inclusion.

Table 1: Physicochemical Properties vs. Rule of Three (Ro3)

Property	(3-Methylpyrazin-2-yl)methanamine	Ro3 Criteria	Status
Molecular Weight (Free Base)	123.16 g/mol	≤ 300 g/mol	Optimal
cLogP (Lipophilicity)	~ -0.50	≤ 3.0	Optimal
Hydrogen Bond Donors (HBD)	2 (Primary Amine)	≤ 3	Optimal
Hydrogen Bond Acceptors (HBA)	3 (2 Pyrazine N, 1 Amine N)	≤ 3	Optimal
Polar Surface Area (PSA)	51.8 Ų	≤ 60 Ų	Optimal
Rotatable Bonds	1	≤ 3	Optimal

FBDD Workflow and Methodologies

The progression of this fragment from a weak binder to a potent lead requires a meticulously staged biophysical and structural workflow.

Fragment-Based Drug Discovery workflow for pyrazine-based scaffolds.

Protocol 1: Primary Screening via Surface Plasmon Resonance (SPR)

SPR is utilized as the primary screen because it detects real-time, label-free binding events and requires minimal protein. Because fragments have fast on/off rates, steady-state affinity modeling is required rather than kinetic fitting.

Step-by-Step Methodology:

• Target Immobilization: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling (EDC/NHS) to a density of 3000-5000 Response Units (RU) to maximize the signal of the low-molecular-weight fragment.

• Buffer Preparation: Prepare running buffer (e.g., PBS-P+, pH 7.4) supplemented with exactly 2% DMSO to match the fragment stock solutions.

• Self-Validating Control (Solvent Correction): Run a DMSO calibration curve (1.5% to 2.5% DMSO) prior to fragment injection. Causality: High concentrations of fragments alter the bulk refractive index of the solution. The calibration curve allows the software to subtract bulk solvent effects, ensuring the observed RU shift is due to actual binding, not solvent mismatch.

• Fragment Injection: Inject (3-Methylpyrazin-2-yl)methanamine HCl at a top concentration of 2 mM, followed by a 2-fold dilution series down to 31.25 µM. Use a flow rate of 30 µL/min with a 30-second contact time.

• Data Analysis: Plot the equilibrium binding responses (

  ) against fragment concentration and fit to a 1:1 steady-state affinity model to determine the .

Protocol 2: Orthogonal Validation via Ligand-Observed NMR

To eliminate false positives from SPR (e.g., non-specific binding or aggregation), ligand-observed NMR (WaterLOGSY or STD-NMR) is employed.

Step-by-Step Methodology:

• Sample Preparation: Prepare a sample containing 10 µM of the target protein and 500 µM of (3-Methylpyrazin-2-yl)methanamine HCl in deuterated buffer (e.g., 50 mM Tris-d11, 150 mM NaCl, D2O).

• Self-Validating Control: Include a known non-binder (e.g., sucrose) in the mixture. Causality: If the non-binder shows a signal transfer, the protein is likely aggregating and causing non-specific spin diffusion, invalidating the assay.

• Data Acquisition: Acquire WaterLOGSY spectra. A true binding event will result in an inversion of the fragment's NMR signals (from negative to positive) due to the transfer of magnetization from the bulk water via the large protein-ligand complex.

Protocol 3: X-ray Crystallography Soaking for Pose Elucidation

Obtaining the 3D binding pose is the ultimate prerequisite for structure-based fragment elaboration[5].

Step-by-Step Methodology:

• Apo-Crystal Growth: Grow diffraction-quality apo-crystals of the target protein using vapor diffusion.

• Soaking Solution Preparation: Dissolve (3-Methylpyrazin-2-yl)methanamine HCl directly into the crystallization mother liquor to a final concentration of 50 mM. Causality: The high solubility of the HCl salt prevents the need for high DMSO concentrations, which would otherwise crack the crystal lattice.

• Crystal Soaking & Monitoring (Self-Validation): Transfer the apo-crystal into the soaking drop. Monitor the crystal under a polarized microscope every 30 minutes. If birefringence is lost (indicating lattice degradation), back-titrate the fragment concentration to 25 mM and repeat.

• Harvesting: After 2-24 hours, loop the crystal, briefly transfer to a cryoprotectant solution, and flash-freeze in liquid nitrogen for synchrotron data collection.

Fragment Elaboration and Pharmacophore Mapping

Once the 3D pose is secured, the fragment must be "grown" to improve potency. Ligand Efficiency (LE) is used to track this progress. An LE > 0.3 kcal/mol/heavy atom indicates a highly efficient starting point.

Table 2: Representative Validation Metrics for Fragment Triage

Metric	Target Value for Progression	Typical Pyrazine Fragment Result
SPR Affinity ( )	< 2 mM	300 - 800 µM
Ligand Efficiency (LE)	> 0.30	~ 0.45 (Highly Efficient)
Ligand Lipophilic Efficiency (LLE)	> 3.0	~ 4.0
NMR WaterLOGSY	Signal Inversion	Confirmed specific binding

The elaboration strategy relies heavily on the growth vectors inherent to the molecule. The primary amine is an ideal vector for rapid parallel synthesis (e.g., synthesizing a library of amides or sulfonamides) to probe the solvent-exposed regions of the target[5].

Pharmacophore mapping and target interactions of the pyrazine fragment.

References

• Advances in Fragment-based Drug Design: Lessons and Innovations from the Post-COVID Drug Discovery Landscape. Bentham Science Publishers. [Link]

• Fragment to lead optimization of pyrazine-based inhibitors. ResearchGate. [Link]

• SHAPE-enabled fragment-based ligand discovery for RNA. Proceedings of the National Academy of Sciences (PNAS). [Link]

• Enabling synthesis in fragment-based drug discovery by reactivity mapping: photoredox-mediated cross-dehydrogenative heteroarylation of cyclic amines. RSC Publishing. [Link]

• Electrophilic MiniFrags Revealed Unprecedented Binding Sites for Covalent HDAC8 Inhibitors. Journal of Medicinal Chemistry - ACS Publications.[Link]

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Enabling synthesis in fragment-based drug discovery by reactivity mapping: photoredox-mediated cross-dehydrogenative heteroarylation of cyclic amines ... - Chemical Science (RSC Publishing) DOI:10.1039/C8SC04789H [pubs.rsc.org]

Application Note: Isolation of (3-Methylpyrazin-2-yl)methanamine Free Base from its Hydrochloride Salt

Introduction & Mechanistic Rationale

(3-Methylpyrazin-2-yl)methanamine is a highly versatile primary amine building block, frequently utilized in the synthesis of advanced pharmaceutical intermediates, including kinase inhibitors and GPCR ligands[1]. To ensure long-term chemical stability and prevent oxidative degradation or carbamate formation with atmospheric CO₂, this compound is typically synthesized, supplied, and stored as a hydrochloride (HCl) salt.

The Challenge of Polar Amines: Converting the hydrochloride salt to the free base is a strict prerequisite for many downstream coupling reactions (e.g., amide bond formation or reductive amination). The standard laboratory protocol involves basifying an aqueous solution of the salt (pH > 10) and extracting it with an organic solvent like dichloromethane (DCM) or ethyl acetate. However, (3-methylpyrazin-2-yl)methanamine is a low-molecular-weight (123.16 g/mol ), highly polar molecule containing multiple hydrogen-bond acceptors (the pyrazine nitrogens) and a primary amine donor. Its LogP is highly negative, making it exceptionally hydrophilic. Conventional aqueous extraction—even with exhaustive salting-out techniques—often results in severe yield attrition.

The Solution: To circumvent the thermodynamic penalty of extracting a hydrophilic molecule from water, non-aqueous free-basing is the scientifically sound approach[2]. This application note details two field-proven, self-validating protocols that bypass aqueous workups entirely:

• Solid-Phase Neutralization (Resin): Utilizing a weak-base anion exchange resin in methanol. The resin sequesters the HCl, allowing the free base to be isolated by simple filtration[3].

• Alkoxide Neutralization: Utilizing stoichiometric sodium methoxide (NaOMe) in methanol. The byproduct, sodium chloride (NaCl), is insoluble in methanol and precipitates, driving the equilibrium forward[4].

Physicochemical Data Summary

Understanding the physical properties of the input and output materials is critical for anticipating solubility behavior during the free-basing process.

Property	(3-Methylpyrazin-2-yl)methanamine HCl	(3-Methylpyrazin-2-yl)methanamine (Free Base)
Chemical Formula	C₆H₁₀ClN₃	C₆H₉N₃
Molecular Weight	159.62 g/mol	123.16 g/mol
Physical State	Solid (Crystalline Powder)	Viscous Oil or Low-Melting Solid
Solubility Profile	Water, DMSO, Methanol	Methanol, Ethanol, DCM, Water
Polarity (LogP)	N/A (Ionized Salt)	Highly Negative (Hydrophilic)

Experimental Workflow

Non-aqueous free-basing workflow for highly polar amine hydrochloride salts.

Detailed Experimental Protocols

Protocol A: Ion-Exchange Resin Method (Recommended)

This is the cleanest and most reliable method for generating the free base, as it leaves zero inorganic salts in the final product.

Causality & Insight: Amberlyst® A21 is a macroreticular, weakly basic anion exchange resin containing tertiary amine functional groups. Because it is a solid-phase reagent, it acts as an insoluble "proton sponge." The chloride counterion is exchanged and immobilized on the resin matrix. This eliminates the risk of inorganic salt contamination in the final product, which is a common failure point in liquid-liquid extractions of polar amines[3].

Step-by-Step Procedure:

• Resin Preparation: Weigh 3.0 mass equivalents (relative to the amine salt) of Amberlyst® A21 free-base resin. Pre-wash the resin by stirring it in anhydrous methanol (MeOH) for 15 minutes, then filter. Note: Pre-washing removes any residual monomer or colored impurities from the commercial resin.

• Dissolution: In a round-bottom flask, suspend 1.0 g (6.26 mmol) of (3-Methylpyrazin-2-yl)methanamine hydrochloride in 15 mL of anhydrous MeOH. Stir until a fine suspension or partial solution is achieved.

• Neutralization: Add the pre-washed Amberlyst® A21 resin to the flask. Stir the heterogeneous mixture gently at room temperature for 2 to 3 hours. The solution should become completely clear as the salt is neutralized into the highly soluble free base.

• Filtration: Filter the mixture through a coarse fritted glass funnel to remove the resin. Wash the resin cake thoroughly with an additional 10 mL of anhydrous MeOH to ensure complete recovery of the product.

• Concentration: Transfer the combined filtrate and washings to a rotary evaporator. Concentrate in vacuo at 30–35 °C to yield the pure (3-Methylpyrazin-2-yl)methanamine free base.

Protocol B: Sodium Methoxide Method

This method is highly scalable and utilizes inexpensive reagents, making it ideal for larger-scale preparations.

Causality & Insight: Sodium methoxide is a strong, non-nucleophilic base in the context of this neutralization. The thermodynamic driving force of this reaction is the insolubility of sodium chloride (NaCl) in anhydrous methanol. As the free base is generated, NaCl precipitates out of solution, pushing the equilibrium to completion. Strict stoichiometric control (1.0 to 1.05 eq) is critical; excess NaOMe will remain in the filtrate and contaminate the free base[4].

Step-by-Step Procedure:

• Suspension: Suspend 1.0 g (6.26 mmol) of (3-Methylpyrazin-2-yl)methanamine hydrochloride in 10 mL of anhydrous MeOH under a nitrogen atmosphere.

• Basification: Slowly add 1.35 mL of a 25% w/w solution of sodium methoxide in methanol (approx. 6.26 mmol, 1.0 eq) via syringe. Alternatively, 338 mg of solid anhydrous NaOMe can be added in portions.

• Precipitation: Stir the mixture vigorously at room temperature for 1 hour. A fine, dense white precipitate of NaCl will form immediately.

• Filtration: Filter the suspension through a tightly packed pad of Celite® to remove the microcrystalline NaCl. Wash the filter cake with 5 mL of cold, anhydrous MeOH.

• Concentration: Evaporate the filtrate under reduced pressure at 30–35 °C to afford the free base. If the resulting oil appears cloudy (indicating trace NaCl), re-dissolve it in 5 mL of anhydrous dichloromethane (DCM), filter through a 0.22 µm PTFE syringe filter, and concentrate again.

Analytical Validation & Self-Correction

To ensure the protocol acts as a self-validating system, perform the following checks on the isolated product:

• ¹H NMR Spectroscopy: The most definitive proof of successful free-basing is the chemical shift of the methylene protons (-CH₂-NH₂). In the protonated state (HCl salt), the electron-withdrawing effect of the -NH₃⁺ group deshields these protons, shifting them downfield (e.g., ~4.2 ppm in DMSO-d₆). Upon conversion to the free base, these protons will shift significantly upfield (e.g., ~3.8 ppm).

• Silver Nitrate (AgNO₃) Test: A simple qualitative test to confirm the absence of chloride ions. Dissolve a ~1 mg aliquot of the isolated free base in 1 mL of distilled water and add one drop of 0.1 M AgNO₃ solution. The absence of a cloudy, white AgCl precipitate confirms the complete removal of the chloride counterion.

References

• [1] US11554118B2 - Bruton's tyrosine kinase inhibitors. Google Patents.

• [4] Synthesis, electropolymerization and functionalization via click chemistry of N-alkynylated dithieno[3,2-b:2',3'-d]pyrrole-based conjugated polymers. NSF.gov.

• [3] EP0490564A1 - Process for preparing 3-isothiazolone compounds. Google Patents.

• [2] Green Chemistry Articles of Interest to the Pharmaceutical Industry. ACS Publications (Organic Process Research & Development).

Sources

• 1. US11554118B2 - Bruton's tyrosine kinase inhibitors - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. EP0490564A1 - Process for preparing 3-isothiazolone compounds - Google Patents [patents.google.com]
• 4. par.nsf.gov [par.nsf.gov]

Application Notes &amp; Protocols: Standard Operating Procedure for Handling Pyrazine Hydrochloride Salts

Introduction: The Significance and Challenge of Pyrazine Hydrochloride Salts

Pyrazine and its derivatives are a critical class of N-heterocyclic compounds that form the structural backbone of numerous molecules in medicinal chemistry and materials science.[1][2] Their utility as building blocks is extensive, contributing to a wide range of biologically active molecules with applications including antibacterial, anti-inflammatory, and anticancer therapies.[1][3][4] In drug discovery, the pyrazine ring often serves as a bioisostere for other aromatic systems like benzene or pyridine, with its nitrogen atoms frequently acting as crucial hydrogen bond acceptors that interact with protein targets.[5]

To enhance solubility, stability, and ease of handling, these pyrazine-based compounds are frequently converted into their hydrochloride salts. This process involves reacting the basic pyrazine compound with hydrochloric acid to form a salt that is typically a crystalline solid, making it easier to weigh and dispense accurately compared to a liquid or amorphous parent compound.[3][4]

However, the salt form introduces specific handling challenges. Pyrazine hydrochloride salts combine the inherent chemical properties of the pyrazine core with the hazards associated with hydrochloride, namely potential corrosivity and hygroscopicity.[6][7] Therefore, a robust and well-understood Standard Operating Procedure (SOP) is not merely a regulatory formality but a critical necessity for ensuring experimental integrity, reproducibility, and, most importantly, the safety of laboratory personnel. This guide provides a comprehensive framework for the safe and effective handling of pyrazine hydrochloride salts, grounded in established safety protocols and chemical principles.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards is the foundation of safe laboratory practice. Pyrazine hydrochloride salts present a dual-profile risk, stemming from both the pyrazine moiety and the hydrochloride salt.

Primary Hazards: Based on aggregated GHS information for representative compounds, the primary hazards are well-defined.[8]

• H302: Harmful if swallowed. [9][10]

• H315: Causes skin irritation. [8][9][11]

• H319: Causes serious eye irritation. [8][9][11]

• H335: May cause respiratory irritation. [8][9]

The hydrochloride component adds the risk of being corrosive, particularly upon contact with moisture, and can cause chemical burns.[6][12] Upon thermal decomposition or reaction with strong bases, these salts can release hazardous gases, including nitrogen oxides (NOx), carbon oxides (CO, CO2), and hydrogen chloride (HCl).[9][11]

Data Presentation: Hazard Profile

The following table summarizes the GHS classification for a representative compound, 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[6][9][13]triazolo[4,3-a]pyrazine hydrochloride, which is indicative of the hazards for this class of materials.

Hazard Class	Hazard Category	Hazard Statement	GHS Pictogram
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed
Data derived from ECHA C&L Inventory notifications.[8]

Core Protocol: Integrated Workflow for Pyrazine Hydrochloride Salts

This section outlines the comprehensive, step-by-step procedure for safely managing pyrazine hydrochloride salts from acquisition to disposal.

Caption: Decision tree for spill response.

Personal Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. [7][9][11]Seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area thoroughly with soap and running water for at least 15 minutes. [7][9][11]Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. [9][11]Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. [9]Rinse the mouth with water and provide 1-2 glasses of water to drink. Never give anything by mouth to an unconscious person. [7]Seek immediate medical attention.

Accidental Release (Spill)

• Minor Solid Spill: Avoid breathing dust. [14]Carefully sweep or vacuum up the spilled solid and place it into a designated, labeled container for chemical waste. [11][14]Clean the spill area with a damp cloth, ensuring no residue remains. The cloth must be disposed of as hazardous waste.

• Major Spill: Evacuate the immediate area and alert colleagues. Notify your institution's Environmental Health and Safety (EHS) department or emergency response team immediately. [15]

Waste Disposal

• Causality: Improper disposal can lead to environmental contamination and regulatory non-compliance. All waste streams must be treated as hazardous.

• Protocol:

  • Waste Segregation: Collect all solid waste contaminated with pyrazine hydrochloride salts (e.g., weigh boats, gloves, paper towels) in a dedicated, clearly labeled hazardous waste container. [14] 2. Liquid Waste: Collect unused or waste solutions in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

  • Containerization: Use sealable, chemically resistant containers for all waste. Label the container clearly with "Hazardous Waste," the full chemical name, and any associated hazards. [14][16] 4. Final Disposal: Arrange for waste pickup and disposal through your institution's EHS department, following all local, state, and federal regulations. [9][10][16]

References

• AK Scientific, Inc. (n.d.). Safety Data Sheet: 2-(Trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine;hydrochloride.
• ChemicalSafetyFacts.org. (n.d.). Hydrochloric Acid.
• Thermo Fisher Scientific. (2025). Safety Data Sheet: 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine hydrochloride.
• Fisher Scientific. (2025). Safety Data Sheet: Pyrazine.
• BenchChem. (2025). Personal protective equipment for handling H-Ala-OEt.HCl.
• National Center for Biotechnology Information. (n.d.). Pyrazine;hydrate;hydrochloride. PubChem Compound Database.
• Carl ROTH. (n.d.). Safety Data Sheet: Hydrochloric acid.
• Echemi. (2024). Essential Hydrochloric Acid Safety Precautions.
• SinoPhorus. (2025). How to Safely Use Hydrochloric Acid: Tips and Precautions for Beginners.
• ChemicalBook. (n.d.). Pyrazine - Safety Data Sheet.
• Sigma-Aldrich. (2025). Safety Data Sheet: 2,3,5-Trimethylpyrazine.

• National Center for Biotechnology Information. (n.d.). 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-t[6][9][13]riazolo[4,3-a]pyrazine hydrochloride. PubChem Compound Database. Retrieved from

• Santa Cruz Biotechnology. (n.d.). Safety Data Sheet: Piperazine.
• Axxence Aromatic GmbH. (2024). Safety Data Sheet: NATURAL PYRAZINES 16.
• Cole-Parmer. (2005). Material Safety Data Sheet - Pyridine hydrochloride, 98%.
• MilliporeSigma. (2025). Safety Data Sheet.
• Zhang, Y., et al. (2019). Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. Molecules.
• Apollo Scientific. (n.d.). Safety Data Sheet: Pyrazine-2-carbonitrile.
• El-Gendy, A., et al. (2024). A Review on Analytical Methods for Piperazine Determination. Journal of Pharmaceutical Research International.

• DrugBank. (n.d.). 3-(trifluoromethyl)-5,6,7,8-tetrahydro-t[6][9][13]riazolo[4,3-α]pyrazine hydrochloride. Retrieved from

• Fisher Scientific. (2023). Safety Data Sheet.
• Kumar, G. P., et al. (2015). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences.
• ChemScene. (n.d.). 2-(Chloromethyl)pyrazine hydrochloride.
• Wikipedia. (n.d.). Pyrazine.
• Google Patents. (2012). Pyrazine compound, preparation method thereof and medicinal composition containing same.
• Apollo Scientific. (n.d.). Safety Data Sheet: Pyrazine-2-carboxylic acid.
• PharmaBlock. (n.d.). Pyrazines in Drug Discovery.
• Choudhary, D., et al. (2022). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. Polycyclic Aromatic Compounds.
• ResearchGate. (2026). Review on the Synthesis of Pyrazine and Its Derivatives.
• Taylor, E. C. (n.d.). The Chemistry of Heterocyclic Compounds, Pyrazines.
• University of Glasgow. (n.d.). Studies In Pyrazine Chemistry.

• MDPI. (n.d.). Synthesis of 3-Trifluoromethyl-5,6-dihydro-t[6][9][13]riazolo Pyrazine Derivatives and Their Anti-Cancer Studies. Retrieved from

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• BenchChem. (n.d.). Pyrazine-2-sulfonyl Chloride: A Comprehensive Technical Guide for Researchers.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rjpbcs.com [rjpbcs.com]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. Hydrochloric Acid - Chemical Safety Facts [chemicalsafetyfacts.org]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride | C6H8ClF3N4 | CID 11961371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. aksci.com [aksci.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. fishersci.com [fishersci.com]
• 12. carlroth.com [carlroth.com]
• 13. fishersci.com [fishersci.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. datasheets.scbt.com [datasheets.scbt.com]
• 16. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Technical Notes & Optimization

improving yield in synthesis involving (3-Methylpyrazin-2-yl)methanamine hydrochloride

Topic: Optimization of Synthesis, Isolation, and Utilization

Document ID: TS-PYR-042 | Version: 2.1 | Status: Active[1]

Executive Summary & Molecule Profile

User Context: You are likely using this compound (CAS: 1523618-20-3) as a fragment in fragment-based drug discovery (FBDD) or as a building block for kinase inhibitors. The Core Challenge: The pyrazine ring is electron-deficient, making the free base prone to oxidative instability and volatility. Conversely, the hydrochloride salt is stable but hygroscopic. Yield losses occur primarily during isolation (water solubility) and utilization (incomplete salt neutralization) .

Property	Data	Implication for Protocol
Structure	Pyrazine ring + Methyl (C3) + Methanamine (C2)	C3-Methyl is weakly acidic (pKa ~26); N1/N4 are weak bases.
Form	Hydrochloride Salt (HCl)	Must be neutralized in situ for coupling.
Solubility	High in H₂O, MeOH; Low in Et₂O, DCM	Avoid aqueous extraction of the free base.
Stability	Free base: Unstable/Volatile. Salt: Hygroscopic.	Store salt under Ar/N₂ at -20°C.

Critical Troubleshooting Modules

Module A: Synthesis via Nitrile Reduction (The "Make" Scenario)

Applicable if you are synthesizing the compound from 3-methylpyrazine-2-carbonitrile.

Issue: Low yield due to over-reduction (ring hydrogenation) or formation of secondary amines (dimerization).

Root Cause Analysis:

• Ring Reduction: Pyrazine rings are susceptible to hydrogenation, especially with highly active catalysts (PtO₂) or high pressures.

• Dimerization: The intermediate imine reacts with the product amine to form a secondary amine dimer.

Optimized Protocol (Raney Nickel Method):

• Reagents: 3-methylpyrazine-2-carbonitrile (1.0 eq), Raney Nickel (50 wt%), NH₃ in MeOH (7N, excess).

• Conditions: H₂ (1 atm to 3 atm), RT. Do not heat.

• Key Step: The presence of Ammonia (NH₃) is non-negotiable. It suppresses secondary amine formation by shifting the equilibrium away from the dimer.

Step-by-Step Guide:

• Dissolve nitrile in 7N NH₃/MeOH.

• Add washed Raney Nickel (Caution: Pyrophoric).

• Purge with H₂. Stir vigorously at RT.

• Monitoring: Monitor by LCMS. Look for M+1 (Product) vs M+1+Product (Dimer).

• Workup: Filter through Celite. DO NOT ROTAVAP TO DRYNESS (Free base is volatile). Concentrate to ~20% volume, then immediately proceed to salt formation (See Module B).

Expert Insight: Avoid Pd/C if possible. Palladium often facilitates de-halogenation (if starting from chloro-analogs) or ring reduction in electron-deficient heterocycles unless strictly poisoned.

Module B: Isolation & Salt Formation (The "Yield Killer")

Applicable if you are losing product during workup.

Issue: "I see the product in LCMS, but I recover <20% mass after extraction."

Root Cause: The free base, (3-methylpyrazin-2-yl)methanamine, is a small, polar molecule with logP < 0. It partitions into the aqueous layer during DCM/Water or EtOAc/Water extractions.

The Fix: Non-Aqueous Isolation (The "Dry" Method) Do not perform an aqueous workup. Use precipitation.

Protocol:

• Concentrate: Take the crude reaction mixture (in MeOH/EtOH) and concentrate to a minimal volume (keep wet to prevent volatility loss).

• Solvent Swap: Add anhydrous 1,4-Dioxane or Et₂O and concentrate again to remove residual MeOH. Repeat twice.

• Acidification: Cool to 0°C. Add 4M HCl in Dioxane dropwise with vigorous stirring.

• Precipitation: The HCl salt should crash out as a solid.

• Filtration: Filter the solid under N₂. Wash with cold Et₂O.

• Drying: Vacuum dry at RT. (Do not heat >40°C).

Module C: Amide Coupling (The "Use" Scenario)

Applicable if you are attaching this amine to a carboxylic acid scaffold.

Issue: Low conversion (<30%) in HATU/EDC couplings.

Root Cause: The HCl salt effectively "locks" the amine. If you use a weak base (like Pyridine) or insufficient DIPEA, the amine remains protonated (R-NH₃⁺) and non-nucleophilic. Furthermore, the pyrazine nitrogens can chelate copper or interfere with certain catalysts.

Optimized Coupling Protocol:

• Stoichiometry: Acid (1.0 eq), Amine HCl (1.2 eq), DIPEA (3.5 - 4.0 eq) , HATU (1.2 eq).

• Order of Addition (Critical):

  • Dissolve Carboxylic Acid + HATU in DMF/DMAc. Stir 5 min (Activate).

  • Separate vial: Dissolve Amine HCl + 2.0 eq DIPEA in DMF. (Pre-neutralize).

  • Add Amine solution to Acid solution.

  • Add remaining DIPEA.

• Why this works: Pre-neutralizing ensures the free amine is available immediately upon addition to the activated ester, preventing the activated ester from hydrolyzing or rearranging (e.g., to an anhydride) before the amine attacks.

Visual Troubleshooting Workflows

Workflow 1: Synthesis & Isolation Logic

Caption: Workflow distinguishing the high-risk aqueous extraction path from the recommended non-aqueous salt precipitation method.

Workflow 2: Amide Coupling Troubleshooting

Caption: Logic tree for diagnosing low yields when using the HCl salt in coupling reactions.

Frequently Asked Questions (FAQ)

Q1: Can I store the free base? A: Not recommended. The free base is prone to oxidation (turning brown/black) and absorbs CO₂ from the air to form carbamates. Always store as the HCl salt at -20°C under inert gas.

Q2: Why does my NMR show broad peaks? A: If run in DMSO-d6, the ammonium protons (-NH₃⁺) often appear as a very broad singlet around 8.0–9.0 ppm. The pyrazine ring protons may also broaden if there is proton exchange occurring. Adding a drop of D₂O will collapse the exchangeable protons and sharpen the ring signals.

Q3: Can I use Pyridine instead of DIPEA for coupling? A: generally, No. Pyridine (pKa ~5.2) is not strong enough to fully deprotonate the primary amine (pKa ~10) from its HCl salt efficiently in organic media, leading to sluggish kinetics. Use DIPEA (pKa ~10.7) or TEA.

Q4: I need to perform a reductive amination with an aldehyde. Do I need to free-base first? A: No. You can use the HCl salt directly if you add a stoichiometric amount of base (e.g., TEA) or use Sodium Triacetoxyborohydride (STAB) in DCM/DCE, which tolerates slightly acidic conditions better than Sodium Cyanoborohydride.

References

• General Pyrazine Synthesis: BenchChem Technical Support. "A Comparative Guide to the Synthesis of Functionalized Pyrazine-2-carbonitriles." (2025).[2] Link

• Nitrile Reduction Methodologies: Organic Chemistry Portal. "Synthesis of Amines by Reduction of Nitriles."[3][4][5][6] Link

• Handling Polar Amines: ChemGuide. "Reduction of Nitriles to Primary Amines."[3][4][5][6] Link

• Amide Coupling Optimization: Current Chemistry Letters. "Process optimization for acid-amine coupling: a catalytic approach." (2023).[7] Link

• Safety & Data: PubChem. "(3-Chloropyrazin-2-yl)methanamine hydrochloride (Analog Data)." Link

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. benchchem.com [benchchem.com]
• 3. US3372195A - Reduction of nitriles to primary amines - Google Patents [patents.google.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 6. Amine synthesis by nitrile reduction [organic-chemistry.org]
• 7. growingscience.com [growingscience.com]

Technical Support Center: Troubleshooting Solubility of (3-Methylpyrazin-2-yl)methanamine HCl in DMSO

Welcome to the Application Scientist Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals encountering solubility bottlenecks with (3-Methylpyrazin-2-yl)methanamine hydrochloride in Dimethyl Sulfoxide (DMSO).

Instead of treating solubility as a simple "dissolves or doesn't dissolve" binary, this guide breaks down the thermodynamic causality of solvent-solute interactions and provides field-proven, self-validating protocols to rescue your stock solutions.

Part 1: Mechanistic Insight – The "Chloride Solvation Penalty"

When preparing high-concentration stock solutions (e.g., 10 mM – 100 mM) of (3-Methylpyrazin-2-yl)methanamine HCl, users frequently observe a cloudy suspension or a gel-like precipitate in 100% anhydrous DMSO.

The Causality: (3-Methylpyrazin-2-yl)methanamine is a primary amine. In its hydrochloride salt form, it exists as a stable crystalline lattice held together by strong ionic bonds between the protonated amine (

) and the chloride anion ( ).

DMSO is a polar aprotic solvent with a high dielectric constant (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

). While the partially negative oxygen of DMSO's sulfoxide group is excellent at solvating cations via ion-dipole interactions, DMSO lacks hydrogen-bond donors. Consequently, it cannot effectively solvate small, hard anions like chloride. As demonstrated in studies of ion solvation in organic solvents, cations interact strongly with the solvent to form a solvation shell, while anions remain largely uncoordinated ()[1].

Because the

anion is not stabilized by the solvent, the thermodynamic cost of breaking the crystal lattice often exceeds the solvation energy provided to the cation. This "Chloride Solvation Penalty" is the primary reason your salt is failing to dissolve.

Part 2: Troubleshooting FAQs

Q1: My compound forms a cloudy suspension in 100% DMSO. Can I use heat and sonication to force dissolution? A1: Yes. Applying kinetic energy via ultrasonic cavitation and gentle heating (e.g., 37°C - 50°C) is the standard first-line troubleshooting step for compounds with limited initial solubility (2)[2]. Sonication mechanically disrupts the crystalline lattice, while heat increases the kinetic energy of the solvent molecules. Caution: Ensure your DMSO is strictly anhydrous; repeated heating of hygroscopic DMSO can pull moisture from the air, which may degrade water-sensitive downstream assays.

Q2: If heating and sonication fail, how can I achieve a high-concentration stock without changing the primary solvent? A2: You can perform an in situ free-basing. By adding a stoichiometric amount (1.05 equivalents) of a mild, non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) to your DMSO suspension, you deprotonate the methanamine group. The resulting free base of (3-Methylpyrazin-2-yl)methanamine is significantly more lipophilic and rapidly dissolves in DMSO.

Q3: How can I determine the absolute thermodynamic solubility limit of this specific batch in DMSO? A3: Visual clearance is only a kinetic observation. To determine true thermodynamic solubility, you must establish an equilibrium between the solid and the solution. This requires preparing a saturated solution and leaving it in a thermostat for 24 to 48 hours under constant agitation, as the dissolution of strong crystal lattices can be kinetically slow (3)[3].

Q4: My downstream assay is aqueous. The compound dissolves in DMSO but precipitates when I dilute it into my assay buffer. What should I do? A4: This indicates that the aqueous solubility of the compound at your buffer's pH is poor. This can be exacerbated by the "common ion effect" if your buffer contains high chloride concentrations (e.g., PBS), which suppresses the solubility of hydrochloride salts (4)[4]. To mitigate this, lower the final working concentration, or utilize a co-solvent formulation (e.g., adding PEG300 and Tween-80 before aqueous dilution) to create a stable microemulsion[2].

Part 3: Data Presentation & Strategy Comparison

Troubleshooting Strategy	Mechanism of Action	Pros	Cons	Est. Max Concentration
Thermal-Acoustic Cavitation	Provides kinetic energy to overcome lattice energy barriers.	Simple; no chemical alteration to the target molecule.	Temporary; may precipitate upon cooling to room temp.	~10 - 20 mM
In Situ Free-Basing (DIPEA)	Neutralizes HCl, generating the highly soluble free base form.	Achieves high concentrations; thermodynamically stable.	Introduces a foreign organic base/salt into the assay.	> 50 mM
Co-solvent Formulation	Reduces dielectric shock upon aqueous dilution via surfactants.	Prevents precipitation in downstream aqueous assays.	Complex preparation; surfactants may affect cell viability.	Variable (Assay dependent)

Part 4: Experimental Protocols (Self-Validating Systems)

Protocol 1: Standard Dissolution via Thermal-Acoustic Cavitation

• Weighing: Accurately weigh the required mass of (3-Methylpyrazin-2-yl)methanamine HCl into a sterile, dry amber glass vial.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve the target concentration. Vortex briefly for 10 seconds.

• Cavitation: Place the vial in an ultrasonic water bath. Sonicate for 10 minutes.

• Thermal Incubation: Transfer the vial to a dry block heater set to 37°C for 5 minutes. Alternate between sonication and heating until visual changes cease.

• System Validation: Hold the vial against a high-contrast light source. The solution must be completely optically clear with no Tyndall effect (light scattering). If a fine haze persists, the lattice energy has not been overcome. Proceed to Protocol 2.

Protocol 2: In Situ Free-Basing for Stubborn Suspensions

• Preparation: Begin with the cloudy suspension generated in Protocol 1.

• Neutralization: Add 1.05 molar equivalents of pure N,N-Diisopropylethylamine (DIPEA) directly to the DMSO suspension. (Causality: DIPEA's pKa is higher than the primary amine, driving the equilibrium toward the free base of the pyrazine compound).

• Agitation: Vortex immediately for 30 seconds. The solution should rapidly clear as the lipophilic free base is generated.

• System Validation: Centrifuge the vial at 10,000 x g for 5 minutes. Inspect the bottom of the tube for any pelleted DIPEA-HCl salt. Carefully transfer the clear supernatant to a new vial. Confirm the mass of the active compound via LC-MS before proceeding to biological assays.

Protocol 3: Thermodynamic Solubility Determination

• Saturation: Add an excess amount (e.g., 50 mg) of (3-Methylpyrazin-2-yl)methanamine HCl powder to 1 mL of anhydrous DMSO in a sealed microcentrifuge tube.

• Equilibration: Place the tube in a thermomixer set to 25°C and agitate at 800 RPM for 48 hours. (Causality: Extended equilibration ensures the solid is in true thermodynamic equilibrium with the solution, bypassing kinetic delays).

• Separation: Centrifuge the suspension at 15,000 x g for 15 minutes to pellet the undissolved solid.

• System Validation: Carefully aspirate the clear supernatant, dilute it 1:1000 in Acetonitrile/Water, and quantify the exact concentration using HPLC-UV against a known standard curve.

Part 5: Troubleshooting Workflow Visualization

Fig 1. Decision tree for troubleshooting the solubility of amine hydrochloride salts in DMSO.

References

• Benchchem - (R)-RO5263397 solubility issues and solutions (Protocol Standards for DMSO Dissolution)
• ResearchGate - How to check the Drug solubility DMSO solvent (Thermodynamic Equilibration Methods)
• PubMed - Precaution on use of hydrochloride salts in pharmaceutical formulation (Common Ion Effect)
• ACS Publications - Swelling Mechanism of Polyoxazoline-Based Gel Polymer Electrolytes for Lithium-Ion Batteries (Anion Solvation in Organic Solvents)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

preventing degradation of (3-Methylpyrazin-2-yl)methanamine hydrochloride during storage

Welcome to the Technical Support Center for (3-Methylpyrazin-2-yl)methanamine hydrochloride (CAS: 1523618-20-3)[1]. This portal is designed for researchers, analytical chemists, and drug development professionals to understand the mechanistic vulnerabilities of this compound and implement field-proven, self-validating protocols to prevent degradation during storage and handling.

Mechanistic Causality: Why Does Degradation Occur?

To effectively protect (3-Methylpyrazin-2-yl)methanamine hydrochloride, one must first understand the chemical vulnerabilities inherent to its structure. The molecule consists of an electron-rich pyrazine ring, a primary amine, and a hydrochloride salt bridge.

• Hygroscopicity & Deliquescence: Pharmaceutical salts, particularly amine hydrochlorides, possess highly polar ionic crystal lattices that interact favorably with atmospheric water molecules[2]. This leads to rapid moisture adsorption. If the ambient humidity exceeds the critical relative humidity (CRH) of the salt, the compound will deliquesce (dissolve in its own absorbed moisture), causing caking and accelerating chemical degradation[3].

• Oxidative Susceptibility: While the pyrazine ring is generally stable, the localized aqueous microenvironment created by moisture absorption facilitates oxidation. Reactive oxygen species (ROS) can induce N-oxidation of the heteroaromatic nitrogens or lead to ring cleavage[4].

• Photolysis: Heteroaromatic systems like pyrazines absorb UV radiation, which can catalyze free-radical generation and subsequent polymerization, often observed as a color shift from off-white to yellow or brown.

Degradation pathways of (3-Methylpyrazin-2-yl)methanamine HCl.

Self-Validating Storage Protocol

To ensure absolute scientific integrity, storage protocols cannot rely on blind trust; they must be self-validating. The following methodology incorporates a gravimetric validation step to detect moisture ingress before the compound is used in sensitive assays.

Step-by-Step Methodology:

• Preparation: Pre-weigh (tare) a clean, dry amber glass vial equipped with a PTFE-lined screw cap. Amber glass is mandatory to prevent photolytic ring cleavage.

• Inert Transfer: Move the bulk compound and the tared vial into a glovebox purged with dry Argon (relative humidity < 1%, O2 < 5 ppm).

• Aliquotting: Dispense the required mass of (3-Methylpyrazin-2-yl)methanamine hydrochloride into the vial. Causality note: Single-use aliquots prevent repeated freeze-thaw cycles and condensation risks associated with opening a bulk container multiple times.

• Argon Purge: Ensure the headspace of the vial is saturated with Argon. Causality note: Argon is denser than Nitrogen and provides a superior protective "blanket" over the solid powder, displacing residual oxygen[5].

• Sealing & Mass Recording: Seal the vial tightly with the PTFE cap, wrap the junction with Parafilm, and record the exact total mass (Vial + Compound) to a precision of 0.1 mg.

• Storage: Store the sealed vial at -20°C in a secondary desiccator cabinet or sealed bag containing indicating silica gel[6].

• Validation (Pre-Use): Before opening, allow the vial to equilibrate to room temperature inside a desiccator for at least 2 hours to prevent atmospheric condensation. Reweigh the vial. If the mass has increased by >0.5%, the seal has failed, moisture has entered, and the sample must be diverted to Quality Control for HPLC validation.

Optimal inert-atmosphere handling and storage workflow.

Quantitative Stability Data

The following tables summarize the expected stability profiles based on environmental variables.

Table 1: Storage Condition Impact on Shelf Life

Storage Temperature	Atmosphere	Container Type	Estimated Shelf Life	Primary Degradation Risk
-20°C	Argon	Amber Glass	> 24 months	None (Optimal Condition)
2–8°C	Argon	Amber Glass	12 - 18 months	Trace oxidation over time
25°C (Ambient)	Ambient Air	Clear Glass	< 3 months	Deliquescence, Photolysis

Table 2: HPLC Gradient for Purity Assessment (Reversed-Phase) Column: C18 (150 x 4.6 mm, 5 µm); Flow Rate: 1.0 mL/min; Detection: UV at 254 nm.

Time (min)	% Mobile Phase A (0.1% TFA in H₂O)	% Mobile Phase B (0.1% TFA in MeCN)
0.0	95	5
10.0	50	50
15.0	5	95
20.0	95	5

Troubleshooting & FAQs

Q: My powder was originally off-white but has now turned yellowish-brown. Is it still usable? A: No, do not use it without analytical validation. Discoloration in pyrazine derivatives is a macroscopic indicator of microscopic degradation. It typically signifies oxidative N-oxide formation or UV-catalyzed ring cleavage leading to polymeric impurities[4]. You must run the HPLC protocol (Table 2) to quantify the purity. If purity has dropped below 98%, discard the aliquot.

Q: The powder has formed a hard, solid cake at the bottom of the vial. What happened, and can I break it up? A: The compound has undergone deliquescence. The highly polar crystal lattice of the hydrochloride salt absorbed atmospheric moisture, partially dissolved, and re-crystallized into a fused mass[2]. While you can physically break it up with a micro-spatula, the presence of moisture means hydrolysis or oxidation has likely already begun. We recommend discarding caked samples for critical in vitro or in vivo assays.

Q: Why do you recommend Argon over Nitrogen for the inert purge? A: While Nitrogen is cheaper, Argon is approximately 38% denser than air. When you purge a vial with Argon, it sinks to the bottom, forming a heavy, protective blanket directly over the solid powder. Nitrogen is lighter than air and dissipates much faster during the capping process, increasing the risk of trapping ambient oxygen inside the vial.

Q: I accidentally left a vial on the benchtop at room temperature overnight. Is it ruined? A: If the vial remained tightly sealed with its PTFE cap and Parafilm, a single overnight excursion to 25°C will not cause significant thermal degradation. However, if the vial was opened to ambient air, the compound likely absorbed moisture. Perform the gravimetric validation step (check the mass against the tare weight). If the mass increased, moisture ingress occurred.

References

• ResearchGate - Pyrazines: Occurrence, formation and biodegradation URL:[Link]

• ResearchGate - Would you expect KB-0742 in its free base form to exhibit lower hygroscopicity compared to the dihydrochloride salt? URL:[Link]

Sources

• 1. (3-Methylpyrazin-2-yl)methanamine hydrochloride | 1523618-20-3 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Pyrazine | 290-37-9 | TCI AMERICA [tcichemicals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

resolving hygroscopic challenges with pyrazine amine hydrochloride salts

Topic: Resolving Hygroscopic Challenges & Stability Protocols

Introduction

Welcome to the Solid-State Stability Hub. You are likely here because your pyrazine amine hydrochloride (HCl) salt has transitioned from a free-flowing powder to a sticky gum, or it has deliquesced entirely into an oil.

The Core Problem: Pyrazine is a

-deficient heteroaromatic ring with a very weak basicity (pKa 0.6–1.0). While HCl is a strong acid, the resulting salt often possesses a "loose" crystal lattice. The chloride counter-ion is small, charge-dense, and possesses a high hydration energy. When the lattice energy of your salt is lower than the hydration energy of the chloride ion, the system will aggressively scavenge atmospheric water to hydrate the anion, leading to deliquescence [1].

This guide prioritizes immediate sample rescue followed by long-term solid-state engineering .

Part 1: Emergency Response (Troubleshooting & Handling)

Q1: My sample has turned into a sticky gum or oil on the benchtop. Is it ruined?

Status: Critical | Action: Immediate Rescue

A: It is likely not chemically degraded yet, but it has undergone deliquescence (dissolution in absorbed atmospheric water). Do not attempt to scrape it or heat it directly in an oven, as this often leads to hydrolysis or glass formation.

The Rescue Protocol:

• Dissolution: Dissolve the "oil" completely in a small volume of anhydrous methanol or ethanol.

• Azeotropic Drying: Add a co-solvent capable of forming an azeotrope with water (e.g., toluene or 2-MeTHF).

• Rotary Evaporation: Evaporate the solvent under reduced pressure. The azeotrope will carry the water off.

• Trituration: If a foam remains, add an antisolvent (diethyl ether or heptane) and sonicate to induce precipitation.

• Isolation: Filter under an inert atmosphere (nitrogen blanket) or in a glove bag.

Q2: I cannot get a stable weight for my analytical standards. The mass keeps increasing.

Status: High Priority | Action: Weighing Protocol Modification

A: You are observing rapid moisture sorption kinetics. Standard weighing paper is insufficient.

Corrective Protocol:

• Use Closed Vessels: Weigh the empty volumetric flask with the cap on. Add the solid quickly, recap immediately, and weigh the difference.

• The "Difference" Method:

  • Tare a vial containing your bulk salt inside a glove box or desiccator.

  • Remove the vial, transfer an approximate amount to your destination vessel, and immediately close both.

  • Weigh the source vial again. The mass loss is your exact sample weight.

• Reference Correction: Perform a TGA (Thermogravimetric Analysis) or Karl Fischer titration immediately before weighing to determine the water content (volatiles) and adjust your molar calculations accordingly.

Part 2: The Permanent Fix (Salt Selection & Engineering)

Q3: Why does the HCl salt fail, and what is the logic for choosing a replacement?

Status: Strategic | Action: Counter-ion Exchange

A: The HCl salt fails because the chloride ion (

) is a "hard" base with high charge density, creating a high propensity for hydrogen bonding with water. For weak bases like pyrazine, the proton transfer is energetically tenuous.

The Solution: Replace the "Hard" anion with a "Soft," hydrophobic anion. This increases the lattice energy and steric bulk, shielding the salt from water attack [2].

The Anion Selection Ladder (Order of Preference for Pyrazines):

Rank	Counter-ion	Acid pKa	Why it works for Pyrazines
1	Tosylate ( -Toluenesulfonate)	-2.8	Large, hydrophobic aromatic ring packs well with pyrazine; non-hygroscopic.
2	Mesylate (Methanesulfonate)	-1.9	Strong acid ensures proton transfer; less hygroscopic than HCl but more soluble than Tosylate.
3	Fumarate (1:1 or 2:1)	3.03	Excellent for forming hydrogen-bond networks that "lock" the lattice; often creates high-melting solids.
4	Hydrochloride	-6.0	Avoid unless anhydrous conditions are guaranteed.

Q4: How do I screen for a non-hygroscopic form?

Status: Experimental | Action: Run a Salt Screen

A: Do not guess. Perform a parallel salt screen using the "Soft" anions listed above.

Step-by-Step Screening Protocol:

• Free Basing: Suspend your hygroscopic HCl salt in water/DCM. Basify with saturated

  . Extract the free pyrazine amine into DCM, dry over , and evaporate.

• Stoichiometry: Prepare 0.1 M solutions of the free base in acetone, THF, and Ethanol.

• Acid Addition: Add 1.05 equivalents of the selected acids (p-Toluenesulfonic acid, Methanesulfonic acid, Fumaric acid).

• Crystallization:

  • Scenario A (Precipitate): Filter and dry.

  • Scenario B (Clear Solution): Cool to 4°C. If no solids, add antisolvent (MTBE or Hexane).

• Stress Test: Place isolated solids in a chamber at 75% Relative Humidity (RH) for 48 hours.

• Visual Check: Discard any samples that deliquesce. Analyze the survivors by PXRD (Powder X-Ray Diffraction).[1]

Part 3: Visualization & Logic Flows

Workflow 1: Managing Hygroscopic Salts

This diagram outlines the decision process when handling a potentially unstable pyrazine salt.

Figure 1: Triage workflow for assessing and managing moisture-sensitive salts.

Workflow 2: Salt Selection Decision Tree

A logic gate for selecting the correct counter-ion based on pKa and hydrophobicity.

Figure 2: Strategic selection of counter-ions to prevent hygroscopicity in weak bases.

Part 4: Advanced Characterization (DVS)

Q5: How do I interpret the Dynamic Vapor Sorption (DVS) data for my salt?

Status: Analytical | Action: Data Interpretation

A: DVS measures mass change vs. Relative Humidity (RH).[2][3] For pyrazine salts, look for these specific signatures:

• Adsorption (Red Flag): A gradual mass increase of >0.2% between 0% and 80% RH indicates hygroscopicity.

• Deliquescence Point (

  ): A sharp, vertical spike in mass (often >10-20% gain). This is the specific humidity where the solid dissolves.[4] Example: If your Pyrazine-HCl spikes at 60% RH, you must process it below this humidity.

• Hysteresis: If the desorption curve (drying) does not match the adsorption curve, your hydrate has likely formed a stable channel structure or trapped water in the lattice [3].

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[5][6][7][8] (2011).[6] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[8]

• Gupta, D., et al. (2015). Salt Screening: A Tool for the Development of New Solid Forms. Journal of Pharmaceutical Sciences.

• Newman, A. (2013).[1] Pharmaceutical Amorphous Solid Dispersions. Wiley.[6] (Context on hygroscopicity mechanisms in weak bases).

(Note: While specific URLs to deep-link articles change frequently, the links above direct to the authoritative landing pages for the referenced texts and journals.)

Sources

• 1. Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aqualab.com [aqualab.com]
• 3. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]
• 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 5. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 6. (PDF) Stability of pharmaceutical salts in solid oral dosage forms [academia.edu]
• 7. Handbook of Pharmaceutical Salts Properties, Selection, and Use - P. Heinrich Stahl - Google Books [books.google.com.sg]
• 8. scribd.com [scribd.com]

purification techniques for (3-Methylpyrazin-2-yl)methanamine reaction byproducts

Technical Support Case ID: PYR-ZN-042 Subject: Purification Protocols for (3-Methylpyrazin-2-yl)methanamine & Reaction Byproducts Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary: The "Personality" of Your Molecule

Before troubleshooting, we must characterize the target.[1] (3-Methylpyrazin-2-yl)methanamine (CAS: 120739-79-9) presents a "double-trouble" profile for purification:

• High Polarity: The pyrazine ring is hydrophilic, and the primary amine adds significant polarity and hydrogen-bonding capability.[1]

• Basicity Differential: It possesses two distinct basic sites:

  • Pyrazine Ring Nitrogens: Very weakly basic (pKa ~0.6).[1]

  • Exocyclic Primary Amine: Moderately basic (pKa ~8.8–9.2).[1]

This pKa differential is your primary lever for purification.[1] The most common impurities—secondary amine dimers (from hydrogenation) and unreacted nitriles—have different acid/base profiles that we will exploit.[1]

Module 1: Extraction & Phase Separation

User Issue: "My product remains in the aqueous layer during workup, or I have low recovery."

Root Cause: The high water solubility of the pyrazine-amine motif often defies standard EtOAc/Water partitioning.[1]

The Solution: The "Salting-Out" & pH-Swing Protocol Do not rely on simple extraction.[1] You must force the molecule into the organic phase using ionic strength and precise pH control.[1]

Optimized Extraction Protocol

• Acidify: Treat the crude reaction mixture with 2N HCl to pH < 2. Wash this aqueous layer with Dichloromethane (DCM) .[1]

  • Why? The amine is protonated (

    ) and stays in water.[1] Non-basic impurities (unreacted nitrile, neutral organics) move to DCM.[1] Discard the DCM layer.[1]

• Basify & Saturate: Adjust the aqueous layer to pH > 12 using 50% NaOH or KOH.[1] Immediately saturate the solution with solid NaCl (brine saturation).[1]

  • Why? High pH ensures the amine is a free base.[1] NaCl increases the ionic strength, reducing the water's solvation capacity for organic molecules (Salting Out).[1]

• Extract: Extract with CHCl3:Isopropanol (3:1) or n-Butanol .

  • Why? Standard EtOAc is often too non-polar.[1] The alcohol co-solvent disrupts hydrogen bonding with water.[1]

• Dry: Dry organic layer over

  (Sodium Sulfate), not (Magnesium Sulfate), as amines can sometimes coordinate to Mg salts.[1]

Figure 1: pH-Swing Extraction Logic to isolate basic amines from neutral impurities.

Module 2: Chromatography Solutions

User Issue: "The product streaks/tails on silica gel, co-eluting with impurities."

Root Cause: The basic primary amine interacts strongly with acidic silanol (

) groups on the silica surface, causing peak broadening and tailing.[1]

The Solution: Amine-Modified Stationary Phases

Option A: Modified Normal Phase (Flash)

If you must use standard silica, you must "deactivate" the silanols.[1]

• Mobile Phase: DCM / Methanol / Triethylamine (TEA) or

  .[1]

• Ratio: Start with 90:9:1 (DCM:MeOH:TEA).

• Technique: Pre-rinse the column with the mobile phase containing the modifier before loading the sample.[1] This saturates the active sites.[1]

Option B: Reverse Phase (C18) - Recommended

Given the polarity of the pyrazine, C18 offers superior resolution and eliminates silanol interactions if buffered correctly.[1]

• Column: C18 (or C18-Aq for high water retention).[1]

• Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid) or 10mM Ammonium Bicarbonate (pH 10).[1]

• Mobile Phase B: Acetonitrile (ACN).[1][2]

• Note: Using TFA results in the TFA-salt of the amine.[1] Using Ammonium Bicarbonate (Basic pH) keeps the amine deprotonated, improving retention on C18 and peak shape.[1]

Parameter	Normal Phase (Silica)	Reverse Phase (C18)
Modifier	1% TEA or 1%	0.1% TFA or
Solvent	DCM / MeOH	Water / ACN
Loading	Dry load on Celite	Liquid load (in water/DMSO)
Best For	Removing non-polar impurities	Final polishing / Desalting

Module 3: Removing Secondary Amine Byproducts

User Issue: "I have a secondary amine impurity (dimer) formed during hydrogenation."

Root Cause: During catalytic hydrogenation of nitriles, the intermediate imine can react with the already-formed primary amine, creating a secondary amine dimer.[1]

The Solution: Prevention & Scavenging [1]

1. Prevention (The Best Cure): Always perform hydrogenation in the presence of excess Ammonia (

) or Acetic Anhydride.[1]

• Mechanism:[1][3][4][5][6] Excess ammonia shifts the equilibrium away from dimer formation by competing with the primary amine for the intermediate imine.[1]

2. Purification (Scavenging): If the impurity exists, separation is difficult due to similar polarity.[1]

• Method: Salicylaldehyde Capture. [1]

  • React crude mixture with 1 equivalent of salicylaldehyde (relative to the primary amine).[1]

  • The primary amine forms a solid Schiff base (imine), while the secondary amine cannot.[1]

  • Filter the solid.[1] Wash with solvent to remove the secondary amine.[1]

  • Hydrolyze the solid with dilute aqueous acid to recover the pure primary amine.[1]

Figure 2: Decision tree for removing secondary amine contaminants.

Frequently Asked Questions (FAQ)

Q: Is the free base volatile? A: Yes, (3-Methylpyrazin-2-yl)methanamine has a relatively low molecular weight (~123 g/mol ). Significant loss can occur on a high-vacuum pump if left too long as a free base.

• Recommendation: Isolate and store as the Hydrochloride (HCl) salt .[1] It is non-volatile, stable to oxidation, and easy to handle.[1]

Q: How do I make the HCl salt? A: Dissolve the free base in dry Ethanol or Diethyl Ether.[1] Add 1.1 equivalents of 4M HCl in Dioxane (or bubbling HCl gas).[1] The salt will precipitate immediately.[1] Filter and dry.[1]

Q: Why does my NMR show broad peaks? A: In

, amine protons often broaden due to exchange or hydrogen bonding.[1]

• Fix: Run NMR in DMSO-d6 or add a drop of

  to shake out the exchangeable protons.[1] If using the HCl salt, use or .[1]

References

• Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals. Butterworth-Heinemann.[1] (Standard reference for pKa and salt formation techniques). [1]

• Biotage Application Note. (2018). Improving Flash Purification of Chemically Related Pyrazines. (Demonstrates the necessity of high-surface-area silica for pyrazines).

• Gomes, P., et al. (2011).[1] Hydrophilic pyrazine dyes as exogenous fluorescent tracer agents. Journal of Medicinal Chemistry. (Details C18 purification of hydrophilic pyrazine amines).

• Organic Chemistry Portal. Reductive Amination and Hydrogenation of Nitriles. (Mechanistic insight into secondary amine byproduct formation).

Sources

• 1. uregina.ca [uregina.ca]
• 2. Pyrazine | SIELC Technologies [sielc.com]
• 3. US3033864A - Purification of pyrazine - Google Patents [patents.google.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. fm.ehcc.kyoto-u.ac.jp [fm.ehcc.kyoto-u.ac.jp]
• 6. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Thermal Optimization for (3-Methylpyrazin-2-yl)methanamine Coupling

Executive Summary: The "Goldilocks" Zone

(3-Methylpyrazin-2-yl)methanamine (CAS: 916639-21-3) presents a unique challenge in medicinal chemistry coupling reactions. Unlike simple benzylamines, this scaffold possesses a 3-methyl steric block adjacent to the reactive center and an electron-deficient pyrazine core .

• The Trap: Treating it like a standard benzylamine (Room Temperature, 1 hour) often leads to incomplete conversion due to the ortho-methyl steric hindrance.

• The Risk: Overheating (>60°C) with aggressive coupling agents (e.g., HATU) promotes N-acyl urea byproduct formation and oxidative degradation of the pyrazine ring.

The Solution: This guide defines the optimized thermal ramp protocols to balance kinetic activation against thermodynamic instability.

Module 1: Amide Coupling (HATU/EDC Methodologies)

Q: Why is my reaction stalling at 50-60% conversion at Room Temperature?

A: Steric hindrance from the 3-methyl group is kinetically trapping the reaction. While the amine is nucleophilic, the adjacent methyl group creates a "gatekeeper" effect, slowing the approach to bulky activated esters (like the HATU-OBt active ester).

Protocol: The "Thermal Ramp" Strategy Do not immediately heat the reaction. Follow this stepwise activation to maximize yield and purity.

Step	Temperature	Duration	Mechanistic Purpose
1. Activation	0°C	15 min	Allow Acid + HATU/DIPEA to form the activated ester without racemization or rearrangement.
2. Addition	0°C	5 min	Add (3-Methylpyrazin-2-yl)methanamine slowly to prevent localized exotherms.
3. Initiation	RT (20-25°C)	2-4 hrs	Standard kinetic phase. Monitor by LCMS.
4. Push (Conditional)	40-45°C	2-6 hrs	Only if conversion <80%. This thermal bump overcomes the steric barrier of the 3-methyl group.

Critical Warning: Avoid heating HATU reactions above 50°C . At high temperatures, the coupling agent can rearrange to form stable, unreactive byproducts (tetramethylurea derivatives) that contaminate the mixture [1].

Q: I see a +43 mass shift (Carbamoylation) or dimerization. Is temperature the cause?

A: Yes, indirectly. High temperatures increase the rate of side reactions.

• Carbamoylation: If using DMF as a solvent at >80°C, dimethylamine impurities can react.

• Dimerization: The pyrazine ring is electron-deficient. At high temperatures, the amine of one molecule can attack the halogenated precursor (if making the starting material) or undergo oxidative coupling if oxygen is not rigorously excluded.

Fix:

• Degas solvents with Nitrogen/Argon.

• Keep temperature

  45°C.

• Switch solvent to DMA (Dimethylacetamide) or NMP if higher temps are absolutely required, as they are more thermally stable than DMF.

Module 2: Nucleophilic Aromatic Substitution ( )

Q: I am reacting this amine with a chloropyrimidine. It works for other amines at RT, but not this one.

A: The pyrazine ring reduces the nucleophilicity of the amine via inductive effects. Although the amine is separated by a methylene bridge, the electron-withdrawing nature of the pyrazine ring, combined with the 3-methyl steric bulk, makes this amine a "softer" and slower nucleophile than a standard benzylamine.

Optimized

Conditions:

• Solvent: DMSO or n-Butanol (polar protic solvents often accelerate

  ).

• Base: DIPEA (3.0 eq).

• Temperature:

  • Standard Electrophiles: 80°C.

  • Deactivated Electrophiles: 100-110°C (Microwave preferred).

• Microwave vs. Oil Bath: Use Microwave irradiation. The rapid heating prevents prolonged thermal exposure that degrades the pyrazine ring [2].

Module 3: Solubility & Handling

Q: The starting material precipitates when I cool to 0°C. What should I do?

A: Pyrazine derivatives often exhibit strong

- stacking interactions. (3-Methylpyrazin-2-yl)methanamine hydrochloride salts are often sparingly soluble in DCM or cold THF.

Solvent Recommendations:

• Preferred: DMF or DMF/DCM (1:1 mixture).

• Alternative: If using EDC/HOBt, water/dioxane mixtures can be effective, as pyrazines are water-soluble.

• Technique: Dissolve the amine in the minimum amount of DMF/DMSO at Room Temperature first, then add this solution dropwise to the cooled (0°C) activated acid mixture. This prevents "crashing out."

Visual Workflow: Thermal Optimization Decision Tree

The following diagram illustrates the logical flow for optimizing the coupling reaction, specifically tailored to overcome the steric and electronic hurdles of this scaffold.

Caption: Decision tree for thermal optimization of (3-Methylpyrazin-2-yl)methanamine coupling. Note the specific temperature ceiling of 45°C for standard HATU conditions.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Dey, C., & Kündig, E. P. (2014). Synthesis of 1,3-Dimethyl-3-(p-tolyl)-1H-pyrrolo[3,2-c]pyridin-2(3H)-one by Cu(II)-Mediated Direct Oxidative Coupling.[1] Organic Syntheses, 91, 221-232.[1] Link

• Biftu, T., et al. (2013). Preparation of C-pyrazine-methylamines. U.S. Patent No.[2] 8,513,415.[3] Washington, DC: U.S. Patent and Trademark Office. Link

• Li, J., et al. (2024). Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines. Royal Society Open Science. Link

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Smoking compositions containing a pyrazine-ethanol flavorant-release additive - Patent US-5218118-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US8513415B2 - Preparation of C-pyrazine-methylamines - Google Patents [patents.google.com]

overcoming steric hindrance in 3-methylpyrazin-2-yl substitution reactions

Technical Support Ticket #8492: 3-Methylpyrazin-2-yl Substitution Failure Status: Open Priority: Critical (Blocker for SAR expansion) Assigned Specialist: Dr. Aris (Senior Application Scientist, Heterocyclic Chemistry Division)

User Issue Description

"I am attempting to functionalize a 2-chloro-3-methylpyrazine scaffold. Standard SNAr conditions (amine, DIPEA, DMF, 80°C) yield <10% product. Suzuki couplings with boronic acids using Pd(PPh3)4 result in recovered starting material and protodeboronation. The adjacent methyl group seems to be shutting down reactivity at the C2 position. How do I overcome this steric wall?"

Root Cause Analysis: The "Ortho-Pyrazine" Paradox

Your failure mode stems from a convergence of electronic deactivation and steric shielding.

• Steric Occlusion (The Primary Blocker): The C3-methyl group exerts significant steric pressure on the C2 position. In a standard square-planar Palladium(II) intermediate, the methyl group clashes with the ligands, destabilizing the complex and preventing the necessary geometry for reductive elimination.

• Electronic Mismatch: While pyrazines are electron-deficient (favoring SNAr), the 3-methyl group is electron-donating (inductively), slightly deactivating the C2 position compared to a bare pyrazine. Furthermore, the N1 nitrogen can coordinate to Pd, potentially creating a "resting state" trap (catalyst poisoning) if the ligand doesn't bind tighter than the substrate.

Module 1: Overcoming Sterics in Cross-Coupling (Suzuki/Buchwald)

The Solution: You must switch from "Point-to-Point" ligands (like PPh3) to Bulky, Electron-Rich Dialkylbiaryl Phosphines (Buchwald Ligands) .

Why This Works (The Mechanism)

Standard ligands allow the catalyst to rest. Bulky ligands (e.g., XPhos, SPhos) have a massive "cone angle." This steric bulk does two things:

• Forces Monoligation: It creates a highly active L1-Pd(0) species rather than the sluggish L2-Pd(0).

• Accelerates Reductive Elimination: The ligand is so large it "squeezes" the product out of the metal center, overcoming the resistance caused by the 3-methyl group.

Recommended Workflow: The "G4" Protocol

Stop using Pd(OAc)2 or Pd2(dba)3 + Ligand. In situ catalyst formation is too slow for hindered substrates. Use Palladium Precatalysts (Generation 3 or 4) .

Protocol A: Sterically Demanding Suzuki Coupling

• Catalyst: XPhos Pd G4 (2–5 mol%)

• Ligand: XPhos (add 2–5 mol% extra if substrate contains coordinating nitrogens)

• Base: K3PO4 (3.0 equiv) – The weak base prevents side reactions but the high concentration drives the equilibrium.

• Solvent: 1,4-Dioxane : Water (4:1 ratio) – Water is critical for the boronate activation.

• Temp: 80–100°C

Protocol B: Hindered Buchwald-Hartwig Amination

• Catalyst: RuPhos Pd G4 (for secondary amines) or BrettPhos Pd G4 (for primary amines).

• Base: NaOtBu (Strong base) or Cs2CO3 (Weak base). Note: If your substrate has sensitive esters, use Cs2CO3 in t-Amyl Alcohol.

• Temp: 100°C (sealed tube).

Module 2: Reviving SNAr (Nucleophilic Aromatic Substitution)

If you cannot use metal catalysis, you must manipulate the Leaving Group (LG) and Solvation Shell .

The "Halex" Pivot

Chlorine is a mediocre leaving group for hindered SNAr because the rate-determining step is the initial nucleophilic attack (formation of the Meisenheimer complex). The 3-methyl group blocks this attack.

• Fix: Switch to Fluorine . The high electronegativity of F pulls electron density, accelerating the attack step despite the steric bulk.

• Method: If 2-fluoro-3-methylpyrazine is unavailable, convert your chloride to fluoride using spray-dried KF and 18-crown-6 in sulfolane (180°C) before attempting the substitution.

Solvent Architecture

DMF is insufficient. For hindered pyrazines, you need DMSO or NMP .

• Why: These solvents have higher dielectric constants and better solvate the cationic intermediate, lowering the activation energy.

Decision Logic & Visualization

Use this logic flow to select your experimental path.

Caption: Decision matrix for functionalizing sterically hindered 3-methylpyrazin-2-yl scaffolds.

Experimental Data Comparison

The following table summarizes internal benchmarking of 2-chloro-3-methylpyrazine coupling with phenylboronic acid (1.5 equiv).

Catalyst System	Ligand Class	Yield (LCMS)	Observation
Pd(PPh3)4	Monodentate / Linear	12%	Mostly recovered SM. Catalyst decomposition (Pd black).
Pd(dppf)Cl2	Bidentate	35%	Slow conversion (48h). Incomplete reaction.
Pd(OAc)2 + XPhos	Dialkylbiaryl (In situ)	68%	Good yield, but variable induction period.
XPhos Pd G4	Dialkylbiaryl (Precat)	94%	Complete conversion in <2h. Clean profile.
PEPPSI-IPr	NHC	88%	Excellent alternative, requires higher temp (100°C).

Frequently Asked Questions (Troubleshooting)

Q: I am using XPhos Pd G4 but still seeing low yields. The mixture turns black immediately. A: "Pd black" formation indicates the catalyst is falling apart before it can enter the cycle. This usually means your reaction solvent is not degassed enough (oxygen kills the active species) or you lack a stabilizing agent.

• Fix: Add 10 mol% of free XPhos ligand to the mixture. This shifts the equilibrium back toward the active catalyst L-Pd(0) and protects it from crashing out.

Q: Can I use Minisci radical alkylation instead? A: Technically, yes, but regioselectivity will be a nightmare. The 3-methyl group directs radicals to the C5 or C6 positions. To hit C2, you generally need the ring to be protonated (acidic conditions) and C5/C6 blocked. We recommend sticking to Cross-Coupling or SNAr for C2 precision.

Q: My SNAr reaction works but I get a byproduct. A: If you are using an alcohol solvent (MeOH, EtOH), the alkoxide is likely competing with your amine nucleophile, forming the ether byproduct (2-methoxy-3-methylpyrazine).

• Fix: Switch to a non-nucleophilic polar aprotic solvent like DMSO or Acetonitrile.

References

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005. Link

• Hartwig, J. F. "Evolution of a Fourth Generation Catalyst for the Amination of Aryl Halides." Chemical Science, 2011. Link

• Organ, M. G., et al. "Pd-PEPPSI-IPr: A Highly Active Catalyst for the Kumada−Tamada Cross-Coupling Reaction." Chemistry – A European Journal, 2006. Link

• Dunetz, J. R., & Magano, J. "Applications of Variable Dialkylbiarylphosphine Ligands in Palladium-Catalyzed Coupling Reactions of Aryl Chlorides." Organic Process Research & Development, 2012. Link

removing residual hydrochloride from (3-Methylpyrazin-2-yl)methanamine samples

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating the freebase form of (3-Methylpyrazin-2-yl)methanamine.

Standard desalting protocols often fail with this molecule due to its distinct structural properties. This guide provides the causality behind these failures, diagnostic troubleshooting, and self-validating experimental workflows to ensure high-yield, high-purity recovery.

Molecular Profiling & The "Water-Solubility" Trap

Before attempting any extraction, it is critical to understand why this specific molecule resists conventional acid/base workflows. The table below summarizes the quantitative and structural data that dictate our experimental design.

Property	Value	Implication for Desalting Workflow
Chemical Name	(3-Methylpyrazin-2-yl)methanamine	Contains a weakly basic pyrazine ring and a strongly basic primary aliphatic amine.
CAS Number	205259-75-2 (Freebase) 1523618-20-3 (HCl Salt)	Commercially supplied as an HCl salt to prevent oxidation and volatilization[1].
Molecular Weight	123.16 g/mol (Freebase)	Low molecular weight contributes to high volatility; requires careful solvent evaporation.
Hydrophilicity	Extremely High	The freebase acts as a strong hydrogen bond donor/acceptor, rendering it highly water-soluble even when un-ionized[2].
Optimal Approach	Non-Aqueous Freebasing	Standard aqueous liquid-liquid extraction (LLE) will result in massive yield loss to the aqueous layer.

Diagnostic Troubleshooting & FAQs

Q: I attempted a standard liquid-liquid extraction (LLE) using aqueous NaOH and dichloromethane (DCM), but my yield was near zero. Where did my compound go? A: Your compound was lost to the aqueous layer. Because (3-Methylpyrazin-2-yl)methanamine is a low-molecular-weight, highly polar heterocyclic amine, it exhibits extreme hydrophilicity[2]. Standard LLE relies on the freebase partitioning preferentially into the organic phase. For this molecule, the partition coefficient heavily favors water, meaning it will not cross over into the DCM. You must avoid water entirely during the desalting process.

Q: If I cannot use water, how do I remove the hydrochloride without dissolving the resulting inorganic salts into my product? A: You must utilize non-aqueous heterogeneous desalting. This is achieved either by using a strong anion exchange resin (like Amberlyst A26 in the OH⁻ form) suspended in an organic solvent[3], or by stirring the sample with a finely powdered, insoluble inorganic base (e.g., anhydrous K₂CO₃) in a polar organic solvent blend. Both methods ensure that the byproduct (chloride) is physically trapped on a solid matrix, allowing you to simply filter and evaporate to isolate the pure freebase.

Q: My freebase product degraded or vanished during solvent evaporation. How can I prevent this? A: Small aliphatic and heterocyclic amines are notoriously volatile and sensitive to oxidation[4]. If you subjected the rotary evaporator to high temperatures (>40°C) or deep vacuum to remove the solvent, the freebase likely co-evaporated. Furthermore, the electron-rich pyrazine ring can oxidize in the presence of ambient air. Solution: Evaporate solvents using a mild diaphragm pump vacuum at a water bath temperature not exceeding 25–30°C. Immediately flush the receiving flask with Argon or Nitrogen and store the isolated freebase at -20°C.

Validated Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is confirmed.

Protocol A: Macroporous Anion Exchange (Recommended for High Purity / < 5g Scale)

Causality: Amberlyst A26 (OH) is a strongly basic, macroporous polymeric resin. When a methanolic solution of the amine hydrochloride passes through, the resin exchanges its bound hydroxide ions for the chloride ions in solution. The hydroxide immediately deprotonates the amine, forming water and the freebase[3]. Because this occurs on a solid support, aqueous partitioning is bypassed.

• Resin Preparation: Suspend Amberlyst A26 (OH⁻ form) resin (approx. 3-5 equivalents based on exchange capacity) in dry methanol. Swell for 30 minutes, then pack into a glass chromatography column.

• Sample Loading: Dissolve the (3-Methylpyrazin-2-yl)methanamine HCl sample in a minimal volume of dry methanol.

• Elution: Pass the solution slowly through the resin bed (flow rate ~1-2 column volumes per hour).

• Washing: Flush the column with an additional 2-3 column volumes of methanol to ensure complete elution of the free amine.

• Validation Checkpoint (Chloride Test): Take a 100 µL aliquot of the eluate and add 1 drop of 1M ethanolic Silver Nitrate (AgNO₃). The absence of a white precipitate (AgCl) confirms that the chloride has been successfully retained on the column and your product is desalted.

• Concentration: Evaporate the methanolic eluate on a rotary evaporator. Keep the water bath below 30°C to prevent volatilization of the freebase.

Protocol B: Heterogeneous Solid-Base Neutralization (Recommended for Preparative Scale / > 5g)

Causality: Anhydrous potassium carbonate (K₂CO₃) acts as a heterogeneous proton sponge. In a solvent mixture of DCM/MeOH, the HCl salt partially dissolves and reacts with the solid carbonate surface, releasing CO₂ gas and forming insoluble KCl. Because water is excluded, the freebase remains in solution while the inorganic salts are easily filtered away.

• Suspension: Add the (3-Methylpyrazin-2-yl)methanamine HCl salt to a dry solvent mixture of Dichloromethane/Methanol (4:1 v/v).

• Basification: Add 3.0 molar equivalents of finely powdered, anhydrous K₂CO₃. (Grind the K₂CO₃ in a mortar and pestle prior to use to maximize surface area).

• Reaction: Stir the suspension vigorously at room temperature for 12–24 hours under an inert atmosphere (Argon/N₂).

• Validation Checkpoint (pH Test): Spot a drop of the reaction mixture onto a piece of water-moistened universal pH paper. A reading of pH > 9 indicates complete conversion to the freebase. If the pH is lower, continue stirring.

• Filtration: Filter the suspension through a pad of Celite using a sintered glass funnel to remove all unreacted K₂CO₃ and precipitated KCl. Wash the filter cake with additional DCM.

• Concentration: Carefully evaporate the combined filtrates under mild vacuum (< 30°C).

Workflow Visualization

Workflow decision tree for desalting (3-Methylpyrazin-2-yl)methanamine based on scale and purity.

References

• Extraction of Polar Basic Drugs from Plasma with Polymeric SPE Cation Exchange, Bond Elut Plexa PCX. lcms.cz. Available at: [Link]

• Development and Appraisal of the Pyridazinedione Scaffold to Form Next-Generation Bioconjugates. UCL Discovery. Available at:[Link]

• Recrystallization and Acid/Base Extraction (A/B) FAQ. Erowid. Available at: [Link]

Sources

• 1. 205259-75-2|(3-Methylpyrazin-2-yl)methanamine|BLD Pharm [bldpharm.com]
• 2. lcms.cz [lcms.cz]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. Recrystallization and Acid/Base Extraction (A/B) FAQ [erowid.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Interpretation of (3-Methylpyrazin-2-yl)methanamine hydrochloride

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and medicinal chemistry, the precise structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, stands as a cornerstone for its ability to provide detailed information about the molecular structure of a compound. This guide offers a comprehensive analysis and interpretation of the 1H NMR spectrum of (3-Methylpyrazin-2-yl)methanamine hydrochloride, a heterocyclic compound of interest in drug discovery.

This document moves beyond a mere listing of chemical shifts. It is designed to provide a deep, mechanistic understanding of the spectral features, grounded in the principles of magnetic resonance and substituent effects. We will dissect the expected 1H NMR spectrum, compare it with structurally related analogs to highlight key distinguishing features, and provide actionable experimental protocols for acquiring high-quality data.

I. Predicted 1H NMR Spectrum: A Detailed Analysis

The structure of (3-Methylpyrazin-2-yl)methanamine hydrochloride presents a distinct set of proton environments that give rise to a characteristic 1H NMR spectrum. The pyrazine ring, being an electron-deficient aromatic system due to its two nitrogen atoms, significantly influences the chemical shifts of the ring protons, causing them to appear in the downfield region of the spectrum.[1][2] The formation of a hydrochloride salt at the primary amine introduces further electronic effects that are crucial for correct spectral assignment.[3][4]

Based on established principles and data from related structures, the following 1H NMR spectral characteristics are predicted for (3-Methylpyrazin-2-yl)methanamine hydrochloride in a solvent such as DMSO-d6:

Table 1: Predicted 1H NMR Assignments for (3-Methylpyrazin-2-yl)methanamine hydrochloride

Proton Assignment	Predicted Chemical Shift (δ) [ppm]	Multiplicity	Expected Coupling Constants (J) [Hz]	Rationale
H5, H6 (Pyrazine Ring Protons)	8.5 - 8.8	Doublets (d)	~2-3	These protons are on an electron-deficient aromatic ring and are thus significantly deshielded. They will appear as two distinct doublets due to coupling with each other.
NH3+ (Ammonium Protons)	8.0 - 8.5	Broad Singlet (br s)	N/A	The protons on the protonated amine are acidic and undergo exchange, typically resulting in a broad signal. Its chemical shift is highly dependent on solvent and concentration.[5]
CH2 (Methylene Protons)	4.0 - 4.5	Singlet (s)	N/A	These protons are adjacent to the electron-withdrawing pyrazinyl ring and the positively charged ammonium group, leading to a downfield shift. They are not expected to show significant coupling to other protons.
CH3 (Methyl Protons)	2.6 - 2.8	Singlet (s)	N/A	The methyl group is attached to the pyrazine ring and will appear as a singlet in a region typical for methyl groups on aromatic rings.

Causality Behind the Predicted Chemical Shifts:

• Pyrazine Ring Protons (H5, H6): The two nitrogen atoms in the pyrazine ring are strongly electron-withdrawing, which reduces the electron density around the ring protons. This deshielding effect shifts their resonance to a lower field (higher ppm value) compared to benzene (δ ~7.3 ppm). The expected doublet multiplicity arises from the three-bond (meta) coupling between H5 and H6.

• Ammonium Protons (NH3+): The formation of the hydrochloride salt protonates the primary amine to an ammonium group (-NH3+).[4] The positive charge on the nitrogen atom strongly deshields the attached protons. Their signal is often broad due to quadrupolar broadening from the nitrogen atom and chemical exchange with any residual water in the solvent.[5]

• Methylene Protons (CH2): The chemical shift of the methylene protons is influenced by two adjacent electron-withdrawing groups: the pyrazine ring and the ammonium group. The combined deshielding effect places this signal significantly downfield compared to a simple alkyl amine.

• Methyl Protons (CH3): The methyl group, being attached to the aromatic pyrazine ring, will be slightly deshielded compared to an aliphatic methyl group.

II. Comparative Spectral Analysis: Distinguishing (3-Methylpyrazin-2-yl)methanamine hydrochloride from Structural Analogs

To underscore the unique spectral fingerprint of the target molecule, it is instructive to compare its predicted 1H NMR spectrum with that of structurally related compounds. This comparative approach is invaluable for confirming the identity and purity of a synthesized compound.

A. Comparison with 2-Aminomethylpyrazine

2-Aminomethylpyrazine lacks the methyl group present in our target molecule. This structural difference would manifest in the 1H NMR spectrum as the absence of the singlet peak around δ 2.6-2.8 ppm. The pyrazine ring protons in 2-aminomethylpyrazine would likely show a more complex splitting pattern due to the presence of three, rather than two, ring protons.

B. Comparison with (3-Methylpyrazin-2-yl)methanol

This precursor alcohol shares the same substitution pattern on the pyrazine ring. The key difference in its 1H NMR spectrum would be the presence of a hydroxyl (-OH) proton signal instead of the ammonium (-NH3+) protons. The methylene protons (-CH2-) in the alcohol would be expected to appear at a slightly more upfield (lower ppm) chemical shift compared to the amine hydrochloride, as the hydroxyl group is less electron-withdrawing than the -NH3+ group. Spectral data for (3-Methylpyrazin-2-yl)methanol can be found for reference.[6]

C. The Effect of Hydrochloride Salt Formation

Comparing the free base, (3-Methylpyrazin-2-yl)methanamine, with its hydrochloride salt provides a clear illustration of the effect of protonation. In the free base, the -NH2 protons would appear as a sharper singlet at a more upfield chemical shift. The adjacent methylene (-CH2-) protons would also be shifted upfield due to the reduced electron-withdrawing effect of the neutral amine compared to the protonated ammonium group. This downfield shift upon salt formation is a characteristic feature and a useful diagnostic tool.[3]

III. Experimental Protocols for High-Fidelity Data Acquisition

The quality of NMR data is critically dependent on proper sample preparation and the selection of appropriate acquisition parameters. The following protocol is a self-validating system designed to yield high-resolution 1H NMR spectra for (3-Methylpyrazin-2-yl)methanamine hydrochloride.

A. Sample Preparation

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d6) is a suitable solvent due to its high polarity, which is effective at dissolving hydrochloride salts. It also has a residual solvent peak at δ ~2.50 ppm that can be used for chemical shift referencing.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of DMSO-d6. This concentration is generally sufficient for obtaining a good signal-to-noise ratio on a modern NMR spectrometer.

• Dissolution: Ensure complete dissolution of the sample. Gentle warming or vortexing may be necessary. Insoluble particulates can degrade the quality of the NMR spectrum and should be removed by filtration through a small plug of glass wool in a Pasteur pipette if necessary.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

B. NMR Data Acquisition

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for optimal signal dispersion.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the DMSO-d6. Perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for achieving sharp spectral lines.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Acquisition Time (at): 2-4 seconds.

  • Relaxation Delay (d1): 1-2 seconds. A longer delay may be necessary for quantitative measurements.

  • Number of Scans (ns): 16-64 scans are usually adequate, depending on the sample concentration.

• Data Processing:

  • Fourier Transform: Apply an exponential window function with a line broadening factor of 0.3 Hz before Fourier transformation to improve the signal-to-noise ratio.

  • Phasing and Baseline Correction: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape. Apply a baseline correction algorithm to obtain a flat baseline.

  • Referencing: Reference the spectrum by setting the residual DMSO peak to δ 2.50 ppm.

IV. Visualizing Structural Relationships

The following diagrams illustrate the structure of (3-Methylpyrazin-2-yl)methanamine hydrochloride and the key proton environments, as well as a workflow for its NMR analysis.

Caption: Molecular structure of (3-Methylpyrazin-2-yl)methanamine hydrochloride.

Caption: Experimental workflow for 1H NMR analysis.

V. Conclusion

The 1H NMR spectrum of (3-Methylpyrazin-2-yl)methanamine hydrochloride is a rich source of structural information. A thorough understanding of the electronic effects of the pyrazine ring and the protonated amine is essential for accurate spectral interpretation. By following the detailed analysis and experimental protocols outlined in this guide, researchers can confidently assign the proton resonances and verify the structure of this and related compounds. This level of analytical rigor is indispensable for advancing drug discovery and development programs.

VI. References

• International Journal of Chemical and Biological Sciences. (n.d.). Synthesis, characterization and theoritical study of some pyrazine carbohydrazide derivatives. Retrieved from [Link]

• Science of Synthesis. (2004). 6.2.2. Pyrazines. In Houben-Weyl Methods of Molecular Transformations Vol. 16, Six-Membered Hetarenes with Two Identical Heteroatoms.

• Magnetic Resonance in Chemistry. (2009). Derivatives of pyrazinecarboxylic acid: 1H, 13C and 15N NMR spectroscopic investigations. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR and 13 C NMR spectra of pyrazine substituted phosphonium salt.... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Hydrochloride Salt of the GABAkine KRM-II-81. Retrieved from [Link]

• The Royal Society of Chemistry. (2024). Supporting Information for Pyrazine derivatives Synthesis in Continuous-flow system. Retrieved from [Link]

• AIP Publishing. (2022). Chemical Transformation of Pyrazine Derivatives. Retrieved from [Link]

• ACS Publications. (2026). A 1H NMR Spectroscopic Window into Amine pKa, Anion pKBHX, and Charge-Assisted Intramolecular H-Bond Assessment from a Medicinal Chemistry Perspective. Retrieved from [Link]

• MDPI. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

• ACS Publications. (n.d.). Proton nuclear magnetic resonance spectra of monosubstituted pyrazines. Retrieved from [Link]

• Reddit. (2023). 1H-NMR of Cyclopropylamine HCl salt. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Template for Electronic Submission to ACS Journals. Retrieved from [Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

• ResearchGate. (n.d.). Figure S7. 13 C NMR spectrum of 1H amine (as the HCl ammonium salt). Retrieved from [Link]

• SpectraBase. (n.d.). 2-Aminomethyl-pyridine - Optional[13C NMR] - Spectrum. Retrieved from [Link]

• Organic Chemistry Data & Info. (2020). NMR Spectroscopy – 1H NMR Chemical Shifts. Retrieved from [Link]

• PubChem. (n.d.). (3-Chloropyrazin-2-yl)methanamine hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). Aminopyrazine. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Enantio-differentiation of Molecules with Diverse Functionalities by a Single Probe. Retrieved from [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Hydrochloride Salt of the GABAkine KRM-II-81 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. (3-METHYLPYRAZIN-2-YL)METHANOL(160818-32-6) 1H NMR [m.chemicalbook.com]

A Comparative Guide to the Analytical Characterization of (3-Methylpyrazin-2-yl)methanamine by LC-MS and Complementary Techniques

Abstract

This guide provides an in-depth analysis of the liquid chromatography-mass spectrometry (LC-MS) fragmentation behavior of (3-Methylpyrazin-2-yl)methanamine, a heterocyclic amine of increasing interest in pharmaceutical and agrochemical development.[1] We present a detailed, step-by-step protocol for LC-MS/MS analysis, a proposed fragmentation pathway based on established chemical principles, and a comparative evaluation against alternative analytical methodologies, namely Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. This document is intended for researchers, scientists, and drug development professionals requiring robust analytical strategies for the identification, characterization, and quantification of novel pyrazine derivatives.

Introduction: The Analytical Challenge

(3-Methylpyrazin-2-yl)methanamine is a substituted pyrazine, a class of heterocyclic aromatic compounds that are key structural motifs in many pharmaceutical agents.[1][2] The accurate characterization and quantification of such molecules in complex matrices are critical for pharmacokinetics, metabolism studies, and quality control.[2] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become a primary tool for these analyses due to its high sensitivity, selectivity, and speed.[3]

However, developing a robust analytical method requires a foundational understanding of the analyte's physicochemical properties and its behavior under specific instrumental conditions. The polarity of (3-Methylpyrazin-2-yl)methanamine presents a particular challenge for chromatographic retention on traditional reversed-phase columns.[3][4] This guide explains the rationale behind the selected LC-MS/MS methodology and provides a framework for its fragmentation pattern analysis, while also objectively comparing its performance to GC-MS and NMR.

Physicochemical Properties & Predicted Chromatographic Behavior

A molecule's behavior in an analytical system is dictated by its chemical structure. Understanding these properties is the first step in rational method development.

• Structure: (3-Methylpyrazin-2-yl)methanamine consists of a pyrazine ring substituted with a methyl group and an aminomethyl group.

• Molecular Formula: C₆H₉N₃

• Monoisotopic Mass: 123.080 Da

• Polarity: The presence of the pyrazine ring and the primary amine group makes this a polar, basic compound. Polar compounds are notoriously difficult to retain on standard reversed-phase (RP) HPLC columns because they interact weakly with the nonpolar stationary phase.[3]

Table 1: Key Physicochemical Properties of (3-Methylpyrazin-2-yl)methanamine

Property	Value/Prediction	Implication for LC-MS Analysis
Monoisotopic Mass	123.080 Da	The precursor ion in positive mode ESI will be [M+H]⁺ at m/z 124.087.
pKa (predicted)	~8.5 (for the amine)	The amine will be readily protonated in acidic mobile phases (pH < 7), making positive mode Electrospray Ionization (ESI) the ideal choice.
logP (predicted)	~0.1	Low lipophilicity suggests poor retention on standard C18 columns. A polar-modified column or HILIC may be necessary for robust retention.

Primary Analytical Method: LC-MS/MS Analysis

Based on the compound's properties, a high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method was designed. The causality behind each parameter is explained below.

Detailed Experimental Protocol

Liquid Chromatography:

• System: Standard UHPLC/HPLC system (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).

• Column: A polar-modified reversed-phase column, such as an Atlantis T3 (100 x 2.1 mm, 3 µm), is recommended to improve the retention of this polar analyte under highly aqueous conditions. Hydrophilic Interaction Liquid Chromatography (HILIC) is also a viable alternative.[4]

• Mobile Phase A: 0.1% Formic Acid in Water. Rationale: Formic acid is a common LC-MS compatible additive that acidifies the mobile phase, ensuring the analyte is protonated for efficient positive mode ESI.[3][5]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[6]

• Gradient: A shallow gradient starting at a low percentage of organic solvent (e.g., 3-5% B) is necessary to retain the polar analyte. A representative gradient is: 0-1 min (3% B), 1-5 min (3% to 40% B), 5-6 min (40% to 95% B), 6-7 min (hold 95% B), 7-7.1 min (95% to 3% B), 7.1-9 min (re-equilibration at 3% B).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C. Rationale: Elevated temperature reduces mobile phase viscosity and can improve peak shape.

• Injection Volume: 5 µL.

Mass Spectrometry:

• System: Triple Quadrupole (QqQ) or High-Resolution Mass Spectrometer (Q-TOF, Orbitrap).

• Ionization Source: Electrospray Ionization (ESI), Positive Mode. Rationale: The basic amine group is readily protonated, making positive ESI highly efficient.[7]

• Key Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Gas (N₂) Flow: 800 L/hr

  • Desolvation Temperature: 400 °C

• MS/MS Analysis: Collision-Induced Dissociation (CID) of the precursor ion at m/z 124.1. Collision energy should be optimized (e.g., ramped from 10-30 eV) to generate a representative fragmentation spectrum.

Predicted Fragmentation Pathway Analysis

The fragmentation of (3-Methylpyrazin-2-yl)methanamine under CID conditions is predicted to follow logical pathways dictated by the molecule's structure, drawing parallels with the known fragmentation of benzylamines and other pyrazine compounds.[8][9]

• Precursor Ion: The protonated molecule, [M+H]⁺, at m/z 124.1 is the primary precursor ion selected for fragmentation.

• Primary Fragmentation: The most labile bond is the C-C bond between the pyrazine ring and the aminomethyl group. However, a more characteristic and energetically favorable fragmentation for protonated benzylamine-like structures is the neutral loss of ammonia (NH₃).[8][10]

  • Loss of NH₃ (-17.03 Da): This is a common fragmentation pathway for primary amines.[8] This would result in a highly stable pyrazinylmethyl cation at m/z 107.05 . This is predicted to be the base peak in the MS/MS spectrum.

• Secondary Fragmentation: Further fragmentation of the pyrazine ring can occur from the m/z 107.05 ion.

  • Loss of HCN (-27.01 Da): Heterocyclic aromatic rings containing nitrogen often fragment via the loss of hydrogen cyanide. This would produce a fragment ion at m/z 80.04 .

  • Loss of C₂H₂ (-26.02 Da): Cleavage of the ring could also result in the loss of acetylene, yielding a fragment at m/z 81.03 .

Table 2: Predicted MS/MS Fragment Ions for (3-Methylpyrazin-2-yl)methanamine [M+H]⁺

Predicted m/z (Monoisotopic)	Proposed Formula	Proposed Fragmentation
124.087	[C₆H₁₀N₃]⁺	Precursor Ion [M+H]⁺
107.050	[C₆H₆N₂]⁺	[M+H - NH₃]⁺ (Loss of Ammonia)
80.040	[C₅H₄N]⁺	[M+H - NH₃ - HCN]⁺ (Loss of Hydrogen Cyanide)
81.034	[C₄H₃N₂]⁺	[M+H - NH₃ - C₂H₂]⁺ (Loss of Acetylene)

Comparative Analysis with Alternative Methods

While LC-MS/MS is a powerful tool, it is essential to understand its performance relative to other common analytical techniques. No single method is universally superior; the choice depends on the analytical objective.[11][12]

Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle & Applicability: GC-MS separates compounds based on their volatility and interaction with a stationary phase in a heated column.[13] It is best suited for volatile and thermally stable compounds.[11] While (3-Methylpyrazin-2-yl)methanamine is a small molecule, its polarity and amine functionality can lead to poor peak shape (tailing) on standard GC columns. Derivatization to a less polar form (e.g., silylation) is often required, adding complexity to sample preparation.[13]

• Expected Fragmentation (Electron Ionization - EI): EI is a "hard" ionization technique that imparts significant energy, leading to extensive fragmentation.[7] Unlike the [M+H]⁺ ion in ESI, GC-MS would likely show a molecular ion (M⁺•) at m/z 123. The fragmentation would be more complex, with characteristic alpha-cleavage (cleavage of the bond adjacent to the nitrogen atom) being a dominant pathway, likely resulting in a base peak at m/z 108 ([M-CH₃]⁺) or a fragment corresponding to the pyrazine ring itself.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle & Applicability: NMR provides definitive structural information by probing the magnetic properties of atomic nuclei (e.g., ¹H, ¹³C).[14][15] It is the gold standard for unambiguous structure elucidation of pure compounds.[14] However, it is not a separation technique and has significantly lower sensitivity compared to mass spectrometry, making it unsuitable for trace analysis in complex mixtures.[7]

• Expected Data: For a pure sample of (3-Methylpyrazin-2-yl)methanamine, ¹H NMR would show distinct signals for the two pyrazine ring protons, the methyl protons, the methylene (CH₂) protons, and the amine (NH₂) protons. ¹³C and 2D-NMR experiments (like HMBC and HSQC) would confirm the carbon skeleton and connectivity, providing unequivocal structural proof.[14]

Summary Comparison

Table 3: Comparison of Analytical Techniques for (3-Methylpyrazin-2-yl)methanamine Analysis

Feature	LC-MS/MS	GC-MS	NMR Spectroscopy
Primary Application	Quantification & Identification in complex matrices	Identification of volatile/semi-volatile compounds	Definitive structure elucidation of pure compounds
Sensitivity	Very High (pg-fg level)[11]	High (ng-pg level)	Low (µg-mg level)
Sample Preparation	Often minimal (dilute and shoot)[2]	Can require derivatization for polar amines[13]	Requires pure sample in deuterated solvent[16]
Structural Info	Molecular weight and fragmentation pattern	Fragmentation pattern (often library-matchable)	Unambiguous molecular structure & connectivity
Throughput	High	Medium to High	Low
Key Advantage	Balances sensitivity, selectivity, and structural info	Robust, reproducible, extensive EI libraries	Gold standard for structural confirmation
Key Limitation	Isomeric compounds can be difficult to distinguish	Not ideal for polar, non-volatile compounds[12]	Very low sensitivity, not for mixture analysis

Conclusion

For the routine identification and quantification of (3-Methylpyrazin-2-yl)methanamine in complex biological or chemical matrices, LC-MS/MS is the method of choice . It provides an unparalleled combination of sensitivity, selectivity, and structural insight without the need for cumbersome sample derivatization. The proposed fragmentation pathway, dominated by the neutral loss of ammonia to form a stable pyrazinylmethyl cation (m/z 107.1), serves as a robust signature for targeted analysis in Multiple Reaction Monitoring (MRM) assays.

While GC-MS can be used, it is less ideal due to the analyte's polarity, and NMR spectroscopy, though definitive for structure, is impractical for anything other than the characterization of a pure reference standard. A comprehensive analytical strategy would leverage NMR for the initial, one-time confirmation of the reference standard's structure, followed by the development and validation of a high-throughput LC-MS/MS method for all subsequent quantitative studies.

References

• Bouchoux, G., Bourcier, S., & Hoppilliard, Y. (2002). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. Journal of Mass Spectrometry, 37(8), 833-842. [Link]

• Athar, M., & Zloh, M. (2006). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Journal of Mass Spectrometry, 41(9), 1181-1188. [Link]

• J&K Scientific. (n.d.). (3-Methylpyrazin-2-yl)methanamine hydrochloride. Retrieved from [Link]

• BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds. [Link]

• Suresh, E., et al. (2012). The ESI CAD fragmentations of protonated 2,4,6-tris(benzylamino)- and tris(benzyloxy)-1,3,5-triazines involve benzyl-benzyl interactions: a DFT study. Journal of Mass Spectrometry, 47(7), 910-918. [Link]

• ResearchGate. (n.d.). Mass spectra of tentatively identified pyrazine products. Retrieved from [Link]

• Beynon, J. H., Caprioli, R. M., & Ast, T. (1971). Charge localization: The ion kinetic energy spectra of pyrazine, pyrimidine and pyridazine. Organic Mass Spectrometry, 5(2), 229-236. [Link]

• El-Sayed, A. M., et al. (2015). Identification of hydroxymethylpyrazines using mass spectrometry. Journal of Mass Spectrometry, 50(8), 989-994. [Link]

• Meher, C. P., et al. (2017). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 8(1), 1735-1748. [Link]

• G. A. Webb (Ed.). (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

• Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry. Pergamon.

• Zhu, S., et al. (2021). Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. Foods, 10(2), 458. [Link]

• ResolveMass Laboratories Inc. (2026, February 11). GC-MS vs LC-MS. [Link]

• Khetrapal, C. L., & Patankar, A. V. (1969). N.M.R. spectra of pyrazine and p-benzoquinone oriented in a nematic phase. Molecular Crystals and Liquid Crystals, 7(1-4), 647-650. [Link]

• SIELC Technologies. (2019, November 14). Pyrazine. [Link]

• SpectraBase. (n.d.). Pyrazine - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

• IONOS. (2025, July 11). LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. [Link]

• Simon, E. S., Papoulias, P. G., & Andrews, P. C. (2012). Gas-phase fragmentation characteristics of benzyl-aminated lysyl-containing tryptic peptides. Journal of the American Society for Mass Spectrometry, 23(2), 291-301. [Link]

• Bell, D. S. (2020, November 11). LC–MS-Compatible Separation of Polar Compounds Using Silica Hydride Columns. LCGC North America. [Link]

• DiVA. (n.d.). Development of UPLC-MS/MS method for the determination of polar metabolites. [Link]

• Arome Science. (2025, October 24). GC-MS vs LC-MS: How to Choose for Metabolomics Research. [Link]

• ResearchGate. (n.d.). Mass spectrometric study of some pyrazoline derivatives. Retrieved from [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• MetwareBio. (n.d.). LC-MS VS GC-MS: What's the Difference. [Link]

• Conquer Scientific. (2023, March 21). The Difference Between GC/MS and LC/MS Systems. [Link]

• ZaiQi Bio-Tech. (n.d.). Pyrazin-2-ylmethanamine. Retrieved from [Link]

• PubChemLite. (2025). (3-methylpyridin-2-yl)methanamine (C7H10N2). [Link]

• PubChem. (n.d.). (3-Aminopyrazin-2-yl)methanol. Retrieved from [Link]

• Ibrahim, M. I., et al. (2022). Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry, 10(2), 288-297. [Link]

• Prasain, J. (2009). Ion fragmentation of small molecules in mass spectrometry. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. diva-portal.org [diva-portal.org]
• 5. uab.edu [uab.edu]
• 6. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LC-MS VS GC-MS: What's the Difference -MetwareBio [metwarebio.com]
• 8. Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. resolvemass.ca [resolvemass.ca]
• 12. emerypharma.com [emerypharma.com]
• 13. GC-MS vs LC-MS: How to Choose for Metabolomics Research [arome-science.com]
• 14. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 15. Thieme E-Books & E-Journals [thieme-connect.de]
• 16. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Reactivity of (3-Methylpyrazin-2-yl)methanamine and Benzylamine

Introduction

In the landscape of synthetic chemistry and drug discovery, primary amines are foundational building blocks. Their utility as nucleophiles and bases underpins a vast array of transformations, from amide bond formation to the construction of complex heterocyclic scaffolds. Among these, benzylamine and its heteroaromatic analogues are particularly prevalent. This guide provides an in-depth comparison of the reactivity of two structurally related primary amines: the common laboratory reagent, benzylamine, and its heterocyclic counterpart, (3-Methylpyrazin-2-yl)methanamine.

While both molecules feature an aminomethyl group attached to an aromatic ring, the replacement of a benzene ring with a methyl-substituted pyrazine ring introduces profound electronic and steric differences. Understanding these differences is critical for researchers in medicinal and process chemistry, as the choice between such reagents can significantly impact reaction efficiency, yield, and impurity profiles. This document will dissect the structural nuances of each molecule, correlate these features to their basicity and nucleophilicity, and provide supporting experimental frameworks to guide practical application.

Feature	(3-Methylpyrazin-2-yl)methanamine	Benzylamine
Structure
Molecular Formula	C₆H₉N₃	C₇H₉N[1]
Molecular Weight	123.16 g/mol [2]	107.15 g/mol [1]
pKa (Conjugate Acid)	Estimated < 8.0	~9.34[1][3]
Appearance	Light yellow clear liquid[2]	Colorless to light yellow liquid[4]

Part 1: Analysis of Structural and Electronic Properties

The reactivity of an amine is fundamentally governed by the availability of the nitrogen's lone pair of electrons and the steric environment surrounding it. A direct comparison of (3-Methylpyrazin-2-yl)methanamine and benzylamine reveals critical distinctions in both these aspects.

Electronic Effects: The Influence of the Aromatic Ring

The most significant difference between the two molecules is the nature of the aromatic system.

• Benzylamine : The amine function in benzylamine is insulated from the benzene ring's resonance system by a methylene (-CH₂) spacer.[5] Consequently, the phenyl group's primary influence is a weak electron-withdrawing inductive effect (-I effect). This effect makes benzylamine less basic than simple alkylamines (like ethylamine, pKa ~10.7) but significantly more basic than aniline (pKa ~4.6), where the nitrogen lone pair is directly delocalized into the ring.[6][7] The pKa of the benzylammonium ion is approximately 9.34, reflecting a moderate availability of the nitrogen's lone pair.[1][3]

• (3-Methylpyrazin-2-yl)methanamine : The pyrazine ring is a π-deficient heteroaromatic system. The two nitrogen atoms within the ring are highly electronegative, exerting a powerful electron-withdrawing effect on the entire system.[8] This effect is much stronger than the simple inductive effect of a phenyl group. Although the methylene spacer is also present here, the potent -I effect of the pyrazine ring significantly reduces the electron density on the exocyclic aminomethyl nitrogen. As a result, the lone pair is less available for donation to a proton or an electrophile. Pyrazine itself is a much weaker base than pyridine or benzene.[9] Therefore, (3-Methylpyrazin-2-yl)methanamine is expected to be a considerably weaker base than benzylamine.

Caption: Electronic effects on basicity.

Steric Hindrance

Steric hindrance refers to the spatial obstruction around a reactive center, which can impede the approach of other molecules.[10][11]

• Benzylamine : The amine group is attached to a primary carbon, offering relatively open access for incoming electrophiles. The phenyl group is large but is offset by the flexible -CH₂- spacer.

• (3-Methylpyrazin-2-yl)methanamine : The presence of a methyl group at the 3-position of the pyrazine ring, which is ortho to the aminomethyl substituent, creates significant steric crowding around the nitrogen atom. This bulky substitution pattern physically blocks the trajectory of attack for electrophiles, particularly in transition states requiring a specific geometry, such as in Sₙ2 reactions.[12][13]

Caption: Impact of steric hindrance on reactivity.

Part 2: Comparative Reactivity in Key Transformations

The combined electronic and steric factors predict that benzylamine will be a more potent nucleophile and a stronger base than (3-Methylpyrazin-2-yl)methanamine. This section outlines the expected performance in common synthetic reactions and provides standardized protocols for comparison.

N-Acylation

N-acylation is a fundamental reaction for forming amide bonds, often using acyl chlorides or anhydrides. The reaction rate is highly dependent on the nucleophilicity of the amine.

Hypothesis: Benzylamine will react significantly faster and provide higher yields in N-acylation reactions compared to (3-Methylpyrazin-2-yl)methanamine under identical conditions.

Comparative Data (Illustrative)

Parameter	(3-Methylpyrazin-2-yl)methanamine	Benzylamine
Reaction with Acetic Anhydride
Reaction Time (RT, 1.2 eq)	2-4 hours	< 15 minutes[14]
Isolated Yield	70-80%	> 95%[15]
Reaction with Benzoyl Chloride
Reaction Time (0°C to RT)	6-12 hours	< 1 hour
Isolated Yield	65-75%	> 90%

Experimental Protocol: Comparative N-Acetylation

This protocol provides a framework for a direct comparison of acylation rates.

Caption: Workflow for comparative N-acetylation.

Methodology:

• Preparation : In two separate, identical round-bottom flasks equipped with magnetic stirrers, place (3-Methylpyrazin-2-yl)methanamine (1.0 eq) and benzylamine (1.0 eq), respectively.

• Reagent Addition : To each flask, add acetic anhydride (1.2 eq) dropwise at room temperature while stirring gently.[14]

• Monitoring : Monitor the progress of both reactions simultaneously using Thin Layer Chromatography (TLC) at 5-minute intervals.

• Work-up : Upon completion (disappearance of the starting amine), add diethyl ether (~5 mL per mmol of amine) to the reaction mixture and continue stirring.[14]

• Isolation : Allow the mixture to stand for 1 hour to facilitate product crystallization. Collect the solid product by filtration, wash with a small volume of cold diethyl ether, and dry under vacuum to obtain the corresponding N-acetylated product.[14]

Causality : The expected longer reaction time for the pyrazine derivative is a direct consequence of its lower nucleophilicity (due to electronic withdrawal) and the steric impediment to the nitrogen's attack on the anhydride's carbonyl carbon.

N-Alkylation

N-alkylation with alkyl halides is a classic Sₙ2 reaction. Its rate is sensitive to both the nucleophilicity of the amine and steric hindrance at the electrophilic carbon and the nucleophile.

Hypothesis: Benzylamine will undergo N-alkylation more readily than (3-Methylpyrazin-2-yl)methanamine. The steric hindrance from the ortho-methyl group on the pyrazine derivative will significantly slow the rate of this bimolecular substitution.

Experimental Protocol: Comparative N-Benzylation

Methodology:

• Preparation : To two separate solutions of (3-Methylpyrazin-2-yl)methanamine (1.0 eq) and benzylamine (1.0 eq) in acetonitrile (MeCN), add potassium carbonate (K₂CO₃) (2.0 eq) as a base.

• Reagent Addition : Add benzyl bromide (1.1 eq) to each mixture at room temperature.

• Reaction : Stir the reactions at 50°C and monitor by TLC or LC-MS.

• Work-up : Upon completion, filter off the inorganic salts and remove the solvent under reduced pressure.

• Purification : Purify the crude residue by column chromatography on silica gel to isolate the N-benzylated products.

Causality : The base (K₂CO₃) is required to neutralize the HBr generated during the reaction. Benzylamine's higher nucleophilicity allows for a faster attack on the electrophilic carbon of benzyl bromide. The steric bulk around the nitrogen of the pyrazine derivative hinders the formation of the Sₙ2 transition state, leading to a slower reaction.[16]

Conclusion for the Practicing Scientist

The evidence overwhelmingly indicates that benzylamine is a more reactive and versatile nucleophile than (3-Methylpyrazin-2-yl)methanamine . This heightened reactivity stems from two key advantages:

• Higher Basicity and Nucleophilicity : The amine's lone pair in benzylamine is more electron-rich and available due to the minimal inductive effect of the phenyl ring.[6][7]

• Lower Steric Hindrance : The absence of adjacent substituents allows for easier access to the nitrogen atom by a wide range of electrophiles.

For drug development professionals and synthetic chemists, this has direct implications. When designing a synthetic route requiring a primary amine for acylation, alkylation, or reductive amination, benzylamine should be the default choice for achieving higher yields and faster reaction times.

The use of (3-Methylpyrazin-2-yl)methanamine should be considered a strategic choice, reserved for instances where the pyrazine scaffold is an essential pharmacophore or a required structural element for the final target molecule.[2][17] In such cases, chemists must be prepared to employ more forcing reaction conditions (e.g., higher temperatures, longer reaction times, stronger bases/catalysts) to overcome the compound's inherent lower reactivity. This comparative understanding allows for more informed reagent selection, efficient process optimization, and ultimately, more successful synthetic campaigns.

References

• Wikipedia. Benzylamine. [Link]

• Sciencemadness Wiki. Benzylamine. [Link]

• ACS Publications. Fused-Ring Pyrazine Derivatives for n-Type Field-Effect Transistors. [Link]

• PMC. N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. [Link]

• SciSpace. Kinetics and Mechanism of the Addition of Benzylamines to Benzylidene Meldrum's Acids in Acetonitrile. [Link]

• Chemistry Stack Exchange. Comparing acidic strengths between benzylammonium ion and phenol. [Link]

• AIP Publishing. Pyrazine luminogens with “free” and “locked” phenyl rings: Understanding of restriction of intramolecular rotation as a cause for aggregation-induced emission. [Link]

• MDPI. Aza-Michael Additions of Benzylamine to Acrylates Promoted by Microwaves and Conventional Heating Using DBU as Catalyst via Solvent-Free Protocol. [Link]

• Royal Society Open Science. Direct amidation of non-activated phenylacetic acid and benzylamine derivatives catalysed by NiCl2. [Link]

• MDPI. Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D–A–D Series Compounds. [Link]

• Blumberg Institute. The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. [Link]

• arXiv. Electronic dynamics created at conical intersections and its dephasing in aqueous solution. [Link]

• ResearchGate. α C‒H functionalization of benzylamines a, Strategy for the synthesis of chiral α-aryl amines. [Link]

• Chemistry Learner. Steric Hindrance: Definition, Factors, & Examples. [Link]

• YouTube. Steric Hindrance | Organic Chemistry. [Link]

• PubChem - NIH. Benzylamine. [Link]

• MDPI. Synthesis and Biological Evaluation of N-Alkyl-3-(alkylamino)-pyrazine-2-carboxamides. [Link]

• Master Organic Chemistry. Nucleophilicity Trends of Amines. [Link]

• Quora. Which is more basic, ammonia or benzylamine? Why?. [Link]

• MDPI. 2-Diphenylphosphinomethyl-3-methylpyrazine. [Link]

• Chemistry Steps. Steric Hindrance in SN2 and SN1 Reactions. [Link]

• OSTI.gov. A New Measurement of Amine Steric Hindrance – N Exposure. [Link]

• Organic Syntheses Procedure. Discussion. [Link]

• Google Patents.

• YouTube. Steric hindrance. [Link]

• Wiley Online Library. 3‐Alkyl‐2‐Methoxypyrazines: Overview of Their Occurrence, Biosynthesis and Distribution in Edible Plants. [Link]

• Allen. Which is more basic?. [Link]

• University of Munich. Nucleophilicities of Amines, Amino Acids and Pyridines. [Link]

• PMC. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. [Link]

• Journal of Chemistry and Technologies. Tertiary amines nucleophilicity in quaternization reaction with benzyl chloride. [Link]

• Google Patents.

• askIITians. Assertion: Benzylamine is more basic than aniline.Reason: NH2 group i. [Link]

• Quora. What is the order of the basicity of methylamines, ethylamines, and propylamines?. [Link]

• Macmillan Group. Alcohols as alkylating agents in heteroarene C–H functionalization. [Link]

• PMC. Nucleophilic α-Functionalization of Benzyl Amines Using an Engineered Threonine Aldolase. [Link]

• MDPI. 3-Substituted N-Benzylpyrazine-2-carboxamide Derivatives: Synthesis, Antimycobacterial and Antibacterial Evaluation. [Link]

Sources

• 1. Benzylamine - Sciencemadness Wiki [sciencemadness.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Benzylamine - Wikipedia [en.wikipedia.org]
• 4. Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Which is more basic? [allen.in]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Assertion: Benzylamine is more basic than aniline.Reason: NH2 group i - askIITians [askiitians.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Steric Hindrance: Definition, Factors, & Examples [chemistrylearner.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 13. m.youtube.com [m.youtube.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. osti.gov [osti.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Infrared Spectroscopy Characterization of (3-Methylpyrazin-2-yl)methanamine Hydrochloride

[1]

Executive Summary & Strategic Context

(3-Methylpyrazin-2-yl)methanamine hydrochloride (CAS: 1523618-20-3) is a critical pyrazine-based building block in the synthesis of bioactive heterocyclic compounds, particularly kinase inhibitors and GPCR ligands.[1] In drug development, verifying the integrity of the primary amine hydrochloride salt is paramount, as the free base is often an unstable oil prone to oxidation or carbamate formation.

This guide provides an objective technical comparison of the IR spectral features of (3-Methylpyrazin-2-yl)methanamine hydrochloride against its critical alternatives: its Free Base form and its Regioisomers .[1] By focusing on diagnostic vibrational modes, this document enables rapid structural validation without immediate reliance on NMR.[1]

Comparative Analysis: Target vs. Alternatives

Comparison 1: The Critical Salt Verification (HCl Salt vs. Free Base)

The most frequent analytical challenge is distinguishing the stable hydrochloride salt from the free amine. This distinction is non-trivial in bulk manufacturing where incomplete protonation can occur.[1]

Feature	(3-Methylpyrazin-2-yl)methanamine HCl (Target)	Free Base Form (Alternative)	Diagnostic Insight
N-H Stretching	Broad, strong envelope (3200–2600 cm⁻¹) due to .[1] Often obscures C-H stretches.[1]	Two sharp, weak spikes (~3380 & 3300 cm⁻¹) representing asymmetric/symmetric stretch.[1]	Primary Indicator: Disappearance of the sharp "doublet" and emergence of the "ammonium envelope" confirms salt formation.
Combination Bands	Weak overtone bands visible ~2000–2500 cm⁻¹.[1]	Absent.	Specific to amine salts; confirms ionic lattice structure.[1]
N-H Bending	Asymmetric bend (~1600 cm⁻¹) and Symmetric bend (~1500 cm⁻¹).[1][2]	Scissoring vibration single band ~1600 cm⁻¹.[1]	The HCl salt shows a more complex splitting pattern in the 1600–1500 cm⁻¹ region due to the group.

Comparison 2: Structural Specificity (Target vs. 6-Methyl Isomer)

Differentiation from regioisomers (e.g., (6-methylpyrazin-2-yl)methanamine) relies on the "Fingerprint Region" (1500–600 cm⁻¹).[1]

• Target (3-Methyl): The proximity of the methyl group to the aminomethyl arm creates steric crowding, subtly shifting the ring breathing modes and C-H out-of-plane (oop) bends . Expect a characteristic pyrazine ring stretch near 1180–1200 cm⁻¹ .[1]

• Isomer (6-Methyl): With substituents in a meta-like relationship, the ring symmetry changes, often shifting the C-H oop bending modes (850–800 cm⁻¹) to lower frequencies compared to the 3-methyl analog.[1]

Detailed Spectral Assignment (Diagnostic Peaks)

The following table synthesizes experimental data from analogous pyrazine and primary amine hydrochloride systems to provide the expected diagnostic peaks for (3-Methylpyrazin-2-yl)methanamine hydrochloride.

Frequency Range (cm⁻¹)	Vibrational Mode	Assignment Description
3200 – 2800	str.[1] (Ammonium)	Broad, intense envelope. Characteristic of the group hydrogen-bonded to .[1] This is the "Salt Peak."
3050 – 3000	str.[1] (Aromatic)	Weak shoulder on the ammonium envelope. Pyrazine ring C-H stretching.[1]
2980 – 2850	str.[1] (Aliphatic)	Methyl ( ) and Methylene ( ) stretches.[1] Often obscured by the ammonium band.
2500 – 2000	Combination / Overtone	"Amine Salt Comb." A series of weak, broad bands characteristic of amine hydrochlorides.
1620 – 1580	(Asym) +	Overlap of the ammonium asymmetric deformation and pyrazine ring stretching.
1550 – 1500	(Sym)	Symmetric deformation of the ammonium headgroup.
1480 – 1430	(Ring)	Pyrazine Skeletal Vibration. A strong, sharp band diagnostic of the heteroaromatic core.
1280 – 1250	(Exocyclic)	Stretching of the bond connecting the ring to the aminomethyl group.
1190 – 1150	Ring Breathing	Characteristic pyrazine ring breathing mode.[1]
850 – 800	(oop)	Out-of-plane bending. Critical for determining substitution pattern (2,3-disubstitution).[1]

Technical Note: The exact position of the ammonium envelope depends heavily on the sample preparation (KBr vs. ATR) and the degree of hydration. ATR spectra may show slightly weaker intensity in the high-wavenumber region compared to transmission KBr.[1]

Experimental Protocol: Self-Validating Workflow

To ensure reproducible data that can distinguish the product from its free base or degraded forms, follow this "Self-Validating" protocol.

Method: Attenuated Total Reflectance (ATR) FTIR

Preferred for salts to avoid moisture uptake (hygroscopicity) common with KBr pellets.[1]

Step-by-Step Methodology:

• Instrument Purge: Purge the FTIR bench with dry nitrogen for 15 minutes prior to background collection to eliminate atmospheric water vapor (which interferes with the N-H region).

• Crystal Cleaning: Clean the Diamond/ZnSe crystal with isopropanol. Verify the energy throughput is >95% of the open beam.

• Background Scan: Collect 32 scans of the clean crystal (Resolution: 4 cm⁻¹).

• Sample Loading: Place approximately 10–20 mg of the solid hydrochloride salt onto the crystal.

• Compression: Apply pressure using the anvil until the "Force Gauge" reaches the optimal zone (typically ~100 N). Crucial: Inconsistent pressure leads to poor contact and weak ammonium bands.

• Sample Scan: Collect 32 scans.

• Validation Check (The "Self-Check"):

  • Check 1: Is there a broad band >3000 cm⁻¹? (Yes = Salt; No = Free Base/Degradation).[1]

  • Check 2: Are the bands at 2350 cm⁻¹ (CO2) minimized? (If high, re-purge and re-run).[1]

Workflow Visualization

The following diagram illustrates the logical decision tree for validating the compound using IR data.

Figure 1: Logic flow for the structural validation of (3-Methylpyrazin-2-yl)methanamine HCl via FTIR.

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[1][3] Retrieved from [Link] (General reference for Pyrazine and Amine IR data).[1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1] (Authoritative text on Amine Salt vs. Free Base shifts).

• NIST Mass Spectrometry Data Center. Methanamine, hydrochloride Infrared Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1][4] Retrieved from [Link] (Reference for primary amine hydrochloride salt band shapes).[1]

• PubChem. (3-Chloropyrazin-2-yl)methanamine hydrochloride (Analog).[1][5] National Library of Medicine. Retrieved from [Link].[1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. Methanamine, hydrochloride [webbook.nist.gov]
• 5. (3-Chloropyrazin-2-yl)methanamine hydrochloride | C5H7Cl2N3 | CID 42614233 - PubChem [pubchem.ncbi.nlm.nih.gov]

difference between (3-Methylpyrazin-2-yl)methanamine HCl and its free base form

This guide provides a technical comparison between (3-Methylpyrazin-2-yl)methanamine hydrochloride and its free base form. It is designed for medicinal chemists and process scientists selecting the optimal form for synthetic applications.

Executive Summary

(3-Methylpyrazin-2-yl)methanamine is a critical heterocyclic building block used in the synthesis of kinase inhibitors, GPCR ligands, and agrochemicals.

• The Hydrochloride Salt (HCl) is the preferred form for storage, logistics, and precise stoichiometry due to its crystallinity and oxidative stability.

• The Free Base is the active nucleophilic species required for reaction but is often an oil or low-melting solid prone to degradation (oxidation/carbamate formation) upon prolonged exposure to air.

Recommendation: Purchase and store the HCl salt . Generate the free base in situ or via a "free-basing" workup immediately prior to use in sensitive catalytic cycles where exogenous chloride ions or amine salts might interfere.

Physicochemical Profile

The following data contrasts the two forms based on standard commercial specifications and chemical principles.

Feature	HCl Salt Form	Free Base Form
Chemical Name	(3-Methylpyrazin-2-yl)methanamine hydrochloride	(3-Methylpyrazin-2-yl)methanamine
CAS Number	1523618-20-3	205259-75-2
Molecular Formula	C₆H₉N₃[1][2] · xHCl (typically mono- or di-HCl)	C₆H₉N₃
Molecular Weight	~159.62 (Mono-HCl)	123.16
Physical State	Crystalline Solid (White to Off-White)	Liquid or Low-Melting Solid (Yellowish)
Solubility (Polar)	High (Water, Methanol, DMSO)	Moderate (Methanol, DMSO)
Solubility (Non-Polar)	Very Low (DCM, Toluene, Hexanes)	High (DCM, EtOAc, Toluene, THF)
Hygroscopicity	Moderate to High (Desiccant storage required)	Low (But absorbs CO₂ from air)
Stability	High (Shelf-stable for years at -20°C)	Moderate (Prone to oxidation/N-oxide formation)

Expert Insight: The pyrazine ring is electron-deficient, making the benzylic amine less basic than a standard benzylamine (pKa ~8.5 vs 9.3). However, the free base is still sufficiently basic to react with atmospheric CO₂ to form carbamates, appearing as a white crust on the oil. The HCl salt completely mitigates this risk.

Reactivity & Synthetic Utility[2]

Mechanism of Action

• Free Base: Acts directly as a nucleophile (N-alkylation, Amide coupling, Reductive amination).

• HCl Salt: Acts as a Latent Nucleophile . It must be deprotonated by an auxiliary base (e.g., TEA, DIPEA, NaH) to enter the reaction cycle.

Decision Matrix: When to Use Which?

Application	Preferred Form	Rationale
Amide Coupling (HATU/EDC)	HCl Salt	The auxiliary base (DIPEA) used in coupling naturally frees the amine. Weighing the solid salt is more precise than pipetting a viscous oil.
Reductive Amination	HCl Salt	Compatible with NaBH(OAc)₃ conditions; often requires no extra base if the pH is buffered correctly.
Palladium Catalysis (Buchwald)	Free Base	Amine salts can poison catalysts or alter the ligand environment. Free-basing prior to reaction is recommended to remove chloride ions.
SNAr Reactions	Free Base	Reaction rates are faster without the buffering effect of the ammonium salt; excess base is often required otherwise.

Experimental Protocols

Protocol A: Conversion of HCl Salt to Free Base (Standard Workup)

Use this when the free amine is required for sensitive metal-catalyzed reactions.

• Dissolution: Suspend 1.0 eq of (3-Methylpyrazin-2-yl)methanamine HCl in DCM (10 mL/g).

• Neutralization: Add 10 mL/g of saturated aqueous Na₂CO₃ or 1N NaOH.

• Extraction: Shake vigorously in a separatory funnel. Separate the organic layer.

• Re-extraction: Extract the aqueous layer 2x with DCM (amines can be water-soluble; ensure thorough extraction).

• Drying: Dry combined organics over anhydrous Na₂SO₄ for 15 mins.

• Concentration: Filter and concentrate in vacuo (keep bath < 30°C to avoid volatility loss).

• Yield: Result is a yellow oil/semisolid. Use immediately.

Protocol B: In-Situ Activation (Amide Coupling)

Standard workflow for drug discovery synthesis.

• Charge: To a vial, add Carboxylic Acid (1.0 eq), HATU (1.1 eq), and (3-Methylpyrazin-2-yl)methanamine HCl (1.1 eq).

• Solvent: Add DMF or DMAc (concentration ~0.1 M).

• Activation: Add DIPEA (3.5 - 4.0 eq).

  • Note: You need 1.0 eq of base to neutralize the HCl salt + 1.0 eq to activate the carboxylic acid + excess to drive the reaction.

• Reaction: Stir at RT for 2-16 h.

• Workup: Dilute with EtOAc, wash with NaHCO₃ (aq) and Brine.

Visualizing the Workflow

The following diagram illustrates the equilibrium between the two forms and their entry points into synthetic pathways.

Figure 1: Interconversion and application logic for Pyrazinylmethanamine forms.

References

• BLD Pharm. (3-Methylpyrazin-2-yl)methanamine (CAS 205259-75-2) Product Specifications. Retrieved from

• Arctom Sci. (3-Methylpyrazin-2-yl)methanamine hydrochloride (CAS 1523618-20-3) Product Specifications. Retrieved from

• Lindsay-Scott, P. J., et al. (2025).[3] "Route Development toward a Pyrazine Building Block to Enable Early Scale-Up Campaigns." Organic Process Research & Development. (Contextual reference for pyrazine methylamine synthesis).

• Google Patents. US8513415B2 - Preparation of C-pyrazine-methylamines. Retrieved from

• PubChem. (3-Chloropyrazin-2-yl)methanamine hydrochloride (Analogous Structure Properties). Retrieved from

Sources

• 1. 205259-75-2|(3-Methylpyrazin-2-yl)methanamine|BLD Pharm [bldpharm.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling (3-Methylpyrazin-2-yl)methanamine hydrochloride

CAS Number: 1523618-20-3 Chemical Class: Pyrazine Derivative / Primary Amine Salt Signal Word: WARNING [1]

Executive Summary & Risk Profile

As a Senior Application Scientist, I emphasize that while (3-Methylpyrazin-2-yl)methanamine hydrochloride is often categorized as a standard organic building block, its handling requires specific discipline due to the hygroscopic nature of amine salts and their potential for respiratory irritation .[1] The hydrochloride salt form stabilizes the volatile amine, but it creates a fine particulate hazard during weighing and transfer.

Core Hazards:

• Acute Toxicity (Oral): H302 - Harmful if swallowed.[1]

• Irritation: H315 (Skin), H319 (Eye), H335 (Respiratory STOT).[1][2]

• Physical Property Risk: Hygroscopic solid; absorbs atmospheric moisture, leading to clumping and hydrolysis risks.

Hazard Identification Matrix

Hazard Category	GHS Code	Description	Target Organ
Health	H302	Harmful if swallowed	Systemic
Health	H315	Causes skin irritation	Dermis
Health	H319	Causes serious eye irritation	Ocular
Health	H335	May cause respiratory irritation	Lungs/Mucosa

Personal Protective Equipment (PPE) Architecture

Rationale: PPE is the final barrier. For this compound, the primary vector of exposure is airborne dust during weighing and dermal contact during solution preparation.[1]

A. Eye & Face Protection[2][3][4][5][6][7][8]

• Requirement: Chemical Safety Goggles (ANSI Z87.1 or EN 166).[1]

• Expert Insight: Do not rely on standard safety glasses with side shields.[1] Fine amine salt powders are electrostatic and can drift around shields. Goggles provide a seal that prevents particulate entry.

B. Hand Protection[2][3][4][5][6][7][9][10]

• Primary Material: Nitrile Rubber (Minimum thickness: 0.11 mm).[1]

• Breakthrough Logic: Amine salts are generally polar; nitrile offers superior chemical resistance compared to latex, which can degrade upon contact with organic amine contaminants.[1]

• Self-Validation Protocol:

  • Inflation Check: Before donning, trap air in the glove and squeeze to check for pinholes.

  • Double Gloving: Required when handling >1g or preparing concentrated stock solutions.

C. Respiratory Protection[2][3][7][8][10][11][12][13]

• Primary Control: Chemical Fume Hood (Face velocity: 0.5 m/s or 100 fpm).[1]

• Secondary Control: If weighing outside a hood is unavoidable (not recommended), use a NIOSH N95 or P2 particulate respirator.[1]

• Causality: The H335 hazard indicates that inhaling dust will trigger mucosal inflammation. The salt form dissociates in mucous membranes, releasing the free amine and HCl locally.

D. Body Protection[6][8]

• Requirement: 100% Cotton or Flame-Resistant (Nomex) Lab Coat + Long Pants + Closed-toe Shoes.[1]

• Why Cotton? Synthetic blends can melt if a fire occurs (though this salt is not highly flammable, solvents used in its reaction often are).[1]

Visualized Decision Logic: PPE Selection

Operational Protocol: Safe Handling Workflow

Phase 1: Storage & Retrieval[1]

• Condition: Store at 2-8°C under inert gas (Argon/Nitrogen).

• Why: The "hydrochloride" designation implies stability, but moisture can cause deliquescence (turning into a liquid), which alters the molecular weight and stoichiometry of your reaction.[1]

• Check: If the powder is clumped or yellowing, verify purity via LC-MS before use.

Phase 2: Weighing (The Critical Step)[1]

• Equilibrate: Allow the vial to warm to room temperature before opening. Opening a cold vial condenses atmospheric water onto the salt.

• Anti-Static: Use an anti-static gun or bar if the powder flies. Amine salts are prone to static charge.

• Transfer: Use a disposable spatula. Do not return excess material to the stock vial to prevent cross-contamination.

Phase 3: Reaction Setup

• Dissolution: Add solvent (e.g., Methanol, DMSO) slowly. The heat of solution is usually negligible for this mass, but always assume exothermicity.

• Neutralization: If using the free base in a coupling reaction, add a base (e.g., TEA, DIPEA) carefully. This releases the free amine in situ.

Emergency & Disposal Procedures

Spill Response Logic

• Dry Spill (Powder):

  • Do NOT sweep rapidly (creates dust).

  • Cover with wet paper towels (to dampen) then scoop into a waste container.

  • Clean area with weak acid (dilute acetic acid) followed by soap and water to neutralize amine residues.

• Wet Spill (Solution):

  • Absorb with vermiculite or sand.[3][8]

  • Place in a sealed container labeled "Hazardous Waste - Amine Salt".[1]

First Aid

• Eye Contact: Rinse immediately with water for 15 minutes , lifting eyelids.[1][2][4][6][14] Time this—15 minutes feels like an eternity but is necessary to remove the salt.

• Skin Contact: Wash with soap and water.[2][4][6][7][10][13] Do not use alcohol (increases skin permeability).

Disposal

• Method: Dissolve in a combustible solvent. Burn in a chemical incinerator equipped with an afterburner and scrubber (to handle Nitrogen oxides and HCl gas).

• Compliance: Never dispose of amine salts down the drain; they are toxic to aquatic life.

Visualized Workflow: Safe Handling Cycle

References

• J&K Scientific . (3-Methylpyrazin-2-yl)methanamine hydrochloride Product Information. Retrieved from [1][15]

• Sigma-Aldrich .[6] Safety Data Sheet for Pyridine/Pyrazine Methanamine Derivatives (General Class Hazards). Retrieved from [1][16]

• PubChem . (3-methylpyrazin-2-yl)methanamine hydrochloride Compound Summary. CID 91663921. Retrieved from [1]

• ChemScene . Safety Data Sheet: (3-Methylpyrazin-2-yl)methanamine hydrochloride. CAS 1523618-20-3.[1] Retrieved from [1]

• Fisher Scientific . General Safety Guidelines for Amine Hydrochlorides. Retrieved from [1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. fishersci.se [fishersci.se]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. enamine.enamine.net [enamine.enamine.net]
• 7. enamine.enamine.net [enamine.enamine.net]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. fishersci.com [fishersci.com]
• 10. targetmol.com [targetmol.com]
• 11. assets.greenbook.net [assets.greenbook.net]
• 12. diplomatacomercial.com [diplomatacomercial.com]
• 13. prod.adv-bio.com [prod.adv-bio.com]
• 14. WERCS Studio - Application Error [assets.thermofisher.com]
• 15. jk-sci.com [jk-sci.com]
• 16. (3-Methylpyridin-2-yl)methanamine hydrochloride | 153936-25-5 [sigmaaldrich.com]